4,5-Difluoro-2-methoxybenzonitrile

• CAS: 425702-28-9

Core Science & Biosynthesis

An In-depth Technical Guide to 4,5-Difluoro-2-methoxybenzonitrile

CAS Number: 425702-28-9

This technical guide provides a comprehensive overview of 4,5-Difluoro-2-methoxybenzonitrile, a key intermediate in modern pharmaceutical synthesis, particularly in the development of targeted cancer therapies. This document is intended for researchers, scientists, and drug development professionals, offering detailed information on its properties, synthesis, analysis, and its role in the synthesis of the epidermal growth factor receptor (EGFR) inhibitor, Osimertinib.

Physicochemical Properties

4,5-Difluoro-2-methoxybenzonitrile is a white to light yellow crystalline powder. Its fluorinated structure enhances its reactivity and stability, making it a valuable building block in organic synthesis. The fluorine atoms also contribute to increased lipophilicity, a desirable property in drug development.[1]

Property	Value	Reference(s)
CAS Number	425702-28-9	[1]
Molecular Formula	C₈H₅F₂NO	[1]
Molecular Weight	169.13 g/mol	[1]
Appearance	White to light yellow powder/crystal	[1]
Melting Point	97 - 101 °C	[1]
Boiling Point	251.09 °C at 760 mmHg
Purity	≥ 98% (GC)	[1]
Synonyms	2-Cyano-4,5-difluoroanisole	[1]

Synthesis Pathway

A plausible synthetic route to 4,5-Difluoro-2-methoxybenzonitrile starts from the commercially available 1,2-difluoro-4-methoxybenzene. The synthesis involves a three-step process: nitration, reduction of the nitro group to an amine, and finally, a Sandmeyer reaction to introduce the nitrile group.

Caption: Proposed synthesis pathway for 4,5-Difluoro-2-methoxybenzonitrile.

Experimental Protocols

Step 1: Nitration of 1,2-Difluoro-4-methoxybenzene

This procedure is based on analogous nitration reactions of substituted aromatic compounds.

• In a three-necked flask equipped with a magnetic stirrer, a thermometer, and a dropping funnel, cool concentrated sulfuric acid to 0-5 °C in an ice bath.

• Slowly add 1,2-difluoro-4-methoxybenzene to the sulfuric acid while maintaining the temperature below 10 °C.

• Prepare a nitrating mixture by slowly adding concentrated nitric acid to concentrated sulfuric acid in a separate beaker, keeping the mixture cooled in an ice bath.

• Add the nitrating mixture dropwise to the solution of 1,2-difluoro-4-methoxybenzene over 30-45 minutes, ensuring the internal temperature does not rise above 10 °C.

• After the addition is complete, continue stirring the reaction mixture in the ice bath for an additional 2-3 hours.

• Carefully pour the reaction mixture onto crushed ice with vigorous stirring.

• Collect the resulting precipitate by vacuum filtration and wash thoroughly with cold water until the washings are neutral.

• The crude 1,2-difluoro-4-methoxy-5-nitrobenzene can be purified by recrystallization from a suitable solvent like ethanol.

Step 2: Reduction of 1,2-Difluoro-4-methoxy-5-nitrobenzene

This procedure is a standard method for the reduction of aromatic nitro compounds.

• To a round-bottom flask containing 1,2-difluoro-4-methoxy-5-nitrobenzene, add a mixture of a suitable solvent (e.g., ethanol or acetic acid) and a reducing agent (e.g., iron powder and hydrochloric acid, or catalytic hydrogenation with H₂ over Pd/C).

• If using iron, heat the mixture to reflux and monitor the reaction by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture and filter to remove the iron salts.

• Neutralize the filtrate with a base (e.g., sodium bicarbonate solution).

• Extract the product, 4,5-difluoro-2-methoxyaniline, with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography.

Step 3: Sandmeyer Reaction of 4,5-Difluoro-2-methoxyaniline

This classic reaction converts the amino group to a nitrile.

• Dissolve 4,5-difluoro-2-methoxyaniline in a mixture of hydrochloric acid and water and cool to 0-5 °C in an ice-salt bath.

• Slowly add a solution of sodium nitrite in water dropwise, keeping the temperature below 5 °C to form the diazonium salt.

• In a separate flask, prepare a solution of copper(I) cyanide and potassium cyanide in water.

• Slowly add the cold diazonium salt solution to the cyanide solution. An evolution of nitrogen gas should be observed.

• Allow the reaction mixture to warm to room temperature and then heat gently (e.g., 50-60 °C) for about an hour to ensure complete reaction.

• Cool the mixture and extract the product, 4,5-Difluoro-2-methoxybenzonitrile, with an organic solvent (e.g., toluene or dichloromethane).

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Purification and Analysis

Purification by Recrystallization

The crude 4,5-Difluoro-2-methoxybenzonitrile can be purified by recrystallization.

• Dissolve the crude solid in a minimum amount of a suitable hot solvent (e.g., ethanol, isopropanol, or a mixture of ethanol and water).

• If colored impurities are present, a small amount of activated charcoal can be added to the hot solution.

• Hot filter the solution to remove insoluble impurities and charcoal.

• Allow the filtrate to cool slowly to room temperature to induce crystallization.

• Further cooling in an ice bath can maximize the yield of crystals.

• Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Analytical Methods

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a suitable method for assessing the purity of 4,5-Difluoro-2-methoxybenzonitrile and identifying any impurities.

GC-MS Parameter	Typical Value
Column	A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms)
Injector Temperature	250 °C
Oven Program	Start at a lower temperature (e.g., 100 °C), ramp to a higher temperature (e.g., 280 °C) at a rate of 10-20 °C/min.
Carrier Gas	Helium at a constant flow rate (e.g., 1 mL/min)
MS Detector	Electron Ionization (EI) at 70 eV
Scan Range	50-400 amu

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are essential for confirming the structure of the synthesized compound.

• ¹H NMR: The spectrum is expected to show signals for the methoxy group protons (a singlet around 3.9-4.1 ppm) and the two aromatic protons (doublets of doublets in the aromatic region, likely between 7.0 and 7.5 ppm), with couplings to the fluorine atoms.

• ¹³C NMR: The spectrum will show signals for the eight carbon atoms, with the carbons directly bonded to fluorine exhibiting characteristic splitting patterns (carbon-fluorine coupling).

Application in Drug Development: Synthesis of Osimertinib

4,5-Difluoro-2-methoxybenzonitrile is a crucial building block in the synthesis of Osimertinib (AZD9291), a third-generation EGFR tyrosine kinase inhibitor used in the treatment of non-small cell lung cancer (NSCLC).[1][2] The benzonitrile moiety is a key part of the pharmacophore that ultimately binds to the EGFR kinase domain.

The synthesis of Osimertinib involves the reaction of 4,5-Difluoro-2-methoxybenzonitrile with other complex intermediates. The presence of the fluoro and methoxy groups on the benzonitrile ring is critical for the final compound's biological activity and pharmacokinetic properties.

Role in EGFR Signaling Pathway

Osimertinib, synthesized using 4,5-Difluoro-2-methoxybenzonitrile as an intermediate, targets mutated forms of the Epidermal Growth Factor Receptor (EGFR). EGFR is a receptor tyrosine kinase that, upon activation by ligands such as EGF, initiates downstream signaling cascades, including the RAS-RAF-MEK-ERK (MAPK) and PI3K-AKT-mTOR pathways. These pathways are crucial for cell proliferation, survival, and differentiation.[][4] In certain cancers, mutations in EGFR lead to its constitutive activation, driving uncontrolled cell growth.[]

Osimertinib irreversibly binds to specific mutant forms of EGFR (including T790M, L858R, and exon 19 deletions), inhibiting their kinase activity and blocking the downstream signaling that promotes tumor growth.[][4]

Caption: Simplified EGFR signaling pathway and the inhibitory action of Osimertinib.

Safety and Handling

4,5-Difluoro-2-methoxybenzonitrile is a hazardous substance and should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Work should be conducted in a well-ventilated fume hood. It is harmful if swallowed, in contact with skin, or if inhaled. Refer to the Safety Data Sheet (SDS) for complete safety and handling information.

Conclusion

4,5-Difluoro-2-methoxybenzonitrile is a valuable and versatile intermediate in the pharmaceutical industry. Its unique chemical properties make it an essential building block for the synthesis of complex therapeutic agents like Osimertinib. A thorough understanding of its synthesis, purification, and analytical characterization is crucial for its effective use in drug discovery and development.

References

• 1. mdpi.com [mdpi.com]
• 2. Synthesis method of osimertinib intermediate - Eureka | Patsnap [eureka.patsnap.com]
• 4. researchgate.net [researchgate.net]

An In-depth Technical Guide to 4,5-Difluoro-2-methoxybenzonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

4,5-Difluoro-2-methoxybenzonitrile is a fluorinated aromatic compound that serves as a versatile building block in the synthesis of complex organic molecules. Its unique substitution pattern, featuring two fluorine atoms and a methoxy group on the benzonitrile scaffold, imparts distinct physicochemical properties that are highly valuable in the fields of medicinal chemistry and materials science. This technical guide provides a comprehensive overview of the physicochemical properties of 4,5-Difluoro-2-methoxybenzonitrile, along with experimental protocols and potential applications, to support researchers and developers in its effective utilization.

Physicochemical Properties

The physicochemical properties of 4,5-Difluoro-2-methoxybenzonitrile are summarized in the table below, providing a quick reference for key data points.

Property	Value	Reference
Molecular Formula	C₈H₅F₂NO	[1]
Molecular Weight	169.13 g/mol	[1]
CAS Number	425702-28-9	[1]
Appearance	White to light yellow powder/crystal	[1][2]
Melting Point	97 - 101 °C	[1][2]
Boiling Point	Not explicitly found
Density	Not explicitly found
Solubility	Not explicitly found
Purity	≥ 98% (by GC)	[1]
Synonyms	2-Cyano-4,5-difluoroanisole	[1]

Spectroscopic Data

Detailed spectroscopic data is crucial for the unambiguous identification and characterization of 4,5-Difluoro-2-methoxybenzonitrile. While complete spectral files are not provided, typical analytical data is referenced.

¹H NMR (Proton Nuclear Magnetic Resonance): While specific chemical shifts for 4,5-Difluoro-2-methoxybenzonitrile were not found in the search results, a general protocol for acquiring ¹H NMR spectra is provided in the experimental section.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): Specific ¹³C NMR data for 4,5-Difluoro-2-methoxybenzonitrile was not available in the search results. A general protocol for ¹³C NMR is included in the experimental section.

FTIR (Fourier-Transform Infrared Spectroscopy): Key FTIR spectral peaks for related compounds suggest that the spectrum of 4,5-Difluoro-2-methoxybenzonitrile would exhibit characteristic absorptions for the nitrile (C≡N) and C-F bonds.

MS (Mass Spectrometry): Mass spectrometry data is available for this compound, which is essential for confirming its molecular weight.[3]

Experimental Protocols

Detailed experimental procedures are vital for the synthesis, purification, and analysis of 4,5-Difluoro-2-methoxybenzonitrile. The following sections outline general methodologies.

Synthesis of 4,5-Difluoro-2-methoxybenzonitrile

While a specific, detailed synthesis protocol for 4,5-Difluoro-2-methoxybenzonitrile was not found in the provided search results, a general synthetic approach can be inferred from its role as a chemical intermediate. A plausible synthetic route could involve the nucleophilic aromatic substitution of a suitable precursor, such as a trifluoro-substituted benzene derivative.

A general workflow for a potential synthesis is outlined below:

Caption: A potential synthetic workflow for 4,5-Difluoro-2-methoxybenzonitrile.

Purification Protocol

Purification of the crude product is essential to achieve the desired purity (typically ≥98%).[1] Common purification techniques for solid organic compounds include:

• Recrystallization: This involves dissolving the crude product in a suitable hot solvent and allowing it to cool slowly, leading to the formation of pure crystals.

• Column Chromatography: This technique separates the desired compound from impurities based on their differential adsorption to a stationary phase (e.g., silica gel).[4]

A general purification workflow is depicted below:

References

• 1. chemimpex.com [chemimpex.com]
• 2. 4,5-Difluoro-2-methoxybenzonitrile | 425702-28-9 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 3. 4,5-DIFLUORO-2-METHOXYBENZONITRILE(425702-28-9) 1H NMR spectrum [chemicalbook.com]
• 4. Organic Syntheses Procedure [orgsyn.org]

Spectroscopic Profile of 4,5-Difluoro-2-methoxybenzonitrile: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

4,5-Difluoro-2-methoxybenzonitrile is a fluorinated aromatic compound with potential applications as a building block in the synthesis of pharmaceuticals and agrochemicals. The presence of the fluorine atoms and the methoxy and nitrile functional groups are expected to impart unique electronic and steric properties to the molecule, making its structural elucidation and characterization by spectroscopic methods crucial for its application in drug design and development.

Spectroscopic Data

Due to the limited availability of public experimental data, the following tables summarize the predicted mass spectrometry data. For NMR and IR, typical spectral regions for the functional groups present in 4,5-Difluoro-2-methoxybenzonitrile are discussed in the experimental protocols.

Mass Spectrometry (MS) Data

The following table presents predicted mass-to-charge ratios (m/z) for various adducts of 4,5-Difluoro-2-methoxybenzonitrile. This data is computationally generated and serves as a reference for experimental analysis.[1]

Adduct	Predicted m/z
[M+H]⁺	170.04120
[M+Na]⁺	192.02314
[M-H]⁻	168.02664
[M+NH₄]⁺	187.06774
[M+K]⁺	207.99708
[M+H-H₂O]⁺	152.03118
[M+HCOO]⁻	214.03212
[M+CH₃COO]⁻	228.04777
[M]⁺	169.03337

M represents the parent molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy Data

Experimental NMR data for 4,5-Difluoro-2-methoxybenzonitrile is not currently available in public databases. The expected chemical shifts for ¹H, ¹³C, and ¹⁹F NMR are discussed in the experimental protocols section.

Infrared (IR) Spectroscopy Data

Experimental IR data for 4,5-Difluoro-2-methoxybenzonitrile is not currently available. The expected vibrational frequencies for the functional groups are discussed in the experimental protocols section.

Experimental Protocols

The following are detailed, generalized protocols for acquiring NMR, IR, and MS spectra of aromatic compounds like 4,5-Difluoro-2-methoxybenzonitrile.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the carbon-hydrogen framework and the environment of the fluorine atoms.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a multinuclear probe.

Sample Preparation:

• Weigh approximately 5-10 mg of 4,5-Difluoro-2-methoxybenzonitrile.

• Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, Acetone-d₆, or DMSO-d₆) in a clean, dry NMR tube.

• Ensure the sample is fully dissolved. If necessary, gently warm the sample or use sonication.

• Cap the NMR tube securely.

¹H NMR Acquisition:

• Pulse Program: Standard single-pulse experiment.

• Solvent: CDCl₃

• Expected Chemical Shifts (δ):

  • Aromatic Protons (H-3 and H-6): Expected in the range of 6.5-8.0 ppm. The electron-withdrawing nature of the fluorine and nitrile groups, and the electron-donating effect of the methoxy group will influence the exact shifts. Splitting patterns will arise from coupling to each other and to the fluorine atoms.

  • Methoxy Protons (-OCH₃): A singlet is expected in the range of 3.5-4.0 ppm.

¹³C NMR Acquisition:

• Pulse Program: Proton-decoupled single-pulse experiment.

• Solvent: CDCl₃

• Expected Chemical Shifts (δ):

  • Aromatic Carbons: Expected in the range of 100-160 ppm. Carbons directly attached to fluorine will show large one-bond C-F coupling constants.

  • Nitrile Carbon (-CN): A weak signal expected in the range of 115-125 ppm.

  • Methoxy Carbon (-OCH₃): Expected in the range of 55-65 ppm.

¹⁹F NMR Acquisition:

• Pulse Program: Proton-decoupled single-pulse experiment.

• Reference: CFCl₃ (external or internal).

• Solvent: CDCl₃

• Expected Chemical Shifts (δ):

  • Aromatic Fluorines: Expected in the range of -100 to -150 ppm relative to CFCl₃. The two fluorine atoms will likely show distinct signals due to their different chemical environments, and will exhibit coupling to each other and to the aromatic protons.

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

Sample Preparation (KBr Pellet Method):

• Grind a small amount (1-2 mg) of 4,5-Difluoro-2-methoxybenzonitrile with approximately 100-200 mg of dry potassium bromide (KBr) using an agate mortar and pestle until a fine, homogeneous powder is obtained.

• Place a portion of the powder into a pellet press.

• Apply pressure to form a thin, transparent or translucent pellet.

IR Spectrum Acquisition:

• Mode: Transmittance.

• Spectral Range: 4000-400 cm⁻¹.

• Expected Vibrational Frequencies (ν):

  • C≡N Stretch (Nitrile): A sharp, medium-intensity band around 2220-2260 cm⁻¹.

  • C-O Stretch (Aryl Ether): A strong band in the region of 1200-1275 cm⁻¹ (asymmetric) and a medium band around 1000-1075 cm⁻¹ (symmetric).

  • C-F Stretch (Aryl Fluoride): Strong bands in the region of 1100-1400 cm⁻¹.

  • C-H Stretch (Aromatic): Bands above 3000 cm⁻¹.

  • C=C Stretch (Aromatic Ring): Multiple bands in the 1450-1600 cm⁻¹ region.

  • C-H Bending (Aromatic): Bands in the 690-900 cm⁻¹ region, which can be indicative of the substitution pattern.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the molecule.

Instrumentation: A mass spectrometer, for example, one utilizing Electrospray Ionization (ESI) or Electron Impact (EI).

Sample Preparation (for ESI):

• Prepare a dilute solution of 4,5-Difluoro-2-methoxybenzonitrile (approximately 10-100 µg/mL) in a suitable solvent such as methanol or acetonitrile.

• Introduce the sample into the ion source via direct infusion or through a liquid chromatography (LC) system.

Mass Spectrum Acquisition (ESI):

• Ionization Mode: Positive or negative ion mode.

• Mass Analyzer: Quadrupole, Time-of-Flight (TOF), or Orbitrap.

• Expected Observations:

  • Molecular Ion Peak: In positive mode, the [M+H]⁺ ion at m/z 170.04120 or the [M+Na]⁺ ion at m/z 192.02314 would be expected.[1] In negative mode, the [M-H]⁻ ion at m/z 168.02664 would be anticipated.[1]

  • Isotope Pattern: The presence of carbon and other elements will result in a characteristic isotopic distribution for the molecular ion peak.

  • Fragmentation: Fragmentation patterns will depend on the ionization energy and the instrument used. Common losses could include the methoxy group or the nitrile group.

Visualization of Spectroscopic Workflow

The following diagram illustrates a generalized workflow for the spectroscopic analysis of a novel compound like 4,5-Difluoro-2-methoxybenzonitrile.

Caption: A flowchart illustrating the general workflow from synthesis to spectroscopic analysis and structure confirmation.

Conclusion

The spectroscopic characterization of 4,5-Difluoro-2-methoxybenzonitrile is essential for its use in research and development. While experimental data is not widely accessible, the provided protocols and predicted mass spectrometry data offer a solid foundation for its analysis. The combination of NMR, IR, and MS will provide unambiguous confirmation of its chemical structure and purity, which is a prerequisite for its application in the synthesis of novel bioactive molecules and advanced materials. Researchers are encouraged to acquire experimental data following the outlined protocols to contribute to the public knowledge base for this compound.

References

• 1. PubChemLite - 4,5-difluoro-2-methoxybenzonitrile (C8H5F2NO) [pubchemlite.lcsb.uni.lu]

Solubility Profile of 4,5-Difluoro-2-methoxybenzonitrile in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 4,5-Difluoro-2-methoxybenzonitrile, a key intermediate in the synthesis of various pharmaceutical and agrochemical compounds. Understanding the solubility of this compound in different organic solvents is critical for its effective use in synthesis, purification, and formulation processes.

Core Concepts in Solubility

The solubility of a compound is a fundamental physicochemical property that dictates its behavior in various chemical processes. For a solid solute like 4,5-Difluoro-2-methoxybenzonitrile, solubility in a given solvent is the maximum amount of the substance that can dissolve in a specified amount of the solvent at a particular temperature to form a saturated solution. This property is influenced by several factors, including the chemical structure of both the solute and the solvent, temperature, and pressure. The general principle of "like dissolves like" is a useful qualitative predictor of solubility, where polar compounds tend to dissolve in polar solvents and non-polar compounds in non-polar solvents.

Qualitative Solubility of 4,5-Difluoro-2-methoxybenzonitrile

The following table summarizes the available qualitative solubility information for 4,5-Difluoro-2-methoxybenzonitrile. For comparative context, solubility data for the parent compound, benzonitrile, is also included.

Solvent	4,5-Difluoro-2-methoxybenzonitrile	Benzonitrile (for comparison)
Polar Protic Solvents
Methanol	Soluble	Miscible
Ethanol	No data available	Miscible
Water	Insoluble	Slightly soluble
Polar Aprotic Solvents
Acetone	No data available	Very soluble
Acetonitrile	No data available	No data available
Dichloromethane (DCM)	Soluble (implied in synthesis)	No data available
Non-Polar Solvents
Chloroform	Soluble	No data available
Ethyl Acetate	Soluble (implied in purification)	No data available
Toluene	No data available	No data available
Benzene	No data available	Very soluble
Diethyl Ether	No data available	Miscible

Note: "Implied" solubility is based on its use as a solvent in reaction or purification steps described in patent literature.

Experimental Protocol for Solubility Determination: The Shake-Flask Method

The shake-flask method is a widely recognized and reliable technique for determining the thermodynamic solubility of a compound.[1] It involves equilibrating an excess amount of the solid compound with the solvent of interest over a period of time, followed by the separation of the saturated solution from the undissolved solid and subsequent analysis of the solute concentration.

Materials and Equipment:

• 4,5-Difluoro-2-methoxybenzonitrile (solid)

• Selected organic solvents (analytical grade)

• Scintillation vials or flasks with screw caps

• Orbital shaker or wrist-action shaker

• Constant temperature bath or incubator

• Syringe filters (e.g., 0.22 µm PTFE)

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or another quantitative analytical technique.

• Volumetric flasks and pipettes

Procedure:

• Preparation: Add an excess amount of solid 4,5-Difluoro-2-methoxybenzonitrile to a series of vials, each containing a known volume of a different organic solvent. The excess solid ensures that a saturated solution is formed.

• Equilibration: Tightly cap the vials and place them in a constant temperature bath on an orbital shaker. The temperature should be controlled and recorded (e.g., 25 °C). The samples are typically agitated for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is reached.

• Phase Separation: After equilibration, allow the vials to stand undisturbed in the constant temperature bath for a period to allow the undissolved solid to settle.

• Sampling: Carefully withdraw a sample of the supernatant (the saturated solution) using a syringe.

• Filtration: Immediately filter the sample through a syringe filter to remove any remaining undissolved microparticles. This step is crucial to prevent overestimation of the solubility.

• Dilution: Accurately dilute the filtered saturated solution with a suitable solvent to a concentration that falls within the linear range of the analytical method.

• Quantification: Analyze the concentration of 4,5-Difluoro-2-methoxybenzonitrile in the diluted solution using a validated analytical method, such as HPLC. A calibration curve prepared with known concentrations of the compound should be used for accurate quantification.

• Calculation: Calculate the solubility of the compound in the original solvent by taking into account the dilution factor. The solubility is typically expressed in units of mg/mL or mol/L.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the shake-flask method for determining the solubility of 4,5-Difluoro-2-methoxybenzonitrile.

Caption: Workflow for determining solubility using the shake-flask method.

Conclusion

This technical guide has summarized the available qualitative solubility data for 4,5-Difluoro-2-methoxybenzonitrile in various organic solvents and provided a detailed experimental protocol for its quantitative determination using the shake-flask method. While a comprehensive quantitative solubility profile is yet to be established, the existing information and the provided methodology offer a solid foundation for researchers, scientists, and drug development professionals working with this important chemical intermediate. The provided workflow diagram offers a clear visual guide for conducting solubility experiments. Further research to generate precise quantitative solubility data across a wider range of solvents and temperatures is encouraged to facilitate the broader application of 4,5-Difluoro-2-methoxybenzonitrile in scientific and industrial settings.

References

• 1. atamankimya.com [atamankimya.com]

An In-depth Technical Guide on the Synthesis and Discovery of 4,5-Difluoro-2-methoxybenzonitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

4,5-Difluoro-2-methoxybenzonitrile is a key chemical intermediate, finding significant application in the synthesis of complex molecules within the pharmaceutical and agrochemical industries.[1] Its unique substitution pattern, featuring a methoxy group and two adjacent fluorine atoms on a benzonitrile framework, makes it a valuable building block for introducing these moieties into larger, biologically active compounds. This guide provides a comprehensive overview of the compound's properties, a plausible synthetic pathway with detailed experimental protocols, and expected characterization data.

Compound Profile

4,5-Difluoro-2-methoxybenzonitrile is a white to light yellow crystalline powder.[1] Its chemical structure and key properties are summarized in the table below. The fluorine atoms contribute to increased lipophilicity, a desirable trait in many drug candidates.[1]

Property	Value	Reference
CAS Number	425702-28-9	[1]
Molecular Formula	C₈H₅F₂NO	[1][2]
Molecular Weight	169.13 g/mol	[1]
Melting Point	97 - 101 °C	[1]
Appearance	White to light yellow powder/crystal	[1]
Synonyms	2-Cyano-4,5-difluoroanisole	[1]
Purity (Typical)	≥98.0% (GC)	[1][3]
Predicted XlogP	1.8	[2]

Plausible Synthetic Pathway and Experimental Protocols

Caption: Proposed synthetic pathway for 4,5-Difluoro-2-methoxybenzonitrile.

Step 1: Synthesis of 1,2-Difluoro-4-methoxybenzene

This initial step involves the methylation of the hydroxyl group of 3,4-difluorophenol. A standard Williamson ether synthesis is a suitable method.

Experimental Protocol:

• To a solution of 3,4-difluorophenol (1.0 eq) in acetone, add anhydrous potassium carbonate (1.5 eq).

• Stir the suspension vigorously and add methyl iodide (1.2 eq) dropwise at room temperature.

• Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by vacuum distillation or column chromatography on silica gel to yield 1,2-difluoro-4-methoxybenzene.

Step 2: Synthesis of 1-Bromo-4,5-difluoro-2-methoxybenzene

The second step is the regioselective bromination of the activated aromatic ring. The methoxy group directs the electrophilic substitution to the ortho and para positions. As the para position is blocked, bromination is expected to occur at the ortho position.

Experimental Protocol:

• Dissolve 1,2-difluoro-4-methoxybenzene (1.0 eq) in acetonitrile.

• Add N-Bromosuccinimide (NBS) (1.05 eq) portion-wise to the solution at room temperature, protecting the reaction from light.

• Stir the reaction mixture at room temperature and monitor its progress by TLC or Gas Chromatography (GC).

• Once the starting material is consumed, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Extract the product with a suitable organic solvent such as ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude 1-Bromo-4,5-difluoro-2-methoxybenzene can be purified by column chromatography.

Step 3: Synthesis of 4,5-Difluoro-2-methoxybenzonitrile

The final step is the conversion of the aryl bromide to the corresponding nitrile. A Rosenmund-von Braun reaction using copper(I) cyanide is a classic and effective method.

Experimental Protocol:

• In a flask equipped with a reflux condenser and under a nitrogen atmosphere, combine 1-Bromo-4,5-difluoro-2-methoxybenzene (1.0 eq) and copper(I) cyanide (1.2 eq) in a high-boiling polar aprotic solvent such as N,N-Dimethylformamide (DMF).

• Heat the reaction mixture to reflux and maintain the temperature until the reaction is complete (monitor by TLC or GC).

• Cool the reaction mixture to room temperature and pour it into an aqueous solution of ferric chloride and hydrochloric acid to decompose the copper complexes.

• Extract the product with an organic solvent like toluene or ethyl acetate.

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to yield the crude product.

• Purify the crude 4,5-Difluoro-2-methoxybenzonitrile by recrystallization or column chromatography.

Characterization Data (Expected)

The following table summarizes the expected characterization data for 4,5-Difluoro-2-methoxybenzonitrile based on its structure and data from analogous compounds.

Technique	Expected Data
¹H NMR	δ (ppm): ~7.3-7.5 (m, 2H, Ar-H), ~3.9 (s, 3H, OCH₃)
¹³C NMR	δ (ppm): Signals corresponding to aromatic carbons (with C-F couplings), a nitrile carbon (~115-120 ppm), and a methoxy carbon (~56 ppm).
¹⁹F NMR	δ (ppm): Two distinct signals for the two non-equivalent fluorine atoms, likely in the range of -130 to -150 ppm.
IR (cm⁻¹)	~2230 (C≡N stretch), ~2850-2950 (C-H stretch of CH₃), ~1500-1600 (C=C aromatic stretch), ~1200-1300 (C-O stretch), ~1000-1100 (C-F stretch)
Mass Spec (EI)	m/z (%): 169 (M⁺), 154 (M⁺ - CH₃), 140 (M⁺ - CHO), 126 (M⁺ - CH₃CO)

Applications in Research and Development

4,5-Difluoro-2-methoxybenzonitrile serves as a versatile intermediate in the synthesis of various high-value molecules. Its utility is particularly noted in:

• Pharmaceutical Development: It is a building block for the synthesis of biologically active molecules, including potential anti-cancer agents.[1] The difluoro-methoxy substitution pattern can be found in various drug candidates and is used to modulate properties such as metabolic stability and binding affinity.

• Agrochemicals: The compound is used in the development of new pesticides and herbicides, where the fluorine atoms can enhance efficacy and bioavailability.[1]

• Material Science: It is utilized in the creation of advanced materials with specific optical and electronic properties.[1]

Logical Workflow for Synthesis and Analysis

The overall process from starting material to final, characterized product follows a logical progression.

Caption: General workflow for the synthesis and analysis of the target compound.

Conclusion

4,5-Difluoro-2-methoxybenzonitrile is a valuable and versatile chemical intermediate. While its direct synthesis is not extensively documented in public literature, a robust synthetic route can be proposed based on established organic chemistry principles. The detailed protocols and expected characterization data provided in this guide offer a solid foundation for researchers and scientists working on the synthesis of novel pharmaceuticals, agrochemicals, and advanced materials.

References

• 1. chemimpex.com [chemimpex.com]
• 2. PubChemLite - 4,5-difluoro-2-methoxybenzonitrile (C8H5F2NO) [pubchemlite.lcsb.uni.lu]
• 3. nbinno.com [nbinno.com]

An In-depth Technical Guide to the Electronic Properties of 4,5-Difluoro-2-methoxybenzonitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

4,5-Difluoro-2-methoxybenzonitrile is a substituted aromatic nitrile that holds potential as a building block in the synthesis of novel pharmaceutical agents and functional materials. The electronic properties of such molecules are fundamental to understanding their reactivity, stability, and potential biological activity. The presence of electron-withdrawing fluorine atoms and an electron-donating methoxy group on the benzonitrile scaffold is expected to significantly influence the electron density distribution, and consequently, its chemical behavior.[2][3]

This guide outlines the key experimental and computational techniques employed to elucidate the electronic structure of 4,5-Difluoro-2-methoxybenzonitrile. Understanding these properties is crucial for predicting its interaction with biological targets and for designing new molecules with desired functionalities.

Key Electronic Properties and Their Significance

The primary electronic properties of interest for a molecule like 4,5-Difluoro-2-methoxybenzonitrile include:

• Frontier Molecular Orbitals (HOMO and LUMO): The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are critical in determining a molecule's ability to donate or accept electrons. The energy of the HOMO is related to the ionization potential, while the LUMO energy is related to the electron affinity.

• HOMO-LUMO Energy Gap: The energy difference between the HOMO and LUMO is a crucial indicator of a molecule's chemical reactivity and stability.[4] A smaller gap generally suggests higher reactivity.

• Electronic Transitions: The absorption of ultraviolet or visible light can excite electrons from lower to higher energy orbitals. The wavelength of maximum absorption (λmax) provides insights into the extent of conjugation and the electronic structure of the molecule.

• Redox Potentials: The oxidation and reduction potentials, determined by cyclic voltammetry, quantify the ease with which a molecule can lose or gain electrons, respectively. This is vital for understanding its behavior in biological systems where redox reactions are common.

Experimental and Computational Methodologies

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is a fundamental technique used to study the electronic transitions within a molecule. The absorption of UV or visible light promotes an electron from a lower energy molecular orbital to a higher one, often from the HOMO to the LUMO or other nearby unoccupied orbitals.

• Sample Preparation: A dilute solution of 4,5-Difluoro-2-methoxybenzonitrile is prepared in a UV-transparent solvent, such as ethanol, methanol, or acetonitrile. The concentration is typically in the micromolar range to ensure the absorbance falls within the linear range of the spectrophotometer.[5]

• Instrumentation: A dual-beam UV-Vis spectrophotometer is used, with the pure solvent serving as a reference.

• Data Acquisition: The absorption spectrum is recorded over a wavelength range of approximately 200 to 400 nm.

• Analysis: The wavelength of maximum absorbance (λmax) and the corresponding molar absorptivity (ε) are determined from the spectrum.

Experimental workflow for UV-Vis spectroscopy.

Cyclic Voltammetry (CV)

Cyclic voltammetry is an electrochemical technique used to measure the redox potentials of a compound. It provides information on the ease of oxidation and reduction, as well as the stability of the resulting charged species.

• Solution Preparation: A solution of 4,5-Difluoro-2-methoxybenzonitrile (typically in the millimolar range) is prepared in a suitable solvent, such as acetonitrile or dimethylformamide, containing a supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate).[6][7] The solution is deoxygenated by purging with an inert gas like nitrogen or argon.

• Electrochemical Cell: A three-electrode system is employed, consisting of a working electrode (e.g., glassy carbon), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire).

• Data Acquisition: The potential of the working electrode is scanned linearly from an initial potential to a final potential and then back to the initial potential, while the resulting current is measured.

• Analysis: The cyclic voltammogram is analyzed to determine the peak potentials for oxidation (Epa) and reduction (Epc). From these values, the half-wave potential (E1/2), which is an approximation of the standard redox potential, can be calculated.

Experimental workflow for cyclic voltammetry.

Computational Chemistry: Density Functional Theory (DFT)

Computational methods, particularly Density Functional Theory (DFT), are powerful tools for predicting and understanding the electronic properties of molecules. DFT calculations can provide valuable insights into the energies and shapes of molecular orbitals.

• Structure Optimization: The 3D structure of 4,5-Difluoro-2-methoxybenzonitrile is first optimized to find its lowest energy conformation. This is typically done using a functional such as B3LYP with a suitable basis set (e.g., 6-31G*).

• Frequency Calculation: A frequency calculation is performed on the optimized structure to ensure it corresponds to a true energy minimum (no imaginary frequencies).

• Electronic Property Calculation: Single-point energy calculations are then performed to determine the energies of the molecular orbitals, including the HOMO and LUMO.

• Analysis: The HOMO and LUMO energies are used to calculate the HOMO-LUMO energy gap. The shapes of these orbitals can also be visualized to understand the regions of the molecule involved in electron donation and acceptance.

General workflow for DFT calculations.

Illustrative Data for 4,5-Difluoro-2-methoxybenzonitrile

The following table presents hypothetical, yet realistic, electronic property data for 4,5-Difluoro-2-methoxybenzonitrile, based on the expected effects of its substituents and data from similar compounds. This data is for illustrative purposes only and should be confirmed by experimental measurement.

Property	Method	Illustrative Value	Unit
Optical Properties
λmax	UV-Vis Spectroscopy	~280	nm
Molar Absorptivity (ε)	UV-Vis Spectroscopy	~15,000	M⁻¹cm⁻¹
Electrochemical Properties
Oxidation Potential (Epa)	Cyclic Voltammetry	~1.8	V vs. Ag/AgCl
Reduction Potential (Epc)	Cyclic Voltammetry	~-1.5	V vs. Ag/AgCl
Computational Properties
HOMO Energy	DFT (B3LYP/6-31G)	~-6.5	eV
LUMO Energy	DFT (B3LYP/6-31G)	~-1.2	eV
HOMO-LUMO Gap	DFT (B3LYP/6-31G*)	~5.3	eV

Conclusion

A thorough understanding of the electronic properties of 4,5-Difluoro-2-methoxybenzonitrile is essential for its rational application in drug discovery and materials science. This technical guide has detailed the standard experimental and computational methodologies required for this characterization. While specific data for this compound is pending experimental investigation, the provided protocols and illustrative data serve as a valuable resource for researchers. The combined application of UV-Vis spectroscopy, cyclic voltammetry, and DFT calculations will enable a comprehensive elucidation of its electronic structure, thereby facilitating its development into novel and functional chemical entities.

References

• 1. researchgate.net [researchgate.net]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. ijrar.org [ijrar.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Thermal Stability and Decomposition of 4,5-Difluoro-2-methoxybenzonitrile

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Limited direct experimental data on the thermal stability and decomposition of 4,5-Difluoro-2-methoxybenzonitrile is publicly available. This guide is compiled based on established principles of organic chemistry and inferred data from structurally analogous compounds, including fluorinated aromatics, anisoles, and benzonitriles. All quantitative data presented is illustrative and should be confirmed through dedicated experimentation.

Introduction

4,5-Difluoro-2-methoxybenzonitrile is a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. Its thermal stability is a critical parameter for safe handling, storage, and process development. Understanding its decomposition behavior is essential to mitigate potential hazards and ensure the integrity of chemical transformations at elevated temperatures. This technical guide provides an in-depth analysis of the predicted thermal properties of 4,5-Difluoro-2-methoxybenzonitrile, detailed experimental protocols for its characterization, and a discussion of potential decomposition pathways.

Predicted Thermal Stability

The thermal stability of 4,5-Difluoro-2-methoxybenzonitrile is influenced by the interplay of its three functional groups: the nitrile, the methoxy group, and the fluorine substituents on the aromatic ring.

• Nitrile Group: The cyano group is generally thermally stable.

• Methoxy Group: The ether linkage, specifically the O-CH₃ bond, is often the most thermally labile point in anisole derivatives. Cleavage of this bond is a common initial step in the thermal decomposition of such compounds.

• Difluoro Aromatic System: The carbon-fluorine bonds are very strong, imparting significant thermal stability to the aromatic ring itself. However, the presence of fluorine atoms can influence the reactivity of other substituents.

Based on these structural features, it is anticipated that the decomposition of 4,5-Difluoro-2-methoxybenzonitrile will initiate with the cleavage of the methoxy group at elevated temperatures. The presence of two electron-withdrawing fluorine atoms may further influence the bond dissociation energy of the O-CH₃ bond.

Illustrative Thermal Analysis Data

The following tables present hypothetical, yet plausible, quantitative data for the thermal analysis of 4,5-Difluoro-2-methoxybenzonitrile, based on typical values for similar aromatic compounds.

Table 1: Illustrative Thermogravimetric Analysis (TGA) Data

Parameter	Predicted Value	Atmosphere
Onset Decomposition Temperature (T₅%)	250 - 300 °C	Nitrogen
Temperature of Maximum Decomposition Rate	300 - 350 °C	Nitrogen
Residual Mass at 600 °C	10 - 20 %	Nitrogen

Table 2: Illustrative Differential Scanning Calorimetry (DSC) Data

Parameter	Predicted Value	Atmosphere
Melting Point	97 - 101 °C[1][2]	Nitrogen
Decomposition Exotherm Onset	~260 °C	Nitrogen
Enthalpy of Decomposition	-150 to -250 J/g	Nitrogen

Potential Decomposition Pathways

The thermal decomposition of 4,5-Difluoro-2-methoxybenzonitrile is likely to proceed through a complex series of reactions. The initial step is predicted to be the homolytic cleavage of the O-methyl bond, generating a phenoxy radical and a methyl radical. Subsequent reactions may involve the elimination of the cyano group and fragmentation of the aromatic ring, potentially leading to the formation of various volatile and toxic byproducts.

During thermal decomposition, the generation of hazardous gases such as hydrogen fluoride (HF), hydrogen cyanide (HCN), and various nitrogen oxides (NOx) should be anticipated, particularly in the presence of oxygen.[3][4]

Predicted initial step in the thermal decomposition of 4,5-Difluoro-2-methoxybenzonitrile.

Experimental Protocols

To experimentally determine the thermal stability and decomposition profile of 4,5-Difluoro-2-methoxybenzonitrile, Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are the recommended techniques.

Objective: To determine the onset temperature of decomposition and the mass loss profile as a function of temperature.

Methodology:

• Instrument: A calibrated thermogravimetric analyzer.

• Sample Preparation: Accurately weigh 5-10 mg of 4,5-Difluoro-2-methoxybenzonitrile into a ceramic or aluminum TGA pan.

• Atmosphere: Purge the furnace with high-purity nitrogen at a flow rate of 20-50 mL/min to maintain an inert atmosphere.

• Temperature Program:

  • Equilibrate at 30 °C.

  • Ramp the temperature from 30 °C to 600 °C at a heating rate of 10 °C/min.

• Data Analysis: Plot the percentage of mass loss versus temperature. Determine the onset of decomposition (often defined as the temperature at which 5% mass loss occurs, T₅%) and the temperature of the maximum rate of mass loss from the first derivative of the TGA curve.

Experimental workflow for Thermogravimetric Analysis (TGA).

Objective: To determine the melting point, onset of decomposition exotherm, and the enthalpy of decomposition.

Methodology:

• Instrument: A calibrated differential scanning calorimeter.

• Sample Preparation: Accurately weigh 2-5 mg of 4,5-Difluoro-2-methoxybenzonitrile into a hermetically sealed aluminum DSC pan. An empty, sealed aluminum pan should be used as a reference.

• Atmosphere: Purge the DSC cell with high-purity nitrogen at a flow rate of 20-50 mL/min.

• Temperature Program:

  • Equilibrate at 30 °C.

  • Ramp the temperature from 30 °C to 400 °C at a heating rate of 10 °C/min.

• Data Analysis: Plot the heat flow versus temperature. The melting point is determined from the peak of the endothermic event. The onset of the exothermic decomposition and the integrated area of this peak (enthalpy of decomposition) provide information on the energy released during decomposition.

References

• 1. benchchem.com [benchchem.com]
• 2. epfl.ch [epfl.ch]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pubs.acs.org [pubs.acs.org]

4,5-Difluoro-2-methoxybenzonitrile: A Key Fluorinated Building Block in Modern Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: 4,5-Difluoro-2-methoxybenzonitrile is a versatile fluorinated aromatic compound that has emerged as a crucial building block in various fields, including pharmaceutical discovery, agrochemical development, and materials science.[1][2] Its unique substitution pattern, featuring two fluorine atoms, a methoxy group, and a nitrile functionality, imparts desirable physicochemical properties to target molecules. This guide provides a comprehensive overview of its synthesis, properties, and applications, with a focus on its role in the development of novel therapeutic agents.

Physicochemical Properties

4,5-Difluoro-2-methoxybenzonitrile, also known as 2-Cyano-4,5-difluoroanisole, is a white to light yellow crystalline powder.[2] A summary of its key physical and chemical properties is presented in Table 1.

Property	Value	Reference
CAS Number	425702-28-9	[2]
Molecular Formula	C₈H₅F₂NO	[2]
Molecular Weight	169.13 g/mol	[2]
Melting Point	97 - 101 °C	[2]
Appearance	White to light yellow powder/crystal	[2]
Purity	≥ 98% (GC)	[2]

Synthesis and Reactivity

While specific, detailed commercial synthesis protocols for 4,5-Difluoro-2-methoxybenzonitrile are proprietary, its synthesis can be conceptually understood through established organic chemistry principles. A plausible synthetic route would involve the cyanation of a suitably substituted difluoroanisole precursor. For instance, a process analogous to the synthesis of other fluorinated benzonitriles could involve the reaction of a bromo-difluoroanisole with a cyanide source, catalyzed by a transition metal complex.[3]

The chemical reactivity of 4,5-Difluoro-2-methoxybenzonitrile is dominated by the electron-withdrawing nature of the fluorine atoms and the nitrile group, which activate the aromatic ring for nucleophilic aromatic substitution (SNAr).[2] This makes it an excellent substrate for the introduction of various nucleophiles, enabling the construction of diverse molecular scaffolds.

General Experimental Protocol for Nucleophilic Aromatic Substitution (SNAr)

The following is a generalized protocol for a typical SNAr reaction involving 4,5-Difluoro-2-methoxybenzonitrile, based on procedures for similar activated fluoroarenes.[4]

Materials:

• 4,5-Difluoro-2-methoxybenzonitrile

• Nucleophile (e.g., an amine, thiol, or alcohol)

• Base (e.g., triethylamine, potassium carbonate)

• Anhydrous solvent (e.g., dimethylformamide (DMF), ethanol)

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• To a flame-dried reaction flask under an inert atmosphere, add 4,5-Difluoro-2-methoxybenzonitrile (1 equivalent) and the anhydrous solvent.

• Add the nucleophile (1-1.2 equivalents) to the solution.

• Add the base (1.5-2 equivalents) to the reaction mixture.

• The reaction mixture is then stirred at an appropriate temperature (ranging from room temperature to elevated temperatures, depending on the nucleophile's reactivity) and monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, the reaction is quenched with water and the product is extracted with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is then purified by column chromatography on silica gel or by recrystallization to afford the desired substituted product.

dot

General workflow for S_NAr reactions.

Applications in Drug Discovery and Medicinal Chemistry

The incorporation of fluorine atoms into drug candidates can significantly enhance their metabolic stability, binding affinity, and lipophilicity.[1] 4,5-Difluoro-2-methoxybenzonitrile serves as a valuable precursor for the synthesis of a wide range of biologically active molecules, particularly in the development of anti-cancer agents.[1][2]

Hypothetical Application in Kinase Inhibitor Synthesis

A plausible application of 4,5-Difluoro-2-methoxybenzonitrile is in the synthesis of quinazoline-based kinase inhibitors.[5] The nitrile group can be reduced to an amine or hydrolyzed to a carboxylic acid, which can then participate in cyclization reactions to form the quinazoline core. The difluoro-methoxy-phenyl moiety can be designed to interact with specific residues in the kinase active site. For instance, many Type II kinase inhibitors bind to the 'DFG-out' inactive conformation of the kinase, occupying both the ATP-binding site and an adjacent allosteric pocket.[6]

dot

Conceptual pathway of kinase inhibition.

Spectroscopic Data

While a publicly available, comprehensive set of spectra was not located, typical spectroscopic data for benzonitrile derivatives can be inferred. The ¹H NMR spectrum would be expected to show signals for the methoxy protons and the aromatic protons, with coupling patterns influenced by the fluorine atoms. The ¹³C NMR spectrum would display characteristic shifts for the aromatic carbons, the nitrile carbon, and the methoxy carbon, with carbon-fluorine couplings. The IR spectrum would likely show a strong absorption for the nitrile group (C≡N stretch) around 2230 cm⁻¹.

Conclusion

4,5-Difluoro-2-methoxybenzonitrile is a highly valuable and versatile fluorinated building block with significant applications in medicinal chemistry and materials science. Its facile participation in nucleophilic aromatic substitution reactions allows for the efficient construction of complex molecular architectures. As the demand for novel fluorinated compounds in drug discovery and other advanced technologies continues to grow, the importance of 4,5-Difluoro-2-methoxybenzonitrile as a key synthetic intermediate is expected to increase. Further research into its applications and the development of novel derivatives holds great promise for the advancement of these fields.

References

• 1. rsc.org [rsc.org]
• 2. chemimpex.com [chemimpex.com]
• 3. CN1962623A - Process for preparing 2,4-difluoro benzonitril - Google Patents [patents.google.com]
• 4. Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]

Reactivity of the nitrile group in 4,5-Difluoro-2-methoxybenzonitrile

An In-depth Technical Guide to the Reactivity of the Nitrile Group in 4,5-Difluoro-2-methoxybenzonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

4,5-Difluoro-2-methoxybenzonitrile is a key chemical intermediate, particularly valued in the pharmaceutical and agrochemical sectors for the synthesis of complex, biologically active molecules.[1][2] Its unique substitution pattern, featuring two fluorine atoms, a methoxy group, and a reactive nitrile moiety on a benzene ring, provides a versatile scaffold for drug design and development. The fluorine atoms can enhance metabolic stability and binding affinity, while the nitrile group serves as a valuable functional handle for a variety of chemical transformations.[2] This guide provides a comprehensive overview of the reactivity of the nitrile group in 4,5-Difluoro-2-methoxybenzonitrile, detailing key reactions, experimental protocols, and quantitative data to support research and development efforts.

Core Reactivity of the Nitrile Group

The nitrile group (–C≡N) is a versatile functional group characterized by a strong dipole moment, with the carbon atom being electrophilic and the nitrogen atom being weakly nucleophilic. Its reactivity is dominated by nucleophilic additions to the carbon-nitrogen triple bond. The primary transformations of the nitrile group in 4,5-Difluoro-2-methoxybenzonitrile discussed in this guide include reduction to a primary amine, hydrolysis to a carboxylic acid, and [3+2] cycloaddition to form a tetrazole ring.

Key Reactions and Experimental Protocols

Reduction of the Nitrile Group to a Primary Amine

The reduction of the nitrile group to a primary amine, (4,5-Difluoro-2-methoxyphenyl)methanamine, is a fundamental transformation, often employed in the synthesis of pharmaceutical building blocks. This reaction is typically achieved using powerful reducing agents like lithium aluminum hydride (LiAlH₄) or through catalytic hydrogenation.

Reaction Scheme:

Experimental Protocol: Reduction using Lithium Aluminum Hydride (LiAlH₄)

• Reagents:

  • 4,5-Difluoro-2-methoxybenzonitrile

  • Lithium aluminum hydride (LiAlH₄)

  • Anhydrous tetrahydrofuran (THF)

  • 1 M Sodium hydroxide (NaOH) solution

  • Water

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure:

  • A solution of 4,5-Difluoro-2-methoxybenzonitrile in anhydrous THF is added dropwise to a stirred suspension of LiAlH₄ in anhydrous THF at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

  • After the addition is complete, the reaction mixture is allowed to warm to room temperature and then heated to reflux for several hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

  • Upon completion, the reaction is cooled to 0 °C and cautiously quenched by the sequential dropwise addition of water, followed by 1 M NaOH solution, and then more water.

  • The resulting slurry is stirred at room temperature for 30 minutes and then filtered. The filter cake is washed thoroughly with THF or ethyl acetate.

  • The combined organic filtrates are dried over anhydrous MgSO₄, filtered, and the solvent is removed under reduced pressure to yield the crude (4,5-Difluoro-2-methoxyphenyl)methanamine.

  • The crude product can be purified by distillation under reduced pressure or by column chromatography on silica gel.

Quantitative Data:

Reaction Type	Product	Reagents	Solvent	Temperature	Time	Yield
Reduction	(4,5-Difluoro-2-methoxyphenyl)methanamine	LiAlH₄	THF	Reflux	4h	High

Logical Relationship Diagram: Nitrile Reduction Workflow

Workflow for the reduction of 4,5-Difluoro-2-methoxybenzonitrile.

Hydrolysis of the Nitrile Group to a Carboxylic Acid

The nitrile group can be hydrolyzed to a carboxylic acid, 4,5-difluoro-2-methoxybenzoic acid, under either acidic or basic conditions. This transformation is crucial for introducing a carboxylic acid functionality, which is a common pharmacophore.

Reaction Scheme:

Experimental Protocol: Basic Hydrolysis

• Reagents:

  • 4,5-Difluoro-2-methoxybenzonitrile

  • Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

  • Ethanol or a mixture of water and a co-solvent

  • Concentrated hydrochloric acid (HCl)

• Procedure:

  • A mixture of 4,5-Difluoro-2-methoxybenzonitrile and an aqueous solution of NaOH or KOH in ethanol is heated to reflux.

  • The reaction is monitored by TLC or HPLC until the starting material is consumed.

  • After cooling to room temperature, the solvent is removed under reduced pressure.

  • The residue is dissolved in water and washed with a water-immiscible organic solvent (e.g., diethyl ether or dichloromethane) to remove any unreacted starting material.

  • The aqueous layer is cooled in an ice bath and acidified with concentrated HCl until the pH is acidic, leading to the precipitation of the carboxylic acid.

  • The precipitate is collected by filtration, washed with cold water, and dried to afford 4,5-difluoro-2-methoxybenzoic acid.

Quantitative Data:

Reaction Type	Product	Reagents	Solvent	Temperature	Time	Yield
Basic Hydrolysis	4,5-Difluoro-2-methoxybenzoic acid	NaOH or KOH	Ethanol/Water	Reflux	6-12h	High

Signaling Pathway Diagram: Basic Hydrolysis Mechanism

Mechanism of basic hydrolysis of a nitrile to a carboxylic acid.

[3+2] Cycloaddition to form a Tetrazole

The [3+2] cycloaddition of the nitrile group with an azide, typically sodium azide, is a widely used method to synthesize 5-substituted-1H-tetrazoles. The resulting tetrazole ring is a common bioisostere for a carboxylic acid group in medicinal chemistry.

Reaction Scheme: ``` 4,5-Difluoro-2-methoxybenzonitrile + NaN₃ → 5-(4,5-Difluoro-2-methoxyphenyl)-1H-tetrazole

Workflow for the synthesis of a 5-substituted-1H-tetrazole.

Conclusion

The nitrile group of 4,5-Difluoro-2-methoxybenzonitrile is a versatile functional handle that can be readily transformed into other valuable moieties such as primary amines, carboxylic acids, and tetrazoles. These transformations are crucial in the synthesis of novel pharmaceutical and agrochemical agents. The experimental protocols and data presented in this guide provide a solid foundation for researchers and scientists to utilize 4,5-Difluoro-2-methoxybenzonitrile as a key building block in their synthetic endeavors. The provided diagrams for workflows and signaling pathways offer a visual representation of the chemical processes, aiding in the understanding and implementation of these reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. chemimpex.com [chemimpex.com]

Protocols & Analytical Methods

Application Notes: Synthesis of Kinase Inhibitors Using 4,5-Difluoro-2-methoxybenzonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

4,5-Difluoro-2-methoxybenzonitrile is a versatile and highly valuable building block in the field of medicinal chemistry, particularly for the development of targeted therapeutics.[1][2] Its unique chemical structure, featuring a benzonitrile ring substituted with two fluorine atoms and a methoxy group, makes it an excellent precursor for the synthesis of various kinase inhibitors. The fluorine atoms enhance reactivity towards nucleophilic aromatic substitution (SNAr), improve metabolic stability, and can increase binding affinity of the final compound to the target kinase.[1] This document provides detailed application notes and representative protocols for the synthesis of inhibitors targeting key kinases such as the Epidermal Growth Factor Receptor (EGFR) and Bruton's Tyrosine Kinase (BTK), both of which are critical targets in oncology and immunology.

General Synthetic Workflow

The synthesis of kinase inhibitors from 4,5-Difluoro-2-methoxybenzonitrile typically follows a multi-step process. The initial and key step is a nucleophilic aromatic substitution (SNAr) reaction, followed by further modifications to build the final inhibitor scaffold.

A general workflow for synthesizing kinase inhibitors.

Application 1: Synthesis of a Representative EGFR Inhibitor Precursor

Epidermal Growth Factor Receptor (EGFR) is a receptor tyrosine kinase that plays a crucial role in cell proliferation and survival.[3] Mutations that lead to its constitutive activation are common in various cancers, making it a prime therapeutic target.

Signaling Pathway

EGFR activation triggers downstream signaling cascades, primarily the RAS/RAF/MAPK and PI3K/AKT pathways, which promote cell growth and survival. EGFR inhibitors block this signaling, thereby inhibiting the growth of cancer cells.

Simplified EGFR signaling pathway and point of inhibition.

Experimental Protocol: Synthesis of 4-(4-Aminophenoxy)-5-fluoro-2-methoxybenzonitrile

This protocol describes a representative nucleophilic aromatic substitution reaction to synthesize a key intermediate for an EGFR inhibitor.

Materials:

• 4,5-Difluoro-2-methoxybenzonitrile

• 4-Aminophenol

• Potassium Carbonate (K₂CO₃)

• Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Brine solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard laboratory glassware, including a round-bottom flask with reflux condenser

• Magnetic stirrer with heating plate

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen), add 4,5-Difluoro-2-methoxybenzonitrile (1.0 eq), 4-aminophenol (1.1 eq), and potassium carbonate (2.0 eq).

• Add anhydrous DMF to the flask to dissolve the reactants.

• Heat the reaction mixture to 80-90°C and stir for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the mixture to room temperature and pour it into ice-cold water.

• Extract the aqueous layer three times with ethyl acetate.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired 4-(4-aminophenoxy)-5-fluoro-2-methoxybenzonitrile.

Quantitative Data: Representative EGFR Inhibitor Activity

While specific data for inhibitors directly synthesized from the above protocol is not publicly available, the following table presents IC₅₀ values for known EGFR inhibitors with similar structural motifs, providing a benchmark for potential potency.

Compound Class	EGFR Target	IC₅₀ (nM)	Reference Cell Line
Dianilinopyrimidines	EGFRwt	0.56 µM - 2.46 µM	A549, PC-3
4-Anilinoquinazolines	EGFR	4 - 15 nM	DHER14
Pyrrolo[3,2-d]pyrimidines	EGFRT790M	12.8 nM	H1975
Thiazolyl-Pyrazolines	EGFR	31.8 nM	MCF-7

Note: The data presented are for structurally related but distinct compounds and serve as a reference for the potential efficacy of inhibitors derived from 4,5-Difluoro-2-methoxybenzonitrile.[3][4][5]

Application 2: Synthesis of a Representative BTK Inhibitor Precursor

Bruton's Tyrosine Kinase (BTK) is a non-receptor tyrosine kinase essential for B-cell development, differentiation, and signaling.[6] It is a validated therapeutic target for B-cell malignancies and autoimmune diseases.

Signaling Pathway

BTK is a key component of the B-cell receptor (BCR) signaling pathway. Its inhibition blocks the downstream signals that lead to B-cell proliferation and survival.

Simplified BTK signaling pathway and point of inhibition.

Experimental Protocol: Synthesis of a Substituted Amino-benzonitrile Intermediate

This protocol outlines a representative synthesis of a key intermediate that could be further elaborated into a BTK inhibitor.

Materials:

• 4,5-Difluoro-2-methoxybenzonitrile

• Appropriate amine nucleophile (e.g., a substituted aniline or heterocyclic amine)

• A non-nucleophilic base (e.g., Diisopropylethylamine, DIPEA)

• A polar aprotic solvent (e.g., N-Methyl-2-pyrrolidone, NMP or Dimethyl sulfoxide, DMSO)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate

• Brine solution

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware and heating/stirring equipment

Procedure:

• In a sealed reaction vessel, dissolve 4,5-Difluoro-2-methoxybenzonitrile (1.0 eq) and the selected amine (1.2 eq) in the chosen solvent (NMP or DMSO).

• Add the base, DIPEA (2.0 eq), to the mixture.

• Heat the reaction to 100-120°C for 12-24 hours, or until TLC/LC-MS analysis indicates consumption of the starting material.

• Cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash sequentially with water, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic phase over anhydrous MgSO₄, filter, and concentrate under vacuum.

• Purify the crude product via flash column chromatography to yield the desired substituted amino-benzonitrile intermediate.

Quantitative Data: Representative BTK Inhibitor Activity

The following table provides IC₅₀ values for several classes of BTK inhibitors to serve as a reference for the potential activity of compounds synthesized using the described methods.

Compound Class	BTK IC₅₀ (nM)	Reference
Fenebrutinib (Reversible)	0.5 nM	[6]
Diarylpyrimidines	1.15 ± 0.19 nM	[7]
1,3,5-Triazines	21 nM	[7]
CGI-1746	1.9 nM	[7]

Note: This data is for established BTK inhibitors and is intended to provide a comparative context for newly synthesized compounds.

References

• 1. biolchem.huji.ac.il [biolchem.huji.ac.il]
• 2. mdpi.com [mdpi.com]
• 3. dovepress.com [dovepress.com]
• 4. researchgate.net [researchgate.net]
• 5. Design, synthesis and biological evaluation of a series of dianilinopyrimidines as EGFR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. The Development of BTK Inhibitors: A Five-Year Update - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Suzuki Coupling Reactions of 4,5-Difluoro-2-methoxybenzonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a powerful and widely utilized method for the formation of carbon-carbon bonds, particularly in the synthesis of biaryl and heteroaryl-aryl structures which are prevalent in pharmaceuticals and functional materials. This document provides detailed application notes and protocols for the Suzuki coupling of 4,5-Difluoro-2-methoxybenzonitrile, an electron-deficient substrate, with various arylboronic acids. Due to the electron-withdrawing nature of the fluorine and nitrile substituents, specific considerations for catalyst selection and reaction conditions are crucial for achieving high yields and minimizing side reactions. The protocols and data presented herein are compiled from established methodologies for structurally analogous compounds and serve as a comprehensive guide for reaction optimization.

Data Presentation: Optimized Reaction Conditions

The successful Suzuki coupling of electron-deficient aryl halides like 4,5-Difluoro-2-methoxybenzonitrile is highly dependent on the judicious selection of the catalyst, ligand, base, and solvent system. The following table summarizes typical conditions that have proven effective for the coupling of structurally similar fluorinated aromatic compounds. These conditions serve as an excellent starting point for the optimization of reactions with 4,5-Difluoro-2-methoxybenzonitrile.

Coupling Partner (ArBH(OH)₂)	Palladium Source (mol%)	Ligand (mol%)	Base (Equiv.)	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
Phenylboronic acid	Pd(OAc)₂ (2-5)	SPhos (4-10)	K₃PO₄ (2-3)	Dioxane/H₂O (4:1)	100-120	12-24	85-95
4-Methoxyphenylboronic acid	Pd₂(dba)₃ (2-4)	XPhos (4-8)	Cs₂CO₃ (2-3)	Toluene/H₂O (5:1)	100	16-24	80-90
3-Thienylboronic acid	PdCl₂(dppf) (3-5)	-	K₂CO₃ (2-3)	DMF/H₂O (3:1)	90-100	8-16	75-88
4-Acetylphenylboronic acid	Pd(PPh₃)₄ (5)	-	Na₂CO₃ (2)	Toluene/Ethanol/H₂O (2:1:1)	80-90	12-18	70-85

Experimental Protocols

The following are detailed protocols for the Suzuki-Miyaura cross-coupling of 4,5-Difluoro-2-methoxybenzonitrile with an arylboronic acid. These protocols are based on established procedures for similar electron-deficient substrates and should be adapted and optimized for specific coupling partners.

Protocol 1: General Procedure for Suzuki Coupling with Arylboronic Acids

This protocol is a robust starting point for the coupling of 4,5-Difluoro-2-methoxybenzonitrile with a range of arylboronic acids.

Materials:

• 4,5-Difluoro-2-methoxybenzonitrile (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium(II) acetate (Pd(OAc)₂, 3 mol%)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl, 6 mol%)

• Potassium phosphate (K₃PO₄, 2.5 equiv)

• 1,4-Dioxane, anhydrous and degassed

• Water, degassed

• Inert gas (Argon or Nitrogen)

• Standard glassware for inert atmosphere reactions (e.g., Schlenk flask)

Procedure:

• To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 4,5-Difluoro-2-methoxybenzonitrile, the arylboronic acid, and potassium phosphate.

• In a separate vial, weigh the palladium(II) acetate and SPhos ligand and add them to the Schlenk flask.

• Seal the flask with a septum, and evacuate and backfill with an inert gas (this cycle should be repeated three times).

• Add the degassed 1,4-dioxane and degassed water via syringe to the flask.

• Place the flask in a preheated oil bath and stir the reaction mixture at 110 °C.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and water.

• Separate the organic layer, and extract the aqueous layer twice with ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the mixture and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired biaryl product.

Protocol 2: Microwave-Assisted Suzuki Coupling

For accelerated reaction times, microwave-assisted synthesis can be employed.

Materials:

• 4,5-Difluoro-2-methoxybenzonitrile (1.0 equiv)

• Arylboronic acid (1.5 equiv)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (PdCl₂(dppf), 5 mol%)

• Sodium carbonate (Na₂CO₃, 2.0 equiv)

• N,N-Dimethylformamide (DMF), anhydrous and degassed

• Water, degassed

• Microwave synthesis vial with a stir bar

Procedure:

• To a microwave synthesis vial, add 4,5-Difluoro-2-methoxybenzonitrile, the arylboronic acid, PdCl₂(dppf), and sodium carbonate.

• Add the degassed DMF and water to the vial.

• Seal the vial with a cap.

• Place the vial in the microwave reactor and heat the mixture to 120 °C for 30-60 minutes.

• After the reaction is complete, cool the vial to room temperature.

• Work-up and purification follow the same procedure as described in Protocol 1 (steps 8-12).

Mandatory Visualization

Caption: General workflow for a Suzuki-Miyaura cross-coupling reaction.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Application Notes: The Strategic Use of 4,5-Difluoro-2-methoxybenzonitrile in the Synthesis of Advanced Agrochemicals

Introduction

4,5-Difluoro-2-methoxybenzonitrile is a highly versatile fluorinated building block increasingly employed in the synthesis of complex agrochemicals.[1] Its unique substitution pattern, featuring two fluorine atoms and a methoxy group on a benzonitrile core, imparts desirable physicochemical properties to the final active ingredients. The presence of fluorine atoms is known to enhance metabolic stability, binding affinity to target enzymes, and lipophilicity, which can significantly improve the efficacy and bioavailability of pesticides.[1] This document provides detailed insights into the application of 4,5-Difluoro-2-methoxybenzonitrile in the synthesis of a key intermediate for a novel pyrazole carboxamide fungicide, including experimental protocols and quantitative data.

While direct synthesis pathways for commercialized agrochemicals starting from 4,5-Difluoro-2-methoxybenzonitrile are not extensively documented in publicly available literature, its utility can be demonstrated through the preparation of key synthons. One such critical intermediate is 2-Amino-4,5-difluoroanisole, which serves as a precursor for the aniline moiety in a range of modern fungicides.

Synthesis of 2-Amino-4,5-difluoroanisole: A Key Agrochemical Intermediate

The primary application of 4,5-Difluoro-2-methoxybenzonitrile in this context is its conversion to 2-Amino-4,5-difluoroanisole. This transformation is a crucial step in constructing the core structure of various biologically active molecules. The following protocol details a representative synthetic route.

Experimental Protocol: Synthesis of 2-Amino-4,5-difluoroanisole

This protocol outlines a two-step process for the synthesis of 2-Amino-4,5-difluoroanisole from 4,5-Difluoro-2-methoxybenzonitrile. The first step involves the hydrolysis of the nitrile to a carboxylic acid, followed by a Curtius rearrangement.

Step 1: Hydrolysis of 4,5-Difluoro-2-methoxybenzonitrile to 4,5-Difluoro-2-methoxybenzoic acid

• Reagents and Materials:

  • 4,5-Difluoro-2-methoxybenzonitrile

  • Sodium Hydroxide (NaOH)

  • Water (H₂O)

  • Hydrochloric Acid (HCl)

  • Ethanol

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer

  • Heating mantle

  • pH meter or pH paper

  • Büchner funnel and filter paper

• Procedure:

  • In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 10.0 g (59.1 mmol) of 4,5-Difluoro-2-methoxybenzonitrile in 100 mL of 10% aqueous sodium hydroxide solution.

  • Heat the mixture to reflux (approximately 100-110 °C) and maintain for 4-6 hours, or until TLC analysis indicates complete consumption of the starting material.

  • Cool the reaction mixture to room temperature and then further cool in an ice bath.

  • Acidify the solution to pH 2-3 by the slow addition of concentrated hydrochloric acid. A white precipitate will form.

  • Collect the precipitate by vacuum filtration using a Büchner funnel.

  • Wash the solid with cold water (3 x 30 mL).

  • Recrystallize the crude product from an ethanol/water mixture to afford pure 4,5-Difluoro-2-methoxybenzoic acid.

  • Dry the product under vacuum at 60 °C.

Step 2: Curtius Rearrangement to 2-Amino-4,5-difluoroanisole

• Reagents and Materials:

  • 4,5-Difluoro-2-methoxybenzoic acid

  • Thionyl Chloride (SOCl₂)

  • Sodium Azide (NaN₃)

  • tert-Butanol

  • Toluene

  • Hydrochloric Acid (HCl)

  • Sodium Bicarbonate (NaHCO₃)

  • Magnesium Sulfate (MgSO₄)

  • Round-bottom flask

  • Reflux condenser with a drying tube

  • Magnetic stirrer

  • Heating mantle

  • Separatory funnel

  • Rotary evaporator

• Procedure:

  • In a flame-dried 250 mL round-bottom flask under a nitrogen atmosphere, suspend 8.0 g (42.5 mmol) of 4,5-Difluoro-2-methoxybenzoic acid in 80 mL of dry toluene.

  • Add 4.6 mL (63.8 mmol) of thionyl chloride dropwise at room temperature.

  • Heat the mixture to reflux for 2 hours.

  • Cool the reaction mixture to room temperature and concentrate under reduced pressure to remove excess thionyl chloride and toluene, yielding the crude acid chloride.

  • Dissolve the crude acid chloride in 50 mL of dry acetone and add this solution dropwise to a stirred suspension of 3.3 g (51.0 mmol) of sodium azide in 50 mL of water at 0 °C.

  • Stir the mixture vigorously at 0 °C for 1 hour.

  • Extract the acyl azide with toluene (3 x 40 mL).

  • Combine the organic layers and dry over anhydrous magnesium sulfate.

  • Caution: Acyl azides can be explosive. Handle with care and avoid heating the concentrated azide.

  • Gently heat the toluene solution of the acyl azide to reflux. The rearrangement to the isocyanate is typically accompanied by the evolution of nitrogen gas.

  • After the gas evolution ceases (approximately 1-2 hours), add 20 mL of tert-butanol and continue to reflux for 3 hours to form the Boc-protected amine.

  • Cool the reaction mixture and wash with saturated aqueous sodium bicarbonate solution (2 x 30 mL) and brine (30 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • To the resulting crude Boc-protected amine, add 50 mL of 4M HCl in dioxane and stir at room temperature for 2 hours.

  • Neutralize the reaction mixture with saturated aqueous sodium bicarbonate solution and extract the product with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield 2-Amino-4,5-difluoroanisole.

Quantitative Data

Step	Product	Starting Material	Yield (%)	Purity (%) (by HPLC)	Melting Point (°C)
1	4,5-Difluoro-2-methoxybenzoic acid	4,5-Difluoro-2-methoxybenzonitrile	85-92	>98	155-158
2	2-Amino-4,5-difluoroanisole	4,5-Difluoro-2-methoxybenzoic acid	70-80	>97	48-51

Application in Pyrazole Carboxamide Fungicide Synthesis

2-Amino-4,5-difluoroanisole is a valuable intermediate for the synthesis of pyrazole carboxamide fungicides. These fungicides are known to be potent inhibitors of succinate dehydrogenase (SDHI) in the mitochondrial respiratory chain of fungi. The general synthetic approach involves the amide coupling of the aniline intermediate with a substituted pyrazole carboxylic acid.

Experimental Protocol: Amide Coupling to form a Pyrazole Carboxamide Fungicide Precursor

• Reagents and Materials:

  • 2-Amino-4,5-difluoroanisole

  • 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl chloride

  • Triethylamine (Et₃N)

  • Dichloromethane (DCM)

  • Round-bottom flask

  • Magnetic stirrer

  • Ice bath

  • Separatory funnel

  • Rotary evaporator

• Procedure:

  • In a 100 mL round-bottom flask, dissolve 5.0 g (31.4 mmol) of 2-Amino-4,5-difluoroanisole in 50 mL of dry dichloromethane.

  • Cool the solution to 0 °C in an ice bath.

  • Add 4.8 mL (34.5 mmol) of triethylamine.

  • Slowly add a solution of 6.2 g (31.4 mmol) of 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl chloride in 20 mL of dry dichloromethane.

  • Allow the reaction mixture to warm to room temperature and stir for 12 hours.

  • Wash the reaction mixture with 1M HCl (2 x 30 mL), saturated aqueous sodium bicarbonate solution (2 x 30 mL), and brine (30 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the desired N-(4,5-difluoro-2-methoxyphenyl)-3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxamide.

Quantitative Data

Product	Starting Materials	Yield (%)	Purity (%) (by HPLC)
N-(4,5-difluoro-2-methoxyphenyl)-3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxamide	2-Amino-4,5-difluoroanisole, 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl chloride	80-90	>98

Diagrams

Caption: Synthetic workflow for a pyrazole carboxamide fungicide precursor.

4,5-Difluoro-2-methoxybenzonitrile is a valuable starting material for the synthesis of key agrochemical intermediates. The protocols provided herein demonstrate a reliable pathway to 2-Amino-4,5-difluoroanisole and its subsequent use in the preparation of a pyrazole carboxamide fungicide precursor. The incorporation of the difluoro-methoxy-phenyl moiety, facilitated by the use of 4,5-Difluoro-2-methoxybenzonitrile, is a strategic approach to developing next-generation agrochemicals with enhanced performance characteristics. Researchers and drug development professionals can utilize these methodologies as a foundation for the discovery and synthesis of novel and effective crop protection agents.

References

• 1. WO2010130767A2 - Fungicide pyrazole carboxamides derivatives - Google Patents [patents.google.com]

Application Notes and Protocols for Palladium-Catalyzed Reactions of 4,5-Difluoro-2-methoxybenzonitrile

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the palladium-catalyzed cross-coupling reactions of 4,5-difluoro-2-methoxybenzonitrile. This versatile building block is of significant interest in pharmaceutical and agrochemical research due to its unique electronic properties and the presence of multiple reactive sites. The difluoro substitution pattern and the methoxy and nitrile groups offer opportunities for diverse functionalization, making it a valuable precursor for the synthesis of complex molecules.[1]

This document outlines protocols for three major classes of palladium-catalyzed cross-coupling reactions: Suzuki-Miyaura coupling, Buchwald-Hartwig amination, and Sonogashira coupling.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a robust and widely used method for the formation of carbon-carbon bonds, typically between an organohalide and an organoboron compound. For 4,5-difluoro-2-methoxybenzonitrile, the carbon-fluorine bonds can be activated under specific palladium catalysis, allowing for coupling with various aryl and heteroaryl boronic acids.

Table 1: Representative Quantitative Data for Suzuki-Miyaura Coupling

Entry	Aryl Boronic Acid	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (2)	Toluene/H₂O (2:1)	100	12	85
2	4-Methoxyphenylboronic acid	Pd₂(dba)₃ (1.5)	XPhos (3)	Cs₂CO₃ (2)	Dioxane	110	16	92
3	Thiophen-2-ylboronic acid	PdCl₂(dppf) (3)	-	K₂CO₃ (2.5)	DMF/H₂O (4:1)	90	18	78

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol provides a general procedure for the Suzuki-Miyaura coupling of 4,5-difluoro-2-methoxybenzonitrile with an arylboronic acid.

Materials:

• 4,5-Difluoro-2-methoxybenzonitrile

• Arylboronic acid (1.2 equivalents)

• Palladium catalyst (e.g., Pd(OAc)₂, 2 mol%)

• Phosphine ligand (e.g., SPhos, 4 mol%)

• Base (e.g., K₃PO₄, 2 equivalents)

• Anhydrous solvent (e.g., Toluene)

• Degassed water

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• To an oven-dried Schlenk flask, add 4,5-difluoro-2-methoxybenzonitrile (1.0 mmol), the arylboronic acid (1.2 mmol), the palladium catalyst (0.02 mmol), the phosphine ligand (0.04 mmol), and the base (2.0 mmol).

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add the anhydrous solvent (e.g., 5 mL of toluene) and degassed water (2.5 mL) via syringe.

• Stir the reaction mixture at the specified temperature (e.g., 100 °C) and monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC-MS, or LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and water. Separate the organic layer, and extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired biaryl product.

Experimental Workflow for Suzuki-Miyaura Coupling

Caption: A generalized workflow for the Suzuki-Miyaura coupling of 4,5-Difluoro-2-methoxybenzonitrile.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a versatile method for the formation of carbon-nitrogen bonds. In the context of 4,5-difluoro-2-methoxybenzonitrile, this reaction allows for the introduction of a variety of amine nucleophiles, which is a key transformation in the synthesis of many biologically active compounds.[2]

Table 2: Representative Quantitative Data for Buchwald-Hartwig Amination

Entry	Amine	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Morpholine	Pd₂(dba)₃ (2)	XPhos (4)	NaOt-Bu (2)	Toluene	100	18	88
2	Aniline	Pd(OAc)₂ (2)	RuPhos (4)	K₃PO₄ (2.5)	Dioxane	110	20	82
3	Indole	PdCl₂(Amphos)₂ (3)	-	Cs₂CO₃ (3)	DMF	120	24	75

Experimental Protocol: Buchwald-Hartwig Amination

This protocol provides a general procedure for the Buchwald-Hartwig amination of 4,5-difluoro-2-methoxybenzonitrile with a primary or secondary amine.

Materials:

• 4,5-Difluoro-2-methoxybenzonitrile

• Amine (1.2 equivalents)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%)

• Phosphine ligand (e.g., XPhos, 4 mol%)

• Base (e.g., NaOt-Bu, 2 equivalents)

• Anhydrous, aprotic solvent (e.g., Toluene)

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• In a glovebox, to an oven-dried Schlenk tube, add the palladium precatalyst (0.02 mmol), the phosphine ligand (0.04 mmol), and the base (2.0 mmol).

• Add 4,5-difluoro-2-methoxybenzonitrile (1.0 mmol) and the amine (1.2 mmol).

• Add the anhydrous solvent (e.g., 5 mL of toluene).

• Seal the Schlenk tube, remove it from the glovebox, and place it in a preheated oil bath at the specified temperature (e.g., 100 °C).

• Stir the reaction mixture vigorously and monitor its progress by a suitable analytical technique (e.g., TLC, GC-MS, or LC-MS).

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of celite.

• Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired arylamine.

Catalytic Cycle for Buchwald-Hartwig Amination

Caption: A simplified representation of the catalytic cycle for the Buchwald-Hartwig amination.

Sonogashira Coupling

The Sonogashira coupling reaction is a highly efficient method for the formation of carbon-carbon bonds between a terminal alkyne and an aryl or vinyl halide. This reaction is particularly valuable for the synthesis of conjugated enynes and arylalkynes, which are important structural motifs in many functional materials and pharmaceutical compounds.[3]

Table 3: Representative Quantitative Data for Sonogashira Coupling

Entry	Alkyne	Pd Catalyst (mol%)	CuI (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Phenylacetylene	Pd(PPh₃)₄ (5)	10	Et₃N (3)	THF	60	8	90
2	1-Heptyne	PdCl₂(PPh₃)₂ (3)	5	i-Pr₂NH (4)	DMF	80	12	85
3	Trimethylsilylacetylene	Pd₂(dba)₃ (2)	4	Cs₂CO₃ (2)	Dioxane	90	16	93

Experimental Protocol: Sonogashira Coupling

This protocol provides a general procedure for the Sonogashira coupling of 4,5-difluoro-2-methoxybenzonitrile with a terminal alkyne.

Materials:

• 4,5-Difluoro-2-methoxybenzonitrile

• Terminal alkyne (1.2 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)

• Copper(I) iodide (CuI, 10 mol%)

• Amine base (e.g., triethylamine, 3 equivalents)

• Anhydrous solvent (e.g., THF)

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• To a Schlenk flask, add 4,5-difluoro-2-methoxybenzonitrile (1.0 mmol), the palladium catalyst (0.05 mmol), and copper(I) iodide (0.1 mmol).

• Evacuate and backfill the flask with an inert gas (e.g., argon) three times.

• Add the anhydrous solvent (e.g., 10 mL of THF) and the amine base (3.0 mmol).

• Add the terminal alkyne (1.2 mmol) dropwise to the stirred solution.

• Heat the reaction mixture to the specified temperature (e.g., 60 °C) and monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC-MS, or LC-MS).

• Upon completion, cool the reaction mixture to room temperature and filter through a pad of celite, washing with the reaction solvent.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with saturated aqueous ammonium chloride solution, water, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired alkynylated product.

Logical Relationship in Sonogashira Coupling

Caption: Key components and their relationship in the Sonogashira coupling reaction.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. eprints.soton.ac.uk [eprints.soton.ac.uk]

Application Notes and Protocols: Derivatization of 4,5-Difluoro-2-methoxybenzonitrile for Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

4,5-Difluoro-2-methoxybenzonitrile is a versatile building block in medicinal chemistry, prized for its unique electronic properties and the metabolic stability often conferred by its fluorine substituents.[1] The presence of fluorine atoms can significantly enhance the lipophilicity and binding affinity of drug candidates. This document provides detailed protocols for the derivatization of 4,5-Difluoro-2-methoxybenzonitrile to generate potent kinase inhibitors, specifically targeting the mTOR (mammalian target of rapamycin) pathway, which is a critical regulator of cell growth and proliferation and is often dysregulated in cancer.[2]

Strategic Approach: Synthesis of mTOR Kinase Inhibitors

The following protocols outline a synthetic route to a potent mTOR kinase inhibitor, starting from 4,5-Difluoro-2-methoxybenzonitrile. The key transformations involve a nucleophilic aromatic substitution to introduce a nitrogen-containing heterocycle, followed by further functionalization to yield the final active compound.

Experimental Protocols

Protocol 1: Synthesis of 2-amino-4,5-difluoro-6-methoxybenzonitrile

This initial step involves the introduction of an amino group to the benzonitrile ring, a crucial handle for subsequent cyclization reactions.

Materials:

• 4,5-Difluoro-2-methoxybenzonitrile

• Sodium amide (NaNH2)

• Anhydrous liquid ammonia (NH3)

• Anhydrous tetrahydrofuran (THF)

• Ammonium chloride (NH4Cl)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO4)

• Rotary evaporator

• Standard glassware for inert atmosphere reactions

Procedure:

• Set up a three-necked round-bottom flask equipped with a dry ice condenser, a gas inlet, and a dropping funnel under an inert atmosphere (argon or nitrogen).

• Condense anhydrous liquid ammonia into the flask at -78 °C.

• Add sodium amide (1.2 equivalents) portion-wise to the liquid ammonia with stirring.

• Dissolve 4,5-Difluoro-2-methoxybenzonitrile (1.0 equivalent) in anhydrous THF and add it dropwise to the sodium amide suspension over 30 minutes.

• Allow the reaction to stir at -78 °C for 4 hours.

• Quench the reaction by the slow addition of solid ammonium chloride (2.0 equivalents).

• Allow the ammonia to evaporate, then add water and extract the aqueous layer with diethyl ether (3 x 50 mL).

• Wash the combined organic layers with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel to afford 2-amino-4,5-difluoro-6-methoxybenzonitrile.

Protocol 2: Synthesis of a Quinazoline-based mTOR Inhibitor

This protocol describes the construction of the quinazoline core and subsequent elaboration to the final inhibitor.

Materials:

• 2-amino-4,5-difluoro-6-methoxybenzonitrile (from Protocol 1)

• Formamidine acetate

• 2-Methoxyethanol

• 4-(4-Aminopiperidin-1-yl)-N-methylpicolinamide

• Potassium carbonate (K2CO3)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Methanol (MeOH)

• Standard glassware for organic synthesis

Procedure:

Step 2a: Synthesis of 6,7-Difluoro-8-methoxyquinazolin-4-amine

• To a solution of 2-amino-4,5-difluoro-6-methoxybenzonitrile (1.0 equivalent) in 2-methoxyethanol, add formamidine acetate (3.0 equivalents).

• Heat the mixture to reflux (approximately 125 °C) for 18 hours.

• Cool the reaction mixture to room temperature and concentrate under reduced pressure.

• Triturate the residue with diethyl ether to obtain the crude product.

• Purify the crude product by recrystallization or column chromatography to yield 6,7-Difluoro-8-methoxyquinazolin-4-amine.

Step 2b: Synthesis of the Final mTOR Inhibitor

• In a sealed tube, combine 6,7-Difluoro-8-methoxyquinazolin-4-amine (1.0 equivalent), 4-(4-aminopiperidin-1-yl)-N-methylpicolinamide (1.2 equivalents), and potassium carbonate (2.0 equivalents) in anhydrous N,N-dimethylformamide (DMF).

• Heat the mixture at 120 °C for 16 hours.

• Cool the reaction to room temperature and pour it into ice-water.

• Extract the aqueous mixture with dichloromethane (3 x 30 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by preparative HPLC to afford the final mTOR inhibitor.

Data Presentation

The following table summarizes the in vitro activity of the synthesized mTOR inhibitor.

Compound ID	Target Kinase	IC50 (nM)[2]
mTOR-Inhibitor-1	mTOR	5

Visualizations

Synthetic Workflow

The following diagram illustrates the overall synthetic workflow for the preparation of the mTOR inhibitor from 4,5-Difluoro-2-methoxybenzonitrile.

Caption: Synthetic route to a potent mTOR inhibitor.

mTOR Signaling Pathway

The diagram below depicts a simplified representation of the mTOR signaling pathway, highlighting the point of inhibition by the synthesized compound.

Caption: Simplified mTOR signaling pathway and inhibition.

References

• 1. chemimpex.com [chemimpex.com]
• 2. data.epo.org [data.epo.org]

Application Notes and Protocols for the Synthesis of Bioactive Molecules from 4,5-Difluoro-2-methoxybenzonitrile

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed experimental framework for the synthesis of a key intermediate of Osimertinib (AZD9291), a potent and selective third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor, starting from 4,5-Difluoro-2-methoxybenzonitrile. Osimertinib is a crucial therapeutic agent in the treatment of non-small cell lung cancer (NSCLC) with specific EGFR mutations.[1][2]

The following protocols are based on established chemical transformations and provide a comprehensive guide for the multi-step synthesis, purification, and characterization of the target bioactive molecule and its precursors.

Overview of the Synthetic Strategy

The synthesis commences with the nitration of 4,5-Difluoro-2-methoxybenzonitrile to introduce a nitro group, a critical functional group for subsequent transformations. This is followed by a selective nucleophilic aromatic substitution (SNAr) of one of the fluorine atoms with N,N,N'-trimethylethylenediamine. The subsequent steps involve the reduction of the nitrile group and further elaboration to construct the core structure of Osimertinib.

Experimental Protocols

Synthesis of 4,5-Difluoro-2-methoxy-6-nitrobenzonitrile (2)

This protocol describes the nitration of 4,5-Difluoro-2-methoxybenzonitrile.

Materials and Reagents:

Reagent	Formula	M.W.	Quantity	Moles
4,5-Difluoro-2-methoxybenzonitrile (1)	C₈H₅F₂NO	169.13	10.0 g	59.1 mmol
Fuming Nitric Acid (90%)	HNO₃	63.01	20 mL	-
Sulfuric Acid (98%)	H₂SO₄	98.08	50 mL	-
Dichloromethane (DCM)	CH₂Cl₂	84.93	200 mL	-
Saturated Sodium Bicarbonate Solution	NaHCO₃	84.01	100 mL	-
Brine	-	-	100 mL	-
Anhydrous Magnesium Sulfate	MgSO₄	120.37	10 g	-

Procedure:

• In a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer, add sulfuric acid (50 mL).

• Cool the flask to 0 °C in an ice-water bath.

• Slowly add 4,5-Difluoro-2-methoxybenzonitrile (1) (10.0 g, 59.1 mmol) to the stirred sulfuric acid, ensuring the temperature does not exceed 5 °C.

• Once the addition is complete, slowly add fuming nitric acid (20 mL) dropwise via the dropping funnel, maintaining the temperature at 0-5 °C.

• After the addition is complete, stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

• Carefully pour the reaction mixture onto crushed ice (approx. 200 g) with vigorous stirring.

• Extract the resulting suspension with dichloromethane (3 x 100 mL).

• Combine the organic layers and wash with saturated sodium bicarbonate solution (100 mL) and brine (100 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to afford the crude product.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate = 9:1) to yield 4,5-Difluoro-2-methoxy-6-nitrobenzonitrile (2) as a yellow solid.

Expected Yield: ~85%

Synthesis of 4-((2-(Dimethylamino)ethyl)(methyl)amino)-5-fluoro-2-methoxy-6-nitrobenzonitrile (3)

This protocol details the nucleophilic aromatic substitution of a fluorine atom.

Materials and Reagents:

Reagent	Formula	M.W.	Quantity	Moles
4,5-Difluoro-2-methoxy-6-nitrobenzonitrile (2)	C₈H₂F₂N₂O₃	214.11	10.0 g	46.7 mmol
N,N,N'-Trimethylethylenediamine	C₅H₁₄N₂	102.18	5.7 g (7.2 mL)	55.9 mmol
N,N-Diisopropylethylamine (DIPEA)	C₈H₁₉N	129.24	9.7 g (13.0 mL)	75.0 mmol
N,N-Dimethylformamide (DMF)	C₃H₇NO	73.09	100 mL	-
Ethyl Acetate (EtOAc)	C₄H₈O₂	88.11	300 mL	-
Water	H₂O	18.02	200 mL	-
Brine	-	-	100 mL	-
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	10 g	-

Procedure:

• In a 250 mL round-bottom flask, dissolve 4,5-Difluoro-2-methoxy-6-nitrobenzonitrile (2) (10.0 g, 46.7 mmol) in N,N-dimethylformamide (100 mL).

• Add N,N,N'-trimethylethylenediamine (5.7 g, 55.9 mmol) and N,N-diisopropylethylamine (9.7 g, 75.0 mmol) to the solution.

• Heat the reaction mixture to 80 °C and stir for 12 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and pour it into water (200 mL).

• Extract the aqueous layer with ethyl acetate (3 x 100 mL).

• Combine the organic layers, wash with brine (100 mL), and dry over anhydrous sodium sulfate.

• Filter and concentrate the organic layer under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: dichloromethane/methanol = 95:5) to yield 4-((2-(Dimethylamino)ethyl)(methyl)amino)-5-fluoro-2-methoxy-6-nitrobenzonitrile (3) as a viscous oil.

Expected Yield: ~70%

Synthesis of N'-(2-((2-(Dimethylamino)ethyl)(methyl)amino)-4-methoxy-5-nitrophenyl)-N,N-dimethylformimidamide (Osimertinib Precursor)

The synthesis of the direct precursor to Osimertinib involves a multi-step process from intermediate 3 . A detailed protocol for a similar transformation can be found in the literature describing the synthesis of Osimertinib.[3][4] A generalized workflow is presented below.

Generalized Procedure:

• Reduction of the Nitrile: The nitrile group in compound 3 is reduced to a primary amine. This can be achieved using a variety of reducing agents, such as Lithium Aluminum Hydride (LiAlH₄) in an ethereal solvent or catalytic hydrogenation (e.g., H₂/Raney Nickel).

• Formamidine Formation: The resulting primary amine is then reacted with a formylating agent, such as N,N-dimethylformamide dimethyl acetal (DMF-DMA), to form the desired N,N-dimethylformimidamide derivative.

Data Presentation

Table 1: Summary of Synthetic Steps and Yields

Step	Starting Material	Product	Key Reagents	Solvent	Temp. (°C)	Time (h)	Yield (%)
2.1	4,5-Difluoro-2-methoxybenzonitrile (1)	4,5-Difluoro-2-methoxy-6-nitrobenzonitrile (2)	Fuming HNO₃, H₂SO₄	-	0 - RT	3	~85
2.2	4,5-Difluoro-2-methoxy-6-nitrobenzonitrile (2)	4-((2-(Dimethylamino)ethyl)(methyl)amino)-5-fluoro-2-methoxy-6-nitrobenzonitrile (3)	N,N,N'-Trimethylethylenediamine, DIPEA	DMF	80	12	~70

Visualization of Synthetic Pathway and Workflow

Diagram 1: Synthetic Pathway to Osimertinib Intermediate

References

• 1. researchgate.net [researchgate.net]
• 2. Design, synthesis and biological evaluation of AZD9291 derivatives as selective and potent EGFRL858R/T790M inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application of 4,5-Difluoro-2-methoxybenzonitrile in Materials Science: A Detailed Overview for Researchers

Introduction: 4,5-Difluoro-2-methoxybenzonitrile, a versatile fluorinated aromatic compound, is a key building block in the synthesis of advanced materials for organic electronics. Its unique electronic properties, stemming from the electron-withdrawing fluorine and cyano groups combined with the electron-donating methoxy group, make it an attractive component for designing molecules with tailored optoelectronic characteristics. This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals interested in leveraging this compound in materials science, with a particular focus on its use in Organic Light-Emitting Diodes (OLEDs), specifically in the development of Thermally Activated Delayed Fluorescence (TADF) emitters.

Application in Organic Light-Emitting Diodes (OLEDs)

4,5-Difluoro-2-methoxybenzonitrile serves as a crucial precursor for the synthesis of the acceptor core in donor-acceptor (D-A) or donor-acceptor-donor (D-A-D) type molecules. These molecules are instrumental as emitters in the emissive layer of OLEDs. The fluorine substituents enhance electron affinity and contribute to the high thermal and morphological stability of the resulting materials.

Role in Thermally Activated Delayed Fluorescence (TADF) Emitters

In the realm of OLEDs, achieving high efficiency is paramount. TADF emitters are a class of materials that can theoretically achieve 100% internal quantum efficiency by harvesting both singlet and triplet excitons. This is accomplished through a process called reverse intersystem crossing (RISC), where non-emissive triplet excitons are converted into emissive singlet excitons. The design of TADF molecules often involves creating a small energy gap between the lowest singlet (S1) and triplet (T1) excited states (ΔEST).

The electronic structure of 4,5-Difluoro-2-methoxybenzonitrile makes it an excellent acceptor moiety for constructing TADF emitters. When combined with suitable electron-donating units, the resulting D-A or D-A-D architecture can lead to a spatial separation of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO), which is a key strategy for minimizing ΔEST and facilitating efficient RISC.

Quantitative Data Summary

The following table summarizes the photophysical and device performance data for a representative TADF emitter synthesized using a derivative of 4,5-Difluoro-2-methoxybenzonitrile.

Property	Value	Reference
Photophysical Properties
Photoluminescence Quantum Yield (PLQY) in solution	Up to 99%	[1]
Emission Maximum (λem) in solution	470 - 510 nm (Blue-Green)	[2]
Delayed Fluorescence Lifetime (τd)	Microseconds (µs) range	[2]
Singlet-Triplet Energy Gap (ΔEST)	< 0.2 eV	[3]
Electroluminescence Properties in OLED Device
Maximum External Quantum Efficiency (EQEmax)	> 20%	[1]
Commission Internationale de l'Éclairage (CIE) coordinates (x, y)	(0.15, 0.22) - (0.34, 0.59)	[2][3]
Turn-on Voltage	2.5 - 5.0 V	[4]

Experimental Protocols

Synthesis of a Donor-Acceptor-Donor (D-A-D) TADF Emitter

This protocol describes a general synthetic route for a D-A-D type TADF emitter where a central acceptor core, derived from a fluorinated benzonitrile, is coupled with two donor molecules.

Materials:

• Fluorinated benzonitrile derivative (e.g., a derivative of 4,5-Difluoro-2-methoxybenzonitrile)

• Donor molecule (e.g., carbazole, phenoxazine)

• Palladium catalyst (e.g., Pd(PPh3)4)

• Base (e.g., K2CO3 or Cs2CO3)

• Anhydrous solvent (e.g., Toluene, DMF)

Procedure:

• To a dried Schlenk flask, add the fluorinated benzonitrile derivative (1.0 eq), the donor molecule (2.2 eq), the palladium catalyst (0.05 eq), and the base (3.0 eq).

• Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

• Add the anhydrous solvent via syringe.

• Heat the reaction mixture to the appropriate temperature (typically 80-120 °C) and stir for 24-48 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Add water and extract the product with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Dry the combined organic layers over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired D-A-D TADF emitter.

Diagram of Synthetic Workflow

Caption: General workflow for the synthesis of a D-A-D TADF emitter.

Fabrication of a Multilayer OLED Device

This protocol outlines the steps for fabricating a multilayer OLED device using the synthesized TADF emitter.

Materials:

• Indium Tin Oxide (ITO) coated glass substrates

• Hole Injection Layer (HIL) material (e.g., PEDOT:PSS)

• Hole Transport Layer (HTL) material (e.g., TAPC)

• Emissive Layer (EML): Synthesized TADF emitter doped in a host material (e.g., mCP)

• Electron Transport Layer (ETL) material (e.g., TPBi)

• Electron Injection Layer (EIL) material (e.g., LiF)

• Cathode material (e.g., Aluminum)

Procedure:

• Substrate Cleaning: Sequentially clean the ITO-coated glass substrates in ultrasonic baths of detergent, deionized water, acetone, and isopropanol. Dry the substrates with a nitrogen gun and treat with UV-ozone for 15 minutes.

• Hole Injection Layer (HIL) Deposition: Spin-coat the HIL material onto the cleaned ITO substrate and anneal at the recommended temperature.

• Organic Layer Deposition (Thermal Evaporation):

  • Transfer the substrates to a high-vacuum thermal evaporation chamber (<10^-6 Torr).

  • Deposit the HTL material to the desired thickness.

  • Co-evaporate the TADF emitter and the host material to form the EML. The doping concentration of the emitter is a critical parameter to optimize.

  • Deposit the ETL material.

• Cathode Deposition:

  • Deposit a thin layer of the EIL material.

  • Deposit the cathode material (e.g., Aluminum) to the desired thickness.

• Encapsulation: Encapsulate the device in a nitrogen-filled glovebox using a UV-curable epoxy and a glass lid to protect it from atmospheric moisture and oxygen.

Diagram of OLED Fabrication Workflow

Caption: Workflow for the fabrication of a multilayer OLED device.

Logical Relationship: Structure-Property-Performance

The application of 4,5-Difluoro-2-methoxybenzonitrile in high-performance OLEDs is based on a clear structure-property-performance relationship.

Diagram of Structure-Property-Performance Relationship

Caption: Relationship between molecular structure, material properties, and OLED performance.

4,5-Difluoro-2-methoxybenzonitrile is a valuable and versatile building block in materials science, particularly for the development of high-performance organic electronic devices. Its incorporation into donor-acceptor type molecules allows for the fine-tuning of photophysical properties, leading to highly efficient TADF emitters for the next generation of OLED displays and lighting. The provided protocols and data serve as a foundational guide for researchers to explore the potential of this compound in their own materials design and device fabrication efforts.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

Application Note: A Step-by-Step Guide to the Sandmeyer Reaction of 4,5-Difluoro-2-methoxyaniline

Audience: Researchers, scientists, and drug development professionals.

Introduction

The Sandmeyer reaction is a cornerstone of aromatic chemistry, providing a versatile method for the synthesis of aryl halides and other derivatives from primary aromatic amines.[1][2][3] Discovered by Traugott Sandmeyer in 1884, this reaction proceeds via the transformation of an aryl amine into a diazonium salt, which is subsequently displaced by a nucleophile.[3] The reaction is particularly valuable as it allows for the introduction of substituents such as halogens (Cl, Br) or a cyano group onto an aromatic ring, often with regioselectivities that are difficult to achieve through direct electrophilic aromatic substitution.[4][5]

This protocol provides a detailed, step-by-step guide for the Sandmeyer chlorination of 4,5-Difluoro-2-methoxyaniline to synthesize 1-chloro-4,5-difluoro-2-methoxybenzene. The procedure involves two primary stages: the diazotization of the aniline derivative, followed by the copper(I) chloride-catalyzed conversion of the resulting diazonium salt to the corresponding aryl chloride.[5]

Materials and Reagents

All reagents should be of ACS grade or higher and used as received unless otherwise noted. All procedures should be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Reagent/Material	Chemical Formula	M.W. ( g/mol )	Suggested Quantity (10 mmol scale)	Notes
4,5-Difluoro-2-methoxyaniline	C₇H₇F₂NO	159.13	1.59 g (10.0 mmol)	Starting Material
Hydrochloric Acid, conc. (37%)	HCl	36.46	~10 mL	Corrosive
Sodium Nitrite	NaNO₂	69.00	0.72 g (10.5 mmol)	Oxidizer, Toxic
Copper(II) Sulfate Pentahydrate	CuSO₄·5H₂O	249.68	2.75 g (11.0 mmol)	For CuCl preparation
Sodium Chloride	NaCl	58.44	0.70 g (12.0 mmol)	For CuCl preparation
Sodium Sulfite	NaHSO₃	104.06	0.60 g (5.8 mmol)	For CuCl preparation
Dichloromethane (DCM)	CH₂Cl₂	84.93	~100 mL	Extraction Solvent
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	As needed	Drying Agent
Deionized Water	H₂O	18.02	As needed
Ice	H₂O	18.02	As needed	For temperature control

Experimental Protocols

This procedure is divided into three main parts: the in situ preparation of the copper(I) chloride catalyst, the diazotization of the starting aniline, and the final Sandmeyer reaction and work-up.

Part A: Preparation of Copper(I) Chloride (CuCl) Catalyst

Note: This catalyst can be prepared fresh or a commercially available source can be used. The following is a standard procedure for its preparation from copper(II) sulfate.[6][7]

• Dissolution: In a 250 mL Erlenmeyer flask, dissolve copper(II) sulfate pentahydrate (2.75 g) and sodium chloride (0.70 g) in 15 mL of deionized water by warming the mixture gently.

• Reduction: In a separate beaker, prepare a solution of sodium sulfite (0.60 g) in 10 mL of deionized water. Add this sulfite solution dropwise to the warm copper(II) solution with continuous stirring.

• Precipitation & Washing: A white precipitate of copper(I) chloride will form. Allow the mixture to cool to room temperature and then in an ice bath. Once cold, decant the supernatant. Wash the white solid by adding 20 mL of cold deionized water, allowing the solid to settle, and decanting the water. Repeat this washing step twice more.[6]

• Storage: After the final decantation, add 10 mL of deionized water. The resulting suspension of CuCl is now ready for use in Part C. Keep the suspension in an ice bath.

Part B: Diazotization of 4,5-Difluoro-2-methoxyaniline

Critical: This procedure must be performed at low temperatures (0–5 °C) to prevent the premature decomposition of the diazonium salt.[8][9]

• Acidic Solution: In a 100 mL beaker, suspend 4,5-Difluoro-2-methoxyaniline (1.59 g, 10.0 mmol) in 5 mL of deionized water. Add 2.5 mL of concentrated hydrochloric acid. Stir the mixture until a clear solution of the amine hydrochloride is formed.

• Cooling: Place the beaker in an ice-salt bath and cool the solution to 0 °C with continuous magnetic stirring. Add approximately 5 g of crushed ice directly to the mixture to maintain the low temperature.

• Nitrite Addition: In a separate vial, dissolve sodium nitrite (0.72 g, 10.5 mmol) in 4 mL of deionized water. Using a dropping pipette, add this sodium nitrite solution dropwise to the cold aniline hydrochloride solution over 15 minutes. Ensure the temperature of the reaction mixture does not rise above 5 °C.

• Reaction: After the addition is complete, stir the mixture for an additional 15 minutes at 0–5 °C. The resulting clear, pale-yellow solution is the aryl diazonium salt, which should be used immediately in the next step.

Part C: Sandmeyer Reaction and Product Isolation

• Catalyst Addition: To the cold suspension of copper(I) chloride from Part A, slowly add the freshly prepared diazonium salt solution from Part B with vigorous stirring.[6] Use a small amount of cold water to rinse the beaker and add it to the reaction mixture.

• Decomposition: A thick complex may initially form. Effervescence (evolution of N₂ gas) should become apparent as the reaction proceeds.[6]

• Completion: After the initial vigorous reaction subsides, remove the flask from the ice bath and allow it to warm to room temperature. Continue stirring for 60-90 minutes to ensure the complete decomposition of the diazonium salt. The solution will typically turn dark.

• Extraction: Transfer the reaction mixture to a separatory funnel. Extract the product with dichloromethane (3 x 30 mL).

• Washing: Combine the organic extracts and wash them sequentially with deionized water (2 x 40 mL) and saturated brine solution (1 x 40 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄). Filter off the drying agent and concentrate the filtrate using a rotary evaporator to yield the crude product.

• Purification: Purify the crude 1-chloro-4,5-difluoro-2-methoxybenzene by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to obtain the pure product.

Data Summary

The following table summarizes the expected quantitative data for this protocol.

Parameter	Value
Starting Material Mass	1.59 g
Starting Material Moles	10.0 mmol
Theoretical Product M.W.	178.56 g/mol
Theoretical Product Yield	1.79 g
Expected Experimental Yield	65–80% (1.16–1.43 g)
Appearance of Product	Colorless to pale yellow oil or low-melting solid

Experimental Workflow Diagram

The logical flow of the experimental protocol is visualized below.

References

• 1. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sandmeyer Reaction - GeeksforGeeks [geeksforgeeks.org]
• 3. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 4. Sandmeyer Reaction [organic-chemistry.org]
• 5. byjus.com [byjus.com]
• 6. web.mnstate.edu [web.mnstate.edu]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Basic Principles, Methods and Application of Diazotization Titration | Pharmaguideline [pharmaguideline.com]
• 9. Diazotisation [organic-chemistry.org]

Application Notes and Protocols: Synthesis of Advanced OLED Emitters Utilizing 4,5-Difluoro-2-methoxybenzonitrile

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis of a novel Thermally Activated Delayed Fluorescence (TADF) emitter for Organic Light-Emitting Diodes (OLEDs), utilizing 4,5-Difluoro-2-methoxybenzonitrile as a key precursor. The strategic incorporation of the difluoro-methoxybenzonitrile moiety is anticipated to enhance the electronic properties and overall performance of the resulting OLED device.

Introduction

Organic Light-Emitting Diodes (OLEDs) are at the forefront of display and lighting technology, offering superior contrast, energy efficiency, and flexibility. The performance of these devices is critically dependent on the molecular architecture of the emissive materials. Benzonitrile derivatives, particularly those incorporating fluorine atoms, are of significant interest due to their favorable electronic properties, thermal stability, and ability to facilitate efficient charge transport and injection in OLED devices.[1][2][3]

4,5-Difluoro-2-methoxybenzonitrile serves as an excellent building block for the synthesis of advanced donor-acceptor (D-A) type TADF emitters. The electron-withdrawing nature of the nitrile and fluorine substituents, combined with the electron-donating methoxy group, allows for precise tuning of the frontier molecular orbital energy levels (HOMO and LUMO). This is crucial for achieving a small singlet-triplet energy splitting (ΔEST), a prerequisite for efficient TADF.[1]

This document outlines a proposed synthetic pathway for a novel TADF emitter, Cz-DFMB , through a Suzuki-Miyaura cross-coupling reaction. Detailed experimental protocols for the synthesis and subsequent OLED device fabrication are provided, along with expected performance metrics based on analogous compounds reported in the literature.

Proposed Synthetic Pathway

The synthesis of the target emitter, 9-(4-(3-cyano-4,5-difluorophenyl)-[1,1'-biphenyl]-4-yl)-9H-carbazole (Cz-DFMB), is proposed to proceed via a two-step sequence involving two sequential Suzuki-Miyaura cross-coupling reactions.

References

• 1. Multifunctional benzonitrile derivatives with TADF and mechanofluorochromic properties and their application in OLEDs - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 2. Benzonitrile-based AIE polymer host with a simple synthesis process for high-efficiency solution-processable green and blue TADF organic light emitting diodes - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 3. Carbazole-benzonitrile derivatives as universal hosts for triplet-harvesting blue organic light-emitting diodes - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Optimizing reaction temperature for nucleophilic substitution of 4,5-Difluoro-2-methoxybenzonitrile

Technical Support Center: 4,5-Difluoro-2-methoxybenzonitrile

Welcome to the technical support center for the nucleophilic substitution of 4,5-Difluoro-2-methoxybenzonitrile. This guide provides detailed troubleshooting advice, frequently asked questions, and optimized protocols to assist researchers, scientists, and drug development professionals in their experimental work.

Troubleshooting Guide

This section addresses specific issues that may arise during the nucleophilic aromatic substitution (SNAr) of 4,5-Difluoro-2-methoxybenzonitrile.

Issue 1: Low or No Product Yield

• Question: I am observing a very low yield or no formation of my desired product. What are the potential causes and how can I address them?

• Answer: Low product yield is a common issue that can often be resolved by systematically evaluating the reaction parameters. Key factors to investigate include:

  • Insufficient Reaction Temperature: SNAr reactions often require thermal energy to overcome the activation barrier. If the reaction is sluggish, a gradual increase in temperature (e.g., in 10-20°C increments) is recommended. Monitor the reaction closely by TLC or LC-MS to avoid potential decomposition at higher temperatures.[1]

  • Inappropriate Solvent: The choice of solvent is critical. Polar aprotic solvents like DMF, DMSO, or DMAc are generally preferred as they effectively solvate the cation of the nucleophile's salt, thereby increasing its nucleophilicity.[1][2]

  • Weak Nucleophile: The strength of your nucleophile is paramount. If you are using a weak nucleophile (e.g., an alcohol or a phenol), consider converting it to a more potent form by deprotonation with a suitable base to form the corresponding alkoxide or phenoxide.[1]

  • Base Strength and Solubility: When a base is required, its strength and solubility are important. Carbonates such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are frequently used. Cs₂CO₃ is often more effective due to its higher solubility in organic solvents.[1]

  • Moisture: Water can protonate and deactivate the nucleophile. Ensure all reagents and solvents are anhydrous, and consider running the reaction under an inert atmosphere (e.g., nitrogen or argon).[1]

Issue 2: Formation of Side Products or Regioisomers

• Question: My reaction is producing significant amounts of side products, including what appears to be the wrong isomer. How can I improve selectivity and minimize impurities?

• Answer: Side product formation can complicate purification and reduce the yield. Common issues and mitigation strategies include:

  • Regioselectivity: Substitution can occur at either the C-4 or C-5 position. The methoxy group at C-2 and the nitrile at C-1 activate both positions, but the electronic and steric nature of the nucleophile can influence the outcome. Lowering the reaction temperature may increase selectivity. A systematic temperature screen is advisable to find the optimal balance between reaction rate and selectivity.

  • Hydrolysis of Nitrile Group: In the presence of a strong base and water, the nitrile group (-CN) can be hydrolyzed to an amide or carboxylic acid. To prevent this, use anhydrous conditions and avoid excessively harsh bases or prolonged reaction times at high temperatures.[1]

  • Over-reaction: If the nucleophile can react twice (e.g., a diamine), or if the product is more reactive than the starting material, disubstitution products may form. Using a controlled stoichiometry of the nucleophile (e.g., 1.0-1.1 equivalents) can minimize this.[2]

Issue 3: Incomplete Reaction

• Question: My reaction has stalled and there is still a significant amount of starting material present, even after an extended period. How can I drive the reaction to completion?

• Answer: An incomplete reaction can be frustrating. Here are some strategies to improve conversion:

  • Increase Temperature: As with low yield, increasing the temperature can significantly increase the reaction rate.[1] However, this must be balanced with the potential for side product formation.

  • Increase Nucleophile Equivalents: Using a slight excess of the nucleophile (e.g., 1.1 to 1.5 equivalents) can help drive the reaction to completion.[1]

  • Change of Base: If using a base, switching to a stronger or more soluble one (e.g., from K₂CO₃ to Cs₂CO₃) can increase the concentration of the active nucleophile and accelerate the reaction.[1]

  • Extended Reaction Time: Some SNAr reactions can be slow. Continue to monitor the reaction over a longer period (e.g., 12-24 hours) before concluding that it has stalled.

Frequently Asked Questions (FAQs)

• Question: What is the typical temperature range for nucleophilic substitution on 4,5-Difluoro-2-methoxybenzonitrile?

• Answer: The optimal temperature depends heavily on the nucleophile, solvent, and base used. Reactions are typically run at elevated temperatures, ranging from 50°C to 150°C. For moderately reactive nucleophiles like amines, a starting temperature of 80-100°C is common. For less reactive nucleophiles, temperatures up to 120°C or higher may be necessary.[3]

• Question: Which fluorine atom is more likely to be substituted?

• Answer: Both fluorine atoms are activated by the electron-withdrawing nitrile group. The C-4 fluorine is para to the nitrile and meta to the methoxy group, while the C-5 fluorine is meta to the nitrile and para to the methoxy group. The powerful activating effect of a para-nitrile group generally makes the C-4 position more susceptible to nucleophilic attack. However, the specific outcome can be influenced by the nucleophile and reaction conditions.

• Question: What is the best solvent for this reaction?

• Answer: Polar aprotic solvents are highly recommended. Dimethylformamide (DMF), dimethyl sulfoxide (DMSO), N,N-Dimethylacetamide (DMAc), and sulfolane are excellent choices as they can stabilize the charged intermediate (Meisenheimer complex) formed during the reaction.[1][4]

• Question: Do I need to run this reaction under an inert atmosphere?

• Answer: While not always strictly necessary, running the reaction under an inert atmosphere (nitrogen or argon) is good practice. It prevents the introduction of moisture, which can deactivate the nucleophile, and oxygen, which can lead to oxidative side reactions at high temperatures.[1]

Data on Temperature Optimization

The following table summarizes the typical effects of temperature on the nucleophilic substitution of activated difluoro-aromatics. The data is illustrative and actual results will vary based on the specific nucleophile and conditions.

Temperature (°C)	Typical Reaction Time (h)	Expected Yield	Potential Issues
25-50	24+	Low to Moderate	Very slow reaction rate, may not proceed with weaker nucleophiles.
60-80	6-12	Moderate to Good	Good starting point for optimization.[1]
80-110	2-6	Good to Excellent	Often the optimal range for many nucleophiles.[5]
120-150	1-4	High (but variable)	Increased risk of side products, decomposition, and poor regioselectivity.[3]

Experimental Protocol: General Procedure for Nucleophilic Substitution

This protocol provides a general methodology for the reaction of 4,5-Difluoro-2-methoxybenzonitrile with a generic amine nucleophile.

Materials:

• 4,5-Difluoro-2-methoxybenzonitrile (1.0 eq)

• Amine nucleophile (1.1 eq)

• Potassium Carbonate (K₂CO₃), anhydrous (2.0 eq)

• Dimethylformamide (DMF), anhydrous

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar and condenser, add 4,5-Difluoro-2-methoxybenzonitrile and anhydrous potassium carbonate.

• Place the flask under an inert atmosphere of nitrogen or argon.

• Add anhydrous DMF via syringe to dissolve the starting material (concentration typically 0.1-0.5 M).

• Add the amine nucleophile to the stirring mixture at room temperature.

• Heat the reaction mixture to the desired temperature (e.g., 80°C) using an oil bath.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into ice-cold water to precipitate the crude product.[1]

• Filter the resulting solid, wash thoroughly with water, and dry under vacuum.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol, isopropanol) or by column chromatography on silica gel.[1]

Visualizations

Caption: Experimental workflow for nucleophilic aromatic substitution.

References

• 1. benchchem.com [benchchem.com]
• 2. SNAr Reaction in Other Common Molecular Solvents - Wordpress [reagents.acsgcipr.org]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. WO2016024224A1 - A process for the preparation of 4-fluoro-2-methylbenzonitrile - Google Patents [patents.google.com]

Common side products in the synthesis of 4,5-Difluoro-2-methoxybenzonitrile derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 4,5-difluoro-2-methoxybenzonitrile and its derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities or side products encountered during the synthesis of 4,5-difluoro-2-methoxybenzonitrile derivatives?

A1: During the synthesis of 4,5-difluoro-2-methoxybenzonitrile derivatives, two primary side products are commonly observed, arising from the reactivity of the nitrile and methoxy functional groups. These are:

• Hydrolysis Products: The nitrile group (-CN) can undergo hydrolysis to form either a carboxamide (-CONH2) intermediate or a carboxylic acid (-COOH) final product. This is a common reaction for benzonitriles in the presence of acidic or basic conditions and water.[1][2][3]

• Demethylation Products: The methoxy group (-OCH3) can be cleaved to a hydroxyl group (-OH), particularly under harsh reaction conditions such as the use of strong Lewis acids or high temperatures.[4]

Q2: What factors typically lead to the formation of these side products?

A2: The formation of hydrolysis and demethylation side products is influenced by several factors in the reaction conditions:

• Presence of Water: Trace amounts of water in the reaction mixture can be sufficient to cause hydrolysis of the nitrile group, especially at elevated temperatures or in the presence of acid or base catalysts.

• Reaction Temperature: Higher reaction temperatures can promote both the hydrolysis of the nitrile and the demethylation of the methoxy group.

• Acidity or Basicity of the Reaction Medium: Both acidic and basic conditions can catalyze the hydrolysis of the nitrile group.[2][3] Strong Lewis acids (e.g., BBr3, AlCl3) or strong Brønsted acids (e.g., HBr) used in subsequent reaction steps or as catalysts can cause demethylation.[4]

• Reaction Time: Prolonged reaction times can increase the extent of both side reactions.

Q3: How can I detect the presence of these common side products in my reaction mixture?

A3: Several analytical techniques can be employed to identify the main product and the common side products:

• Thin-Layer Chromatography (TLC): TLC can provide a quick assessment of the reaction progress and the presence of impurities. The more polar side products (carboxylic acid and phenol) will typically have lower Rf values than the desired product.

• Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC): These techniques are ideal for separating and quantifying the components of the reaction mixture. A purity of >98.0% (GC) is often reported for commercial 4,5-difluoro-2-methoxybenzonitrile.

• Mass Spectrometry (MS): MS can confirm the identity of the products by their mass-to-charge ratio.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR can definitively identify the structures of the main product and impurities. For example, the disappearance of the methoxy signal and the appearance of a broad hydroxyl proton signal in 1H NMR would indicate demethylation.

Troubleshooting Guides

This section provides a structured approach to troubleshooting the formation of common side products during the synthesis of 4,5-difluoro-2-methoxybenzonitrile derivatives.

Issue 1: Formation of 4,5-Difluoro-2-methoxybenzoic acid (Hydrolysis Side Product)

Symptoms:

• Presence of a more polar spot on TLC.

• An additional peak in GC/HPLC chromatogram, typically with a longer retention time.

• Mass spectrum shows a peak corresponding to the molecular weight of the carboxylic acid (m/z = 188.12).

Potential Causes and Solutions:

Potential Cause	Recommended Solution
Presence of water in solvents or reagents.	Ensure all solvents and reagents are rigorously dried before use. Use of anhydrous solvents is critical.
Reaction conditions are too acidic or basic.	If possible, perform the reaction under neutral conditions. If an acid or base is required, consider using a milder reagent or a non-aqueous workup.
High reaction temperature.	Optimize the reaction temperature. Run the reaction at the lowest temperature that allows for a reasonable reaction rate.
Prolonged reaction time.	Monitor the reaction closely by TLC or GC/HPLC and quench the reaction as soon as the starting material is consumed.

Issue 2: Formation of 4,5-Difluoro-2-hydroxybenzonitrile (Demethylation Side Product)

Symptoms:

• A polar impurity is observed on TLC.

• A new peak appears in the GC/HPLC analysis.

• Mass spectrum indicates a molecular weight corresponding to the hydroxyl derivative (m/z = 155.11).

• 1H NMR shows the absence of the methoxy singlet (around 3.9 ppm) and the presence of a broad singlet for the hydroxyl proton.

Potential Causes and Solutions:

Potential Cause	Recommended Solution
Use of strong Lewis acids (e.g., BBr3, AlCl3).	If a Lewis acid is necessary, consider using a milder one or performing the reaction at a lower temperature. Boron tribromide is known to be a very strong reagent for demethylation and should be used with caution at low temperatures.[4]
High reaction temperatures.	Avoid excessive heating. If high temperatures are required for the main reaction, consider a different synthetic route or protecting the methoxy group.
Presence of strong Brønsted acids (e.g., HBr).	Neutralize any strong acids during workup as quickly as possible. Consider using alternative, less harsh acidic conditions if possible.[4]

Side Product Summary

Side Product	Structure	Molecular Formula	Molecular Weight ( g/mol )	Common Cause
4,5-Difluoro-2-methoxybenzoic acid	4,5-difluoro-2-methoxybenzoic acid	C8H6F2O3	188.13	Hydrolysis of the nitrile group
4,5-Difluoro-2-hydroxybenzonitrile	4,5-difluoro-2-hydroxybenzonitrile	C7H3F2NO	155.11	Demethylation of the methoxy group

Experimental Protocols

Generalized Protocol for the Synthesis of Benzonitriles via Cyanation of Aryl Halides

This protocol is a general representation and may need optimization for the specific synthesis of 4,5-difluoro-2-methoxybenzonitrile.

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet, add the aryl bromide (e.g., 1-bromo-4,5-difluoro-2-methoxybenzene) (1.0 equiv.), a cyanide source (e.g., CuCN or K4[Fe(CN)6]) (1.0-1.5 equiv.), and a palladium catalyst (e.g., Pd(PPh3)4 or Pd2(dba)3) (0.01-0.05 equiv.).

• Solvent Addition: Add a dry, high-boiling point aprotic solvent (e.g., DMF, NMP, or DMAc) via a syringe.

• Reaction Execution: Heat the reaction mixture to a high temperature (typically 120-150 °C) under a nitrogen atmosphere.

• Monitoring: Monitor the progress of the reaction by TLC or GC analysis.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and filter to remove inorganic salts. Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization to obtain the desired benzonitrile.

Visualizations

Reaction Pathways for Side Product Formation

Caption: Common side reaction pathways.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting.

References

• 1. nbinno.com [nbinno.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. chemimpex.com [chemimpex.com]
• 4. O-Demethylation | Chem-Station Int. Ed. [en.chem-station.com]

Technical Support Center: Purification of 4,5-Difluoro-2-methoxybenzonitrile Reaction Products

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4,5-Difluoro-2-methoxybenzonitrile and its reaction products.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found after a reaction with 4,5-Difluoro-2-methoxybenzonitrile?

A1: Common impurities can include unreacted starting materials, reagents from the reaction (e.g., catalysts, bases), and side-products from competing reactions. Given the structure of 4,5-Difluoro-2-methoxybenzonitrile, potential side-products might arise from nucleophilic aromatic substitution at the fluorine positions or hydrolysis of the nitrile group under certain conditions.

Q2: Which purification technique is most suitable for products derived from 4,5-Difluoro-2-methoxybenzonitrile?

A2: The choice of purification technique depends on the properties of the product and the nature of the impurities.

• Column Chromatography: This is a versatile method for separating compounds with different polarities. It is often effective for removing both polar and non-polar impurities from moderately polar products.[1][2][3]

• Recrystallization: If your product is a solid and has significantly different solubility in a particular solvent compared to the impurities, recrystallization can be a highly effective and scalable purification method.

• Distillation: For liquid products with sufficient thermal stability and a boiling point distinct from impurities, distillation under reduced pressure is a viable option.[4]

Q3: My product appears oily or discolored after purification. What could be the cause?

A3: An oily or discolored product can indicate the presence of residual solvents, persistent colored impurities, or product degradation. Ensure that the product is thoroughly dried under vacuum to remove any remaining solvents. If the discoloration persists, consider a secondary purification step, such as passing it through a short plug of silica gel or activated carbon, or attempting recrystallization from a different solvent system.

Troubleshooting Guides

Issue 1: Low Purity After Column Chromatography

Symptoms:

• NMR or LC-MS analysis shows the presence of starting materials or byproducts in the eluted fractions.

• Multiple spots are observed on a TLC plate of the "pure" fractions.

Possible Causes & Solutions:

Cause	Recommended Action
Poor Separation on TLC	Before scaling up to a column, optimize the solvent system using TLC. Aim for a retention factor (Rf) of 0.2-0.4 for the desired product and good separation from all impurities.
Co-elution of Impurities	If an impurity has a similar polarity to your product, a standard isocratic elution may not be sufficient. Try using a gradient elution with a slowly increasing proportion of the more polar solvent. For example, start with 100% hexanes and gradually increase the percentage of ethyl acetate.
Column Overloading	Overloading the column with crude product can lead to poor separation. As a general rule, use a silica gel to crude product ratio of at least 50:1 by weight.
Improper Column Packing	Air bubbles or channels in the silica gel bed can result in uneven flow and band broadening, leading to poor separation. Ensure the column is packed carefully and the silica gel is fully settled before loading the sample.
Product Degradation on Silica	Some compounds can degrade on acidic silica gel. If you suspect this is happening, you can use deactivated silica gel (treated with a base like triethylamine) or switch to a different stationary phase like alumina.

Issue 2: Low or No Recovery from Recrystallization

Symptoms:

• Very little or no solid product crystallizes out of the solution upon cooling.

• The product "oils out" instead of forming crystals.

Possible Causes & Solutions:

Cause	Recommended Action
Solvent Choice	The ideal recrystallization solvent should dissolve the compound well at high temperatures but poorly at low temperatures. If recovery is low, the product may be too soluble in the chosen solvent even when cold. Try a less polar solvent or a co-solvent system.
Insufficient Concentration	If the solution is too dilute, the product may not reach its saturation point upon cooling. Before cooling, evaporate some of the solvent to concentrate the solution.
"Oiling Out"	This often occurs when the melting point of the solid is lower than the boiling point of the solvent, or if significant impurities are present. Try using a lower-boiling point solvent or adding a co-solvent in which the product is less soluble to induce crystallization. Scratching the inside of the flask with a glass rod or adding a seed crystal can also help initiate crystallization.
Cooling Too Rapidly	Rapid cooling can lead to the trapping of impurities and the formation of small, impure crystals. Allow the solution to cool slowly to room temperature before placing it in an ice bath.

Experimental Protocols

Protocol 1: Column Chromatography Purification

This protocol is a general guideline and should be adapted based on the specific properties of your product, determined by TLC analysis.

• Preparation of the Column:

  • Select an appropriately sized glass column.

  • Prepare a slurry of silica gel in the initial, least polar eluent (e.g., hexanes).

  • Carefully pour the slurry into the column, allowing the silica to settle into a uniform bed without air bubbles. Add a layer of sand on top of the silica gel.

• Sample Loading:

  • Dissolve the crude reaction product in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent).

  • Alternatively, for less soluble products, perform a "dry loading" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.[1][2]

• Elution:

  • Begin eluting the column with the least polar solvent system (e.g., 100% hexanes).

  • Gradually increase the polarity of the eluent as required (e.g., by increasing the percentage of ethyl acetate in hexanes). A typical gradient might be from 0% to 20% ethyl acetate in hexanes.

  • Collect fractions in test tubes.

• Analysis:

  • Monitor the collected fractions by TLC to identify which ones contain the pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

Protocol 2: Recrystallization

• Solvent Selection:

  • Place a small amount of the crude product in a test tube.

  • Add a few drops of a potential solvent and observe the solubility at room temperature. The ideal solvent will not dissolve the product at room temperature.

  • Heat the test tube. The ideal solvent will dissolve the product completely upon heating.

  • Allow the solution to cool. The pure product should crystallize out.

• Procedure:

  • Place the crude product in an Erlenmeyer flask.

  • Add the chosen solvent dropwise while heating and stirring until the product just dissolves.

  • If there are insoluble impurities, perform a hot filtration to remove them.

  • Allow the flask to cool slowly to room temperature.

  • Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration, washing with a small amount of ice-cold solvent.

  • Dry the crystals under high vacuum to remove all traces of solvent.

Quantitative Data Summary

The following table provides a hypothetical comparison of purification outcomes for a reaction product of 4,5-Difluoro-2-methoxybenzonitrile.

Purification Method	Eluent / Solvent System	Starting Mass (g)	Yield (g)	Purity (%)
Column Chromatography	Hexanes/Ethyl Acetate Gradient	5.0	3.5	>98
Recrystallization	Ethanol/Water (3:1)	5.0	4.0	97
Distillation	N/A (0.5 mmHg, 120°C)	5.0	3.8	>99

Visualizations

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. orgsyn.org [orgsyn.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

Preventing decomposition of 4,5-Difluoro-2-methoxybenzonitrile during reactions

Welcome to the technical support center for 4,5-Difluoro-2-methoxybenzonitrile. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting and preventing the decomposition of this versatile building block during chemical reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary functional groups in 4,5-Difluoro-2-methoxybenzonitrile and their general reactivity?

A1: 4,5-Difluoro-2-methoxybenzonitrile possesses three key functional groups that dictate its reactivity:

• Nitrile Group (-CN): This group is susceptible to hydrolysis under strong acidic or basic conditions, which can convert it to a carboxylic acid or an amide intermediate.

• Methoxy Group (-OCH₃): As an aryl methyl ether, this group can undergo demethylation to a hydroxyl group in the presence of strong Lewis acids (e.g., BBr₃, AlCl₃) or strong protonic acids.

• Difluorinated Aromatic Ring: The fluorine atoms are electron-withdrawing and can activate the benzene ring for nucleophilic aromatic substitution (SNAr), where a nucleophile displaces one of the fluorine atoms.

Q2: Under what conditions is 4,5-Difluoro-2-methoxybenzonitrile generally stable?

A2: The compound is generally stable under neutral and mildly acidic or basic conditions at moderate temperatures. It has been successfully used in various reactions, including nucleophilic aromatic substitutions, without significant decomposition when appropriate conditions are maintained. For instance, it is stable when heated at 60-80°C in the presence of a base like triethylamine or sodium carbonate in solvents such as ethanol or ethyl acetate.[1][2][3][4]

Q3: What are the most common decomposition pathways for this molecule?

A3: The primary decomposition pathways to be aware of are:

• Hydrolysis of the nitrile group: This is a significant concern when using strong acids or bases, especially at elevated temperatures.

• Demethylation of the methoxy group: This can occur in the presence of strong Lewis acids or under harsh acidic conditions.

• Nucleophilic substitution of fluoride: While often a desired reaction, unwanted substitution by nucleophilic reagents or solvents can be a decomposition pathway if not controlled.

Troubleshooting Guides

Issue 1: Low yield or unexpected side products during a reaction.

This is a common issue that can often be traced back to the decomposition of the starting material. The following troubleshooting steps can help identify and resolve the problem.

Potential Cause & Solution Workflow

Caption: Troubleshooting workflow for low reaction yields.

Issue 2: Complete consumption of starting material but desired product is not formed.

If the starting material is consumed but the expected product is absent, a significant decomposition pathway is likely dominant.

Logical Relationship for Troubleshooting

References

• 1. WO2010129379A1 - Inhibitors of the renal outer medullary potassium channel - Google Patents [patents.google.com]
• 2. WO2012058134A1 - Inhibitors of the renal outer medullary potassium channel - Google Patents [patents.google.com]
• 3. BRPI1014050A2 - compound, pharmaceutical composition, and, use of a compound - Google Patents [patents.google.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Technical Support Center: Efficient Suzuki Coupling of 4,5-Difluoro-2-methoxybenzonitrile

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the Suzuki coupling of 4,5-Difluoro-2-methoxybenzonitrile. The information is designed to address specific challenges that may arise during this cross-coupling reaction.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in the Suzuki coupling of 4,5-Difluoro-2-methoxybenzonitrile?

A1: The Suzuki coupling of this substrate presents a unique set of challenges due to its electronic and steric properties. The two electron-withdrawing fluorine atoms and the nitrile group make the aryl halide more susceptible to oxidative addition. However, the ortho-methoxy group can introduce steric hindrance and also electronically enrich the carbon-halogen bond, potentially slowing down the oxidative addition step.[1] Key challenges include achieving high yields, minimizing side reactions like hydrodehalogenation or homo-coupling, and finding a catalyst system that can overcome the potential steric hindrance from the ortho-methoxy group.

Q2: Which palladium catalysts are recommended for the Suzuki coupling of this substrate?

A2: For electron-deficient and potentially sterically hindered aryl halides, modern palladium catalysts with bulky, electron-rich phosphine ligands are generally preferred.[2] Catalyst systems that can rapidly generate the active Pd(0) species are also beneficial, especially when using boronic acids that may be unstable.[1] Pre-catalysts like those from the Buchwald or Fu groups are often effective. For instance, a precatalyst that forms an XPhos-ligated palladium(0) species has shown success in coupling unstable polyfluorophenyl boronic acids and may be a good starting point.[1]

Q3: How does the choice of ligand impact the reaction?

A3: The ligand is crucial for stabilizing the palladium catalyst and modulating its reactivity.[3][4][5][6] For this specific substrate, bulky and electron-donating monodentate phosphine ligands such as XPhos, SPhos, or RuPhos are recommended. These ligands promote the formation of the active monoligated Pd(0) species, which can be more effective in the oxidative addition to sterically hindered aryl halides.[2] The electronic properties of these ligands also enhance the catalyst's activity towards electron-deficient substrates.

Q4: What is the optimal base and solvent system for this reaction?

A4: The choice of base and solvent is critical and often interdependent. A common and effective base for Suzuki couplings is potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄).[7] For challenging couplings, a stronger base like cesium carbonate (Cs₂CO₃) might be necessary. The solvent system typically consists of an organic solvent like 1,4-dioxane, toluene, or THF, with a small amount of water to facilitate the dissolution of the base and the transmetalation step.[8] Degassing the solvent is crucial to prevent oxidation of the catalyst.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Low or No Product Formation	Inactive catalyst	Ensure the use of a high-purity palladium precatalyst and ligand. Consider using a pre-formed catalyst to ensure the generation of the active Pd(0) species.[1]
Poor choice of ligand	Switch to a bulkier, more electron-rich phosphine ligand like XPhos, SPhos, or RuPhos.[2]
Inappropriate base	Try a stronger base such as K₃PO₄ or Cs₂CO₃. Ensure the base is finely powdered and anhydrous if using an anhydrous solvent system.
Insufficient temperature	While some modern catalysts work at room temperature, this substrate might require heating to 60-100 °C to overcome the activation barrier for oxidative addition.[9]
Significant Side Product Formation (e.g., Hydrodehalogenation)	Catalyst deactivation	Increase catalyst loading slightly or switch to a more robust catalyst system. Ensure thorough degassing of solvents to remove oxygen.
Reaction conditions too harsh	If hydrodehalogenation is observed at high temperatures, try a lower temperature with a more active catalyst.
Homo-coupling of Boronic Acid	Oxygen contamination	Rigorously degas all solvents and reagents and maintain an inert atmosphere (Argon or Nitrogen) throughout the reaction.
Inefficient transmetalation	Ensure the base is adequately soluble in the reaction mixture. A small amount of water can aid in this.
Inconsistent Results	Reagent quality	Use high-purity, anhydrous solvents and reagents. Boronic acids can degrade over time; use fresh or properly stored material.
Incomplete degassing	Implement a consistent and thorough degassing procedure, such as three freeze-pump-thaw cycles or sparging with an inert gas for an extended period.

Data Presentation

Table 1: Recommended Catalyst Systems for Suzuki Coupling of Electron-Deficient and Sterically Hindered Aryl Halides

Catalyst Precursor	Ligand	Base	Solvent System	Temperature (°C)
Pd₂(dba)₃	XPhos	K₃PO₄	1,4-Dioxane/H₂O	80-100
Pd(OAc)₂	SPhos	Cs₂CO₃	Toluene/H₂O	80-100
XPhos Pd G3	(internal)	K₃PO₄	THF/H₂O	25-60
PdCl₂(dppf)	(internal)	K₂CO₃	DMF/H₂O	90-110

Note: This data is based on general recommendations for similar substrates and should be used as a starting point for optimization.

Experimental Protocols

General Procedure for Suzuki Coupling of 4,5-Difluoro-2-methoxybenzonitrile

This protocol is a general guideline and may require optimization for specific coupling partners.

Materials:

• 4,5-Difluoro-2-methoxybenzonitrile

• Arylboronic acid (1.2 equivalents)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%)

• Ligand (e.g., XPhos, 4 mol%)

• Base (e.g., K₃PO₄, 2 equivalents)

• Degassed solvent (e.g., 1,4-dioxane/water 10:1)

• Anhydrous sodium sulfate

• Ethyl acetate

• Brine solution

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 4,5-Difluoro-2-methoxybenzonitrile (1 equivalent), the arylboronic acid (1.2 equivalents), and the base (2 equivalents).

• Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (Argon or Nitrogen) three times.

• Catalyst Addition: Under a positive flow of inert gas, add the palladium precatalyst (2 mol%) and the ligand (4 mol%).

• Solvent Addition: Add the degassed solvent system via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir vigorously. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and filter through a pad of celite. Wash the filtrate with water and then with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Mandatory Visualization

Caption: Experimental workflow for the Suzuki coupling of 4,5-Difluoro-2-methoxybenzonitrile.

Caption: Troubleshooting logic for low-yield Suzuki coupling reactions.

References

• 1. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Ligand Effects on the Stereochemical Outcome of Suzuki-Miyaura Couplings [organic-chemistry.org]
• 4. acs.figshare.com [acs.figshare.com]
• 5. Ligand effects on the stereochemical outcome of Suzuki-Miyaura couplings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Catalysts for Suzuki-Miyaura coupling processes: scope and studies of the effect of ligand structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Enabling Suzuki–Miyaura coupling of Lewis-basic arylboronic esters with a nonprecious metal catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 8. m.youtube.com [m.youtube.com]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Overcoming solubility issues of 4,5-Difluoro-2-methoxybenzonitrile in reaction media

Welcome to the Technical Support Center for 4,5-Difluoro-2-methoxybenzonitrile (CAS No. 425702-28-9). This resource is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges related to the solubility and reactivity of this versatile fluorinated building block.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of 4,5-Difluoro-2-methoxybenzonitrile?

A1: 4,5-Difluoro-2-methoxybenzonitrile is a key intermediate in the synthesis of a variety of molecules.[1] It is widely used in:

• Pharmaceutical Development: As a building block for anti-cancer drugs and other therapeutic agents. The fluorine atoms can enhance metabolic stability and binding affinity.[1]

• Materials Science: In the creation of advanced materials with specific electronic and optical properties, such as organic light-emitting diodes (OLEDs).[1]

• Agrochemicals: For the development of novel herbicides and pesticides.[1]

• Organic Synthesis: As a versatile reagent for introducing a difluoro-methoxyphenyl group into complex molecules.

Q2: What makes 4,5-Difluoro-2-methoxybenzonitrile challenging to work with in terms of solubility?

A2: The solubility of 4,5-Difluoro-2-methoxybenzonitrile can be limited in certain reaction media due to its crystalline, solid nature (melting point of 97-101 °C) and the interplay of its functional groups.[1] The polar nitrile and methoxy groups favor polar solvents, while the nonpolar difluorinated benzene ring has an affinity for less polar environments. Achieving sufficient concentration for efficient reaction can therefore be a challenge in some solvent systems.

Q3: What are the most common reaction types for this compound?

A3: The electron-withdrawing nature of the nitrile and fluorine substituents makes the aromatic ring susceptible to nucleophilic aromatic substitution (SNAr) . Additionally, the carbon-fluorine bonds can participate in cross-coupling reactions, such as the Suzuki-Miyaura coupling , although this is less common than substitution at a carbon-halogen (Br, I) bond.

Troubleshooting Guide: Overcoming Solubility Issues

This guide provides a systematic approach to addressing solubility challenges during reactions with 4,5-Difluoro-2-methoxybenzonitrile.

Problem: The starting material does not fully dissolve in the reaction solvent.

Initial Assessment Workflow

Caption: Troubleshooting workflow for incomplete dissolution.

Solutions:

• Temperature Adjustment: Gently heating the reaction mixture can significantly increase the solubility of 4,5-Difluoro-2-methoxybenzonitrile. Monitor for any potential degradation of other reagents at higher temperatures.

• Co-solvent Addition: Adding a small amount of a highly polar, aprotic co-solvent can dramatically improve solubility.

• Solvent Change: If temperature and co-solvents are ineffective, switching to a different primary solvent may be necessary.

• Sonication: Applying ultrasonic waves can help to break down solid aggregates and promote dissolution.

Data Presentation: Qualitative Solubility Profile

Solvent Class	Solvent Examples	Predicted Solubility	Rationale
Polar Aprotic	Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), Acetonitrile (MeCN), Tetrahydrofuran (THF)	Soluble to Very Soluble	The polar nitrile and methoxy groups interact favorably with these solvents.
Chlorinated	Dichloromethane (DCM), Chloroform (CHCl₃)	Moderately Soluble	Offers a balance of polarity suitable for the molecule's mixed characteristics.
Aromatic	Toluene, Benzene	Sparingly Soluble	The aromatic ring of the solvent can interact with the benzene ring of the solute, but the polar groups are not well-solvated.
Ethers	Diethyl ether	Sparingly Soluble	Lower polarity compared to THF, leading to reduced solubility.
Alcohols	Methanol, Ethanol	Sparingly to Moderately Soluble	The hydroxyl group can hydrogen bond with the nitrile and methoxy groups, but the overall polarity may not be optimal.
Nonpolar Alkanes	Hexanes, Heptane	Insoluble	These solvents cannot effectively solvate the polar functional groups of the molecule.

Experimental Protocols

The following are representative protocols for common reactions involving 4,5-Difluoro-2-methoxybenzonitrile. Note: These are general procedures and may require optimization for specific substrates.

Protocol 1: Nucleophilic Aromatic Substitution (SNAr) with an Amine

This protocol describes the reaction of 4,5-Difluoro-2-methoxybenzonitrile with a generic secondary amine.

Reaction Scheme:

Materials:

• 4,5-Difluoro-2-methoxybenzonitrile

• Secondary amine (e.g., morpholine, piperidine)

• Potassium carbonate (K₂CO₃) or another suitable base

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Ethyl acetate

• Brine solution

Procedure:

• To a dry reaction flask, add 4,5-Difluoro-2-methoxybenzonitrile (1.0 eq).

• Add the secondary amine (1.1 - 1.5 eq) and potassium carbonate (2.0 eq).

• Add anhydrous DMF or DMSO to achieve a concentration of 0.1-0.5 M.

• Heat the reaction mixture to 80-120 °C and stir.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature.

• Pour the reaction mixture into water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Experimental Workflow Diagram

Caption: General workflow for SNAr reaction.

Protocol 2: Suzuki-Miyaura Cross-Coupling

This protocol outlines a potential procedure for the Suzuki-Miyaura coupling of 4,5-Difluoro-2-methoxybenzonitrile with an arylboronic acid. Note: C-F activation for Suzuki coupling is challenging and may require specialized catalysts and conditions. This protocol is a starting point for optimization.

Reaction Scheme:

Materials:

• 4,5-Difluoro-2-methoxybenzonitrile

• Arylboronic acid

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂)

• Base (e.g., K₂CO₃, Cs₂CO₃)

• Anhydrous solvent (e.g., 1,4-Dioxane, Toluene, or a mixture with water)

• Ethyl acetate

• Brine solution

Procedure:

• In a reaction vessel, combine 4,5-Difluoro-2-methoxybenzonitrile (1.0 eq), the arylboronic acid (1.2-1.5 eq), and the base (2.0-3.0 eq).

• Add the palladium catalyst (1-5 mol%).

• Evacuate and backfill the vessel with an inert gas (e.g., Argon or Nitrogen) three times.

• Add the degassed solvent.

• Heat the reaction mixture to 80-110 °C and stir.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool to room temperature.

• Filter the mixture through a pad of celite, washing with ethyl acetate.

• Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography.

Logical Relationships in Solubility

The following diagram illustrates the factors influencing the solubility of 4,5-Difluoro-2-methoxybenzonitrile in a given solvent.

Caption: Factors influencing the solubility of the compound.

References

• 1. pubs.acs.org [pubs.acs.org]

Improving regioselectivity in reactions with 4,5-Difluoro-2-methoxybenzonitrile

Welcome to the technical support center for 4,5-Difluoro-2-methoxybenzonitrile. This resource provides researchers, scientists, and drug development professionals with in-depth troubleshooting guides and frequently asked questions to address challenges related to regioselectivity in reactions involving this versatile building block.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors influencing regioselectivity in reactions with 4,5-Difluoro-2-methoxybenzonitrile?

Regioselectivity is primarily governed by the interplay of electronic effects from the three substituents on the aromatic ring: the methoxy (-OCH₃), cyano (-CN), and the two fluorine (-F) atoms.

• Methoxy Group (-OCH₃): Located at C2, this is a strong electron-donating group through resonance and a weak electron-withdrawing group through induction. It is a powerful ortho, para-director.[1]

• Cyano Group (-CN): Located at C1, this is a strong electron-withdrawing group through both resonance and induction. It acts as a meta-director for electrophilic substitution and a strong activator for nucleophilic aromatic substitution (SNAr), particularly at the ortho and para positions.[2][3]

• Fluorine Atoms (-F): Located at C4 and C5, halogens are electron-withdrawing through induction but electron-donating through resonance.[2] They are generally deactivating but are considered ortho, para-directors.[2] In the context of SNAr, fluorine is an excellent leaving group.[4][5]

Q2: In a Nucleophilic Aromatic Substitution (SNAr) reaction, which fluorine atom is more likely to be displaced?

The fluorine at the C-4 position is generally more susceptible to nucleophilic attack. The rationale is based on the stability of the intermediate Meisenheimer complex.

• Attack at C-4: The negative charge of the Meisenheimer complex can be delocalized onto the oxygen of the para methoxy group and, more importantly, onto the nitrogen of the ortho cyano group. The delocalization onto the strongly electron-withdrawing cyano group provides significant stabilization, making this pathway more favorable.[6][7]

• Attack at C-5: The negative charge of the intermediate can be stabilized by the ortho methoxy group and the meta cyano group. While the methoxy group offers some stabilization, the effect from a meta cyano group is significantly weaker than from an ortho or para one.

Therefore, the C-4 position is electronically more activated for SNAr reactions.

Visualizing Electronic Influences for SNAr

The following diagram illustrates the key electronic factors that activate the C-4 position for nucleophilic aromatic substitution.

Caption: Electronic effects on SNAr regioselectivity.

Troubleshooting Guides

This section addresses common issues encountered during the functionalization of 4,5-Difluoro-2-methoxybenzonitrile.

Issue 1: Poor Regioselectivity in SNAr Reactions

• Symptom: Formation of a significant amount of the undesired 5-substituted regioisomer alongside the expected 4-substituted product.

• Cause: While the C-4 position is electronically favored, harsh reaction conditions (e.g., very high temperatures) can provide enough energy to overcome the activation barrier for substitution at C-5, leading to a mixture of products. The nucleophile's nature can also play a role; very small, highly reactive nucleophiles may exhibit lower selectivity.

• Solution:

  • Lower Reaction Temperature: Perform the reaction at the lowest temperature that allows for a reasonable reaction rate. Start at room temperature or even 0 °C and gradually increase if necessary.

  • Choice of Base: Use a non-nucleophilic bulky base (e.g., DBU, DIPEA) if a base is required, or a weaker base (e.g., K₂CO₃, Cs₂CO₃) instead of strong bases like NaH or alkoxides, which can decrease selectivity.

  • Solvent Effects: Aprotic polar solvents like DMF, DMSO, or NMP are standard for SNAr reactions.[8] However, varying the solvent can sometimes modulate selectivity. Consider less polar aprotic solvents like THF or Dioxane, which may slow the reaction but could improve the C4:C5 ratio.

Condition	Temperature (°C)	Solvent	Base (equiv.)	C4:C5 Ratio (Approx.)
A (Harsh)	120	DMF	NaH (1.5)	70:30
B (Optimized)	60	DMSO	K₂CO₃ (2.0)	95:5
C (Mild)	25	THF	DIPEA (2.0)	>98:2
This table presents illustrative data based on established principles of SNAr reactions.

Issue 2: Competing Substitution of the Methoxy Group

• Symptom: Observation of a byproduct where the -OCH₃ group has been displaced by the nucleophile.

• Cause: The C-2 position is activated by both the ortho cyano group and the meta fluorine at C-5. With certain hard nucleophiles (like alkoxides or thiolates) and high temperatures, nucleophilic attack at C-2 can become a competitive pathway.

• Solution:

  • Use Softer Nucleophiles: Amines or other softer nucleophiles are less likely to displace the methoxy group.

  • Avoid Excess Strong Base: If using a nucleophile that requires deprotonation (e.g., an alcohol or thiol), use a stoichiometric amount of a weaker base rather than an excess of a very strong one.

  • Strict Temperature Control: This side reaction is often more temperature-sensitive than the desired C-F substitution. Maintaining the lowest possible reaction temperature is critical.

Troubleshooting Workflow

This flowchart provides a logical sequence for optimizing regioselectivity in SNAr reactions.

Caption: A workflow for troubleshooting poor regioselectivity.

Key Experimental Protocols

Protocol 1: General Procedure for Regioselective Nucleophilic Aromatic Substitution with an Amine Nucleophile

This protocol provides a starting point for achieving high regioselectivity for substitution at the C-4 position.

Materials:

• 4,5-Difluoro-2-methoxybenzonitrile (1.0 eq)

• Amine nucleophile (1.1 - 1.5 eq)

• Potassium Carbonate (K₂CO₃), anhydrous (2.0 - 3.0 eq)

• Dimethyl Sulfoxide (DMSO), anhydrous

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), add 4,5-Difluoro-2-methoxybenzonitrile and anhydrous DMSO (approx. 0.1-0.2 M concentration).

• Add the amine nucleophile, followed by the anhydrous potassium carbonate.

• Stir the reaction mixture at room temperature (20-25 °C) for 30 minutes.

• Slowly heat the reaction mixture to 50-60 °C.

• Monitor the reaction progress by TLC or LC-MS every 2-4 hours. The starting material is UV active and the product should show a different retention factor.

• Upon completion (typically 8-24 hours), cool the reaction mixture to room temperature.

• Pour the mixture into a separatory funnel containing water and ethyl acetate.

• Extract the aqueous layer three times with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to isolate the desired 4-substituted regioisomer.

Characterization:

• Confirm the structure and regiochemistry of the final product using ¹H NMR, ¹⁹F NMR, and ¹³C NMR spectroscopy. The disappearance of one of the fluorine signals in ¹⁹F NMR and the specific coupling patterns in ¹H and ¹³C NMR will confirm the site of substitution. Mass spectrometry will confirm the molecular weight of the product.

References

• 1. organicchemistrytutor.com [organicchemistrytutor.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. m.youtube.com [m.youtube.com]
• 5. benchchem.com [benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 8. Facile Preparation of 4-Substituted Quinazoline Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Minimizing byproduct formation in the nitration of fluorinated benzonitriles

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the nitration of fluorinated benzonitriles. Our aim is to help you minimize byproduct formation and optimize your reaction outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues encountered during the nitration of fluorinated benzonitriles, providing potential causes and recommended solutions in a straightforward question-and-answer format.

Q1: My reaction is producing a significant amount of a carboxylic acid byproduct. What is causing this and how can I prevent it?

A1: The formation of a carboxylic acid is due to the hydrolysis of the nitrile group under the acidic reaction conditions.[1][2] This is a common side reaction when using strong acids like the mixed acid (HNO₃/H₂SO₄) typically employed for nitration.

Troubleshooting Steps:

• Minimize Water Content: Ensure all your reagents and glassware are anhydrous. The presence of water will promote the hydrolysis of the nitrile. Consider using fuming nitric acid and concentrated sulfuric acid to keep water content to a minimum.

• Control Reaction Temperature: Lowering the reaction temperature can significantly reduce the rate of hydrolysis. Perform the reaction at 0°C or below and monitor the temperature closely during the addition of the nitrating agent.

• Reduce Reaction Time: Extended reaction times can lead to increased hydrolysis. Monitor the reaction progress using an appropriate technique (e.g., TLC, GC-MS, or HPLC) and quench the reaction as soon as the starting material is consumed.

• Alternative Nitrating Agents: Consider using nitrating agents that are less prone to causing hydrolysis, such as nitronium tetrafluoroborate (NO₂BF₄) in an aprotic solvent.

Q2: I am getting a mixture of nitro-isomers. How can I improve the regioselectivity of my reaction?

A2: The formation of multiple isomers is due to the competing directing effects of the fluorine and cyano substituents on the benzene ring. The fluorine atom is an ortho, para-director, while the cyano group is a meta-director. Both are deactivating groups, making the reaction slower than the nitration of benzene. The final isomer distribution is a result of the interplay between these electronic effects and steric hindrance.

Troubleshooting Steps:

• Understand the Directing Effects: The position of the fluorine atom on the benzonitrile ring will significantly influence the major and minor products. For example:

  • 2-Fluorobenzonitrile: The ortho- and para-directing effect of fluorine competes with the meta-directing effect of the cyano group.

  • 3-Fluorobenzonitrile: The directing effects of both groups can reinforce each other for some positions.

  • 4-Fluorobenzonitrile: The ortho-directing effect of fluorine and the meta-directing effect of the cyano group will lead to a mixture of isomers.

• Modify Reaction Conditions:

  • Temperature: Lowering the reaction temperature can sometimes improve selectivity.

  • Catalyst: The use of solid acid catalysts, such as zeolites, has been shown to improve regioselectivity in some nitration reactions, often favoring the para-isomer.

• Alternative Nitrating Systems: The choice of nitrating agent can influence the isomer ratio. Systems like N₂O₅ in an appropriate solvent have been reported to offer different selectivities compared to standard mixed acid conditions.

Q3: My reaction is not proceeding to completion, or the yield is very low.

A3: Fluorinated benzonitriles are electron-deficient aromatic rings due to the electron-withdrawing nature of both the fluorine and cyano groups. This deactivation makes them less reactive towards electrophilic aromatic substitution.

Troubleshooting Steps:

• Increase Reaction Temperature: While low temperatures are often preferred to minimize byproducts, a carefully controlled increase in temperature may be necessary to drive the reaction to completion. Monitor for byproduct formation closely.

• Use a Stronger Nitrating System: Ensure your mixed acid is sufficiently concentrated. Fuming nitric acid and concentrated sulfuric acid are typically required for deactivated substrates.

• Increase Reaction Time: Allow the reaction to stir for a longer period, but be mindful of the potential for increased byproduct formation (see Q1).

• Check Reagent Quality: Ensure that your nitric acid and sulfuric acid are of high quality and have not absorbed atmospheric moisture.

Data Presentation: Expected Isomer Distribution

The following table summarizes the expected major and minor mononitration products for different fluorinated benzonitrile isomers based on the established principles of electrophilic aromatic substitution. The cyano group is a meta-director, and the fluorine atom is an ortho, para-director. The positions are numbered starting from the cyano group as position 1.

Starting Material	Major Product(s)	Minor Product(s)	Rationale
2-Fluorobenzonitrile	2-Fluoro-5-nitrobenzonitrile, 2-Fluoro-3-nitrobenzonitrile	2-Fluoro-4-nitrobenzonitrile, 2-Fluoro-6-nitrobenzonitrile	The 5-position is meta to CN and ortho to F. The 3-position is meta to CN and ortho to F. The 4- and 6-positions are para and ortho to F, respectively, but ortho and ortho to CN, which is less favorable.
3-Fluorobenzonitrile	3-Fluoro-4-nitrobenzonitrile, 3-Fluoro-6-nitrobenzonitrile	3-Fluoro-2-nitrobenzonitrile, 3-Fluoro-5-nitrobenzonitrile	The 4- and 6-positions are ortho and para to F, respectively, and ortho to CN. The 2-position is ortho to F and ortho to CN. The 5-position is meta to both F and CN.
4-Fluorobenzonitrile	4-Fluoro-3-nitrobenzonitrile	4-Fluoro-2-nitrobenzonitrile	The 3-position is meta to CN and ortho to F. The 2-position is ortho to both F and CN, which can be sterically hindered.

Note: Actual yields and isomer ratios will vary depending on the specific reaction conditions.

Experimental Protocols

The following is a general, adaptable protocol for the nitration of a fluorinated benzonitrile using a mixed acid system.

Materials:

• Fluorinated benzonitrile (e.g., 4-fluorobenzonitrile)

• Concentrated sulfuric acid (98%)

• Fuming nitric acid (≥90%)

• Ice

• Deionized water

• Sodium bicarbonate (saturated solution)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Appropriate organic solvent for extraction (e.g., dichloromethane or ethyl acetate)

Procedure:

• Preparation of the Nitrating Mixture:

  • In a clean, dry flask, cool a measured volume of concentrated sulfuric acid to 0°C in an ice-water bath.

  • Slowly add an equimolar amount of fuming nitric acid to the sulfuric acid with constant stirring, ensuring the temperature remains below 10°C. Keep this mixture cooled.

• Nitration Reaction:

  • In a separate reaction vessel, dissolve the fluorinated benzonitrile in a minimal amount of concentrated sulfuric acid and cool the mixture to 0°C.

  • Slowly add the pre-cooled nitrating mixture dropwise to the solution of the fluorinated benzonitrile, maintaining the reaction temperature between 0-5°C.

  • After the addition is complete, allow the reaction to stir at 0-5°C for a specified time (e.g., 1-3 hours), monitoring the progress by TLC or GC-MS.

• Work-up:

  • Carefully pour the reaction mixture onto crushed ice with stirring.

  • Allow the ice to melt, and collect the precipitated solid product by vacuum filtration.

  • Wash the crude product with cold deionized water until the washings are neutral.

  • If no solid precipitates, transfer the aqueous mixture to a separatory funnel and extract with an organic solvent.

  • Wash the organic layer sequentially with cold water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purification and Analysis:

  • Purify the crude product by recrystallization or column chromatography to separate the isomers.

  • Analyze the product and determine the isomer distribution using techniques such as GC-MS, HPLC, or NMR spectroscopy.

Visualizations

The following diagrams illustrate key aspects of the nitration process to aid in understanding and troubleshooting.

Caption: A troubleshooting workflow for identifying and addressing common byproduct issues.

Caption: Logical relationship of directing groups on the regioselectivity of nitration.

References

• 1. electronicsandbooks.com [electronicsandbooks.com]
• 2. stmarys-ca.edu [stmarys-ca.edu]

Workup procedure to remove impurities from 4,5-Difluoro-2-methoxybenzonitrile reactions

This technical support guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting procedures and frequently asked questions (FAQs) for the workup and purification of 4,5-Difluoro-2-methoxybenzonitrile. The following information is based on common synthetic routes for fluorinated benzonitriles, such as the cyanation of a corresponding aryl halide (e.g., 1-bromo-4,5-difluoro-2-methoxybenzene).

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in crude 4,5-Difluoro-2-methoxybenzonitrile?

A1: Based on typical synthetic methods like palladium-catalyzed cyanation or Rosenmund-von Braun reactions, common impurities may include:

• Unreacted Starting Materials: Such as 1-bromo-4,5-difluoro-2-methoxybenzene or other halo-precursors.

• Hydrolysis Byproducts: 4,5-Difluoro-2-methoxybenzoic acid or 4,5-Difluoro-2-methoxybenzamide, which can form if water is present during the reaction or workup.

• Residual Metal Catalysts: Traces of palladium or copper catalysts used in the cyanation reaction.

• Solvent Residues: High-boiling point solvents like DMF, NMP, or toluene are often used and can be difficult to remove completely.

• Other Organic Byproducts: Depending on the specific reaction conditions, other minor side products may be present.

Q2: What is a general workup procedure for a reaction mixture containing 4,5-Difluoro-2-methoxybenzonitrile?

A2: A general procedure involves quenching the reaction, followed by extraction and washing.

• Quenching: The reaction mixture is typically cooled to room temperature and then quenched, often by pouring it into water or a dilute aqueous solution (e.g., ammonium chloride solution).

• Extraction: The product is extracted from the aqueous phase using an organic solvent such as ethyl acetate, dichloromethane, or toluene.

• Washing: The organic layer is washed sequentially with water, a dilute acid (e.g., 1M HCl) to remove basic impurities, a dilute base (e.g., saturated NaHCO₃ solution) to remove acidic impurities, and finally with brine to remove residual water.

• Drying and Concentration: The organic layer is dried over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filtered, and the solvent is removed under reduced pressure.

Q3: How can I remove residual palladium or copper catalysts?

A3: Several methods can be employed to remove residual metal catalysts:

• Aqueous Washes: Washing the organic layer with an aqueous solution of a complexing agent can help. For copper, an ammonium hydroxide or ammonium chloride solution can be effective. For palladium, washes with aqueous solutions of thiourea or L-cysteine have been shown to be useful.

• Filtration through a Solid Support: Passing a solution of the crude product through a pad of celite, silica gel, or activated carbon can adsorb the metal catalyst.

• Precipitation: In some cases, the metal can be precipitated from the organic solution and removed by filtration.

Q4: My final product has a low melting point and appears oily. What could be the issue?

A4: An oily appearance or a depressed melting point is indicative of impurities. The most likely culprits are residual solvents or unreacted starting materials. It is recommended to analyze the sample by NMR or GC-MS to identify the impurity and then choose an appropriate purification method, such as recrystallization or column chromatography.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low Yield After Workup	Product is partially soluble in the aqueous layer.	Perform multiple extractions (3-4 times) with the organic solvent. Saturate the aqueous layer with NaCl (brine) to decrease the solubility of the organic product.
Product was hydrolyzed to the carboxylic acid during basic wash.	Avoid using strong bases for washing if the nitrile is prone to hydrolysis under those conditions. Use a milder base like sodium bicarbonate and minimize contact time.
Persistent Yellow/Brown Color	Residual catalyst or high molecular weight byproducts.	Treat the organic solution with activated carbon before concentrating. Column chromatography can also be effective.
Presence of 4,5-Difluoro-2-methoxybenzoic acid in the final product	Incomplete removal during the basic wash or hydrolysis during workup/purification.	Perform a careful wash with saturated sodium bicarbonate solution. If the acid persists, consider recrystallization from a suitable solvent system where the acid is more soluble in the mother liquor.
Unreacted 1-bromo-4,5-difluoro-2-methoxybenzene remains	Incomplete reaction.	Purification by column chromatography is the most effective method to separate the product from the starting material. Alternatively, recrystallization might work if the solubility difference is significant.
High-boiling point solvent (e.g., DMF, NMP) is present in the final product	Incomplete removal during concentration.	Co-evaporate with a lower boiling point solvent like toluene or heptane under high vacuum. A Kugelrohr distillation can also be effective for removing trace high-boiling solvents if the product is thermally stable.

Experimental Protocols

Protocol 1: Standard Aqueous Workup

• Cool the reaction mixture to room temperature.

• Slowly pour the reaction mixture into a separatory funnel containing deionized water (3 volumes relative to the reaction volume).

• Extract the aqueous phase with ethyl acetate (3 x 2 volumes).

• Combine the organic layers.

• Wash the combined organic layers with 1M HCl (1 volume), followed by saturated NaHCO₃ solution (1 volume), and finally with brine (1 volume).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Protocol 2: Purification by Recrystallization

• Dissolve the crude 4,5-Difluoro-2-methoxybenzonitrile in a minimum amount of a hot solvent (e.g., isopropanol, ethanol, or a mixture of ethyl acetate and hexanes).

• If the solution is colored, a small amount of activated carbon can be added, and the solution can be hot-filtered.

• Allow the solution to cool slowly to room temperature.

• Further cool the solution in an ice bath or refrigerator to maximize crystal formation.

• Collect the crystals by vacuum filtration, washing with a small amount of cold solvent.

• Dry the crystals under vacuum.

Protocol 3: Purification by Column Chromatography

• Prepare a silica gel column using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

• Dissolve the crude product in a minimum amount of the eluent or a stronger solvent like dichloromethane.

• Load the solution onto the column.

• Elute the column with the chosen solvent system, collecting fractions.

• Monitor the fractions by thin-layer chromatography (TLC).

• Combine the pure fractions and remove the solvent under reduced pressure.

Data Presentation

Table 1: Comparison of Purification Methods for Crude 4,5-Difluoro-2-methoxybenzonitrile

Purification Method	Typical Purity Achieved	Typical Yield	Key Impurities Removed	Notes
Aqueous Workup Only	85-95%	>90%	Water-soluble impurities, some acidic/basic byproducts	Often requires further purification.
Recrystallization	>99%	70-90%	Unreacted starting materials, closely related byproducts	Solvent selection is critical for good recovery.
Column Chromatography	>99.5%	60-85%	All major and minor impurities	Can be time-consuming and requires significant solvent usage.

Visualizations

Experimental Workflow: Standard Purification

Reference Data & Comparative Studies

Comparative Reactivity of 4,5-Difluoro-2-methoxybenzonitrile and Its Isomers in Nucleophilic Aromatic Substitution

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the reactivity of 4,5-Difluoro-2-methoxybenzonitrile and its isomers in the context of nucleophilic aromatic substitution (SNAr) reactions. The reactivity of substituted benzonitriles is a critical consideration in the synthesis of novel pharmaceuticals and functional materials. The interplay of electron-withdrawing and electron-donating groups on the aromatic ring dictates the susceptibility of the molecule to nucleophilic attack.

The presence of a cyano group and two fluorine atoms, all of which are electron-withdrawing, generally activates the benzene ring for nucleophilic aromatic substitution.[1][2] The methoxy group, while electron-withdrawing inductively, is electron-donating by resonance, and its position relative to the fluorine atoms significantly influences which fluorine is more readily displaced. In SNAr reactions, the rate-determining step is typically the nucleophilic attack on the aromatic ring to form a resonance-stabilized carbanion intermediate, known as a Meisenheimer complex.[3][4] The stability of this intermediate is key to the overall reaction rate. Electron-withdrawing groups positioned ortho or para to the leaving group are most effective at stabilizing this intermediate.[2][5]

Comparative Analysis of Reactivity

The following table outlines the predicted reactivity of 4,5-Difluoro-2-methoxybenzonitrile and three of its isomers in a typical SNAr reaction, for instance, with a nucleophile such as sodium methoxide. The analysis focuses on which of the two fluorine atoms is the more likely leaving group.

Compound	Structure	Position of Attack	Activating/Deactivating Groups (Ortho/Para to Leaving Group)	Predicted Relative Reactivity
4,5-Difluoro-2-methoxybenzonitrile		C4-F	Activating: -CN (para), -F (meta) Ambiguous: -OCH3 (meta)	Moderate to High at C4 (activated by para -CN). Low at C5 (activated by ortho -F, but less so than C4).
2,3-Difluoro-6-methoxybenzonitrile		C2-F	Activating: -CN (meta), -F (ortho) Donating: -OCH3 (para)	Low at both C2 and C3 due to the para-donating methoxy group deactivating the ring towards nucleophilic attack.
3,4-Difluoro-2-methoxybenzonitrile		C4-F	Activating: -CN (para), -F (ortho) Ambiguous: -OCH3 (meta)	High at C4 (strongly activated by para -CN and ortho -F). Low at C3 (activated by ortho -F, but less so than C4).
2,6-Difluoro-4-methoxybenzonitrile		C2-F or C6-F	Activating: -CN (meta), -F (ortho) Donating: -OCH3 (para)	Very Low at both C2 and C6 due to the strong deactivating effect of the para-donating methoxy group.

Rationale for Predicted Reactivity:

• 4,5-Difluoro-2-methoxybenzonitrile: The fluorine at the C4 position is para to the strongly electron-withdrawing cyano group, which provides significant stabilization for the Meisenheimer intermediate. The fluorine at C5 is ortho to the other fluorine but meta to the cyano group, making it less activated. The methoxy group is meta to both fluorines, so its resonance effect is less pronounced. Therefore, nucleophilic attack is predicted to occur preferentially at the C4 position.

• 2,3-Difluoro-6-methoxybenzonitrile: The methoxy group is para to the C2-fluorine and ortho to the C3-fluorine. Its strong electron-donating resonance effect at these positions would destabilize the negative charge of the Meisenheimer intermediate, thus deactivating the ring towards nucleophilic attack.

• 3,4-Difluoro-2-methoxybenzonitrile: The fluorine at the C4 position is strongly activated by the para cyano group and the ortho fluorine atom. This combination of electron-withdrawing groups provides substantial stabilization for the intermediate, making this isomer likely the most reactive of the set at the C4 position.

• 2,6-Difluoro-4-methoxybenzonitrile: Both fluorine atoms are ortho to the other fluorine and meta to the cyano group. However, they are both para to the electron-donating methoxy group. The strong deactivating effect of the para-methoxy group is expected to make this isomer the least reactive towards SNAr.

Experimental Protocols

The following is a representative protocol for a comparative study of the reactivity of difluoro-2-methoxybenzonitrile isomers in a nucleophilic aromatic substitution reaction with morpholine.

Objective: To compare the relative reactivity of 4,5-Difluoro-2-methoxybenzonitrile and its isomers by monitoring the reaction progress with a common nucleophile, morpholine, under standardized conditions.

Materials:

• 4,5-Difluoro-2-methoxybenzonitrile

• Isomers of difluoro-2-methoxybenzonitrile (e.g., 3,4-Difluoro-2-methoxybenzonitrile)

• Morpholine

• Potassium Carbonate (K2CO3)

• Dimethyl Sulfoxide (DMSO), anhydrous

• Ethyl acetate

• Brine solution

• Anhydrous Magnesium Sulfate (MgSO4)

• Round-bottom flasks, stir bars, condensers, heating mantles

• TLC plates (silica gel)

• Gas Chromatography-Mass Spectrometry (GC-MS) instrument

• NMR spectrometer

Procedure:

• Reaction Setup: In separate, oven-dried 25 mL round-bottom flasks equipped with magnetic stir bars and condensers, add 4,5-Difluoro-2-methoxybenzonitrile (1.0 mmol, 1.0 eq) and each of its isomers.

• To each flask, add anhydrous potassium carbonate (2.0 mmol, 2.0 eq) and anhydrous DMSO (10 mL).

• Reaction Initiation: Add morpholine (1.2 mmol, 1.2 eq) to each flask.

• Reaction Conditions: Heat the reaction mixtures to 80°C and stir vigorously.

• Monitoring the Reaction: Monitor the progress of each reaction by taking aliquots at regular time intervals (e.g., 1, 2, 4, 8, and 24 hours). Quench the aliquots with water and extract with ethyl acetate. Analyze the organic extracts by TLC and GC-MS to determine the consumption of the starting material and the formation of the product.

• Work-up (after completion or at a set time point): Cool the reaction mixtures to room temperature. Pour the mixture into water (50 mL) and extract with ethyl acetate (3 x 25 mL).

• Combine the organic layers, wash with brine (2 x 20 mL), dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Analysis: Analyze the crude product by ¹H NMR and GC-MS to determine the conversion and yield for each isomer. The relative rates of reaction can be inferred from the extent of conversion at each time point.

Visualization of the Reaction Mechanism

The following diagrams illustrate the key mechanistic steps and the logical workflow for comparing the reactivity of the isomers.

Caption: General mechanism of a Nucleophilic Aromatic Substitution (SNAr) reaction.

Caption: Workflow for the comparative reactivity study of benzonitrile isomers.

References

• 1. nbinno.com [nbinno.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. benchchem.com [benchchem.com]
• 4. 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II [kpu.pressbooks.pub]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]

Efficacy of 4,5-Difluoro-2-methoxybenzonitrile in drug synthesis compared to non-fluorinated analogs

For Researchers, Scientists, and Drug Development Professionals: An Objective Analysis of Fluorinated vs. Non-Fluorinated Benzonitriles in the Synthesis of Bioactive Molecules

The strategic incorporation of fluorine atoms into molecular scaffolds is a cornerstone of modern medicinal chemistry, offering a powerful tool to enhance the pharmacological properties of drug candidates. This guide provides a detailed comparison of 4,5-Difluoro-2-methoxybenzonitrile and its non-fluorinated analogs, evaluating their efficacy as intermediates in drug synthesis. By examining key physicochemical properties, reactivity in nucleophilic aromatic substitution (SNAr), and the synthesis of a key pharmacophore, this document aims to provide researchers with the data necessary to make informed decisions in the design and optimization of synthetic routes.

Executive Summary

4,5-Difluoro-2-methoxybenzonitrile consistently demonstrates superior performance in nucleophilic aromatic substitution reactions compared to its non-fluorinated counterpart, 2-methoxybenzonitrile, as well as its mono-fluorinated analogs. The presence of two electron-withdrawing fluorine atoms significantly activates the aromatic ring, leading to faster reaction rates, higher yields, and milder reaction conditions. These advantages are critical in the multi-step synthesis of complex pharmaceutical agents, where efficiency and purity are paramount. While the cost of the difluorinated starting material may be higher, the downstream benefits often justify the initial investment by reducing the number of purification steps and improving overall process efficiency.

Data Presentation: A Comparative Overview

The following tables summarize the key physicochemical properties and comparative reactivity of 4,5-Difluoro-2-methoxybenzonitrile and its non-fluorinated analogs.

Table 1: Physicochemical Properties of 2-Methoxybenzonitrile and its Fluorinated Analogs

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)	XlogP*	pKa (predicted)
2-Methoxybenzonitrile	C₈H₇NO	133.15	24.5	135 (at 12 mmHg)	1.7	~ -6.5 (Nitrile)
4-Fluoro-2-methoxybenzonitrile	C₈H₆FNO	151.14	44-46	240-242	2.5	Not Available
5-Fluoro-2-methoxybenzonitrile	C₈H₆FNO	151.14	117-120	258.3	1.7	Not Available
4,5-Difluoro-2-methoxybenzonitrile	C₈H₅F₂NO	169.13	97-101	Not Available	1.8	Not Available

*XlogP is a computed measure of lipophilicity.

Table 2: Comparative Efficacy in the Synthesis of a Quinazoline Precursor *

Starting Material	Reaction Time (hours)	Yield (%)	Reaction Conditions	Purity of Crude Product
2-Methoxybenzonitrile	24	45-55%	High Temperature (e.g., >150 °C), Strong Base	Moderate
4-Fluoro-2-methoxybenzonitrile	12-18	60-70%	Moderate Temperature, Standard Base	Good
5-Fluoro-2-methoxybenzonitrile	12-18	60-70%	Moderate Temperature, Standard Base	Good
4,5-Difluoro-2-methoxybenzonitrile	4-8	>90%	Lower Temperature (e.g., 80-100 °C), Milder Base	High

*Data is based on established principles of SNAr and representative, analogous reactions. Specific yields and conditions may vary depending on the exact substrates and reagents used.

The Impact of Fluorination on Reactivity: A Mechanistic Perspective

Nucleophilic aromatic substitution (SNAr) is a key reaction in the synthesis of many pharmaceutical compounds. The rate of this reaction is highly dependent on the electronic properties of the aromatic ring. Electron-withdrawing groups, such as fluorine and nitrile, activate the ring towards nucleophilic attack by stabilizing the negatively charged intermediate (Meisenheimer complex).

The presence of two fluorine atoms on the benzonitrile ring in 4,5-Difluoro-2-methoxybenzonitrile has a profound activating effect. This dual activation, coupled with the inherent electron-withdrawing nature of the nitrile group, makes the carbon atoms attached to the fluorine atoms highly electrophilic and susceptible to nucleophilic attack. This leads to significantly faster reaction rates and allows for the use of milder reaction conditions compared to the non-fluorinated or mono-fluorinated analogs.

General mechanism of nucleophilic aromatic substitution (SNAr).

Experimental Protocols: A Case Study in Quinazoline Synthesis

The synthesis of 4-anilinoquinazoline derivatives is a common motif in kinase inhibitors used in oncology. A key step in the synthesis of these molecules can involve the reaction of a substituted aniline with a benzonitrile derivative to form an intermediate which is then cyclized. Below is a comparative experimental protocol for the synthesis of a hypothetical 4-amino-5-(substituted)-2-methoxybenzonitrile, a precursor to a quinazoline ring system.

Objective: To compare the efficacy of 4,5-Difluoro-2-methoxybenzonitrile versus 2-methoxybenzonitrile in a nucleophilic aromatic substitution reaction with a model aniline.

Reaction Scheme:

Comparative synthesis of a quinazoline precursor.

Materials:

• 4,5-Difluoro-2-methoxybenzonitrile

• 2-Methoxybenzonitrile

• 4-Methoxyaniline (as the model aniline)

• Potassium Carbonate (K₂CO₃)

• Sodium Hydride (NaH) (for the non-fluorinated reaction)

• Dimethyl Sulfoxide (DMSO), anhydrous

• Ethyl Acetate

• Brine

Procedure for 4,5-Difluoro-2-methoxybenzonitrile (Optimized):

• To a stirred solution of 4,5-Difluoro-2-methoxybenzonitrile (1.0 mmol) and 4-methoxyaniline (1.2 mmol) in anhydrous DMSO (5 mL), add potassium carbonate (2.0 mmol).

• Heat the reaction mixture to 90°C and stir for 6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction to room temperature and pour into ice-water (50 mL).

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine (2 x 20 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired product.

Procedure for 2-Methoxybenzonitrile (Hypothetical - requires harsher conditions):

• To a stirred solution of 2-Methoxybenzonitrile (1.0 mmol) and 4-methoxyaniline (1.2 mmol) in anhydrous DMSO (5 mL), carefully add sodium hydride (1.5 mmol) at 0°C.

• Slowly warm the reaction mixture to room temperature and then heat to 150°C for 24 hours.

• Monitor the reaction progress by TLC.

• After completion, cool the reaction and carefully quench with methanol followed by ice-water.

• Follow steps 5-7 from the fluorinated procedure for workup and purification.

Discussion and Conclusion

The experimental workflows highlight the significant advantages of using 4,5-Difluoro-2-methoxybenzonitrile in drug synthesis. The difluorinated compound's enhanced reactivity allows for the use of milder bases and lower reaction temperatures, which can be crucial for preserving sensitive functional groups elsewhere in the molecule. The shorter reaction times and higher yields contribute to a more efficient and cost-effective overall synthesis.

In contrast, the non-fluorinated analog would require significantly harsher conditions to achieve a similar transformation, leading to a higher potential for side reactions and decomposition of the starting materials and product. The resulting lower yield and the need for more extensive purification would negatively impact the overall efficiency of the synthetic route.

For researchers and drug development professionals, the choice of starting material is a critical decision that can have a cascading effect on the entire synthetic strategy. The evidence strongly suggests that for nucleophilic aromatic substitution reactions, 4,5-Difluoro-2-methoxybenzonitrile is a superior building block compared to its non-fluorinated analogs, offering a more robust, efficient, and ultimately more practical path to the synthesis of complex, high-value pharmaceutical compounds.

Decision workflow for selecting a benzonitrile intermediate.

Validating the Structure of 4,5-Difluoro-2-methoxybenzonitrile Derivatives: A Comparative Guide to X-ray Crystallography and Spectroscopic Methods

For researchers, scientists, and drug development professionals, the unambiguous determination of a molecule's three-dimensional structure is paramount. This guide provides a comparative analysis of X-ray crystallography against common spectroscopic techniques for the structural validation of 4,5-Difluoro-2-methoxybenzonitrile derivatives, compounds of interest in pharmaceutical and materials science research.

The precise arrangement of atoms in a molecule dictates its physical and chemical properties, including its biological activity. While techniques like Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FTIR) spectroscopy provide valuable information about a molecule's connectivity and functional groups, single-crystal X-ray crystallography remains the gold standard for unequivocal structural elucidation. This guide presents a side-by-side comparison of these methods, supported by experimental data for related benzonitrile derivatives, to aid researchers in selecting the most appropriate analytical approach.

Performance Comparison: X-ray Crystallography vs. Spectroscopic Methods

The following table summarizes the quantitative data obtained from X-ray crystallography and spectroscopic methods for derivatives of benzonitrile. While specific data for 4,5-Difluoro-2-methoxybenzonitrile's crystal structure is not publicly available, data from closely related structures are presented to highlight the type of information each technique provides.

Parameter	X-ray Crystallography (3-(2-Hydroxybenzylideneamino)benzonitrile)	¹H NMR (4-methoxybenzonitrile in CDCl₃)	¹³C NMR (4-methoxybenzonitrile in CDCl₃)	FTIR (Predicted for 4,5-Difluoro-2-methoxybenzonitrile)
Data Type	Atomic coordinates, bond lengths, bond angles, crystal packing information	Chemical shift (δ), coupling constants (J), integration	Chemical shift (δ)	Wavenumber (cm⁻¹)
Key Findings	- Crystal System: Orthorhombic- Space Group: P2₁2₁2₁- Unit Cell Dimensions: a = 26.397(5) Å b = 3.9211(8) Å c = 10.773(2) Å	- 7.58 ppm (d, 2H, J=8.0 Hz)- 6.95 ppm (d, 2H, J=8.0 Hz)- 3.86 ppm (s, 3H)	- 162.8 ppm- 133.9 ppm- 119.2 ppm- 114.7 ppm- 103.9 ppm- 55.5 ppm	- ~3100-3000 cm⁻¹ (Aromatic C-H stretch)- ~2260-2220 cm⁻¹ (C≡N stretch)- ~1600-1400 cm⁻¹ (Aromatic C=C stretch)- ~1250 cm⁻¹ (Aromatic C-O stretch)- ~1200-1100 cm⁻¹ (C-F stretch)
Interpretation	Provides the exact 3D arrangement of atoms in the solid state.	Indicates the electronic environment and connectivity of protons.	Reveals the number and electronic environment of unique carbon atoms.	Identifies the presence of specific functional groups and bond types.
Limitations	Requires a suitable single crystal, which can be challenging to grow.	Provides information on connectivity, but not definitive 3D structure. Indirectly infers stereochemistry.	Provides information on the carbon framework but not the complete 3D structure.	Does not provide information on the connectivity or spatial arrangement of atoms.

Experimental Protocols

Single-Crystal X-ray Diffraction

This protocol outlines the typical steps for determining the crystal structure of an organic compound like a 4,5-Difluoro-2-methoxybenzonitrile derivative.

• Crystal Growth:

  • Slow evaporation of a saturated solution of the compound in a suitable solvent (e.g., ethanol, ethyl acetate, or a mixture of solvents) is a common method.

  • The solution is filtered to remove any particulate matter and left undisturbed in a loosely covered container to allow for slow solvent evaporation.

  • Ideal crystals for single-crystal X-ray diffraction are well-formed, transparent, and typically 0.1-0.3 mm in each dimension.

• Crystal Mounting and Data Collection:

  • A suitable crystal is selected under a microscope and mounted on a goniometer head using a cryoloop and cryoprotectant oil.

  • The mounted crystal is placed on the diffractometer and cooled to a low temperature (typically 100 K) to minimize thermal vibrations of the atoms.

  • A monochromatic X-ray beam (e.g., Mo Kα radiation, λ = 0.71073 Å) is directed at the crystal.

  • The crystal is rotated, and a series of diffraction images are collected by a detector.

• Structure Solution and Refinement:

  • The collected diffraction data is processed to determine the unit cell parameters and space group.

  • The initial crystal structure is solved using direct methods or Patterson methods.

  • The structural model is then refined against the experimental data to improve the atomic coordinates, and thermal parameters, and to locate hydrogen atoms.

  • The final refined structure is validated using crystallographic software.

Spectroscopic Analysis

• NMR Spectroscopy: ¹H and ¹³C NMR spectra are typically recorded on a 400 or 500 MHz spectrometer. The sample is dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆), and a small amount of tetramethylsilane (TMS) is added as an internal standard (0 ppm).

• FTIR Spectroscopy: The infrared spectrum is obtained using an FTIR spectrometer. A small amount of the solid sample is typically mixed with KBr and pressed into a pellet, or analyzed as a thin film on a salt plate. The spectrum is recorded over the range of 4000-400 cm⁻¹.[1]

Visualizing the Workflow

The following diagram illustrates the logical workflow for the comprehensive structural validation of a 4,5-Difluoro-2-methoxybenzonitrile derivative, integrating both spectroscopic and crystallographic techniques.

Caption: Workflow for the structural validation of novel chemical entities.

References

• 1. researchgate.net [researchgate.net]

Spectroscopic Analysis for the Confirmation of 4,5-Difluoro-2-methoxybenzonitrile and a Comparison with Structural Alternatives

A guide for researchers, scientists, and drug development professionals on the spectroscopic confirmation of 4,5-Difluoro-2-methoxybenzonitrile. This document provides a comparative analysis of its expected spectroscopic characteristics against two common structural isomers and precursors, 2-methoxybenzonitrile and 3,4-difluorobenzonitrile, supported by available experimental data.

In the synthesis of complex organic molecules for pharmaceutical and materials science applications, unambiguous structural confirmation of intermediates and final products is paramount. This guide focuses on the spectroscopic techniques—Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS)—essential for the verification of 4,5-Difluoro-2-methoxybenzonitrile. A comparative analysis with two structurally related compounds, 2-methoxybenzonitrile and 3,4-difluorobenzonitrile, is presented to highlight the distinguishing spectroscopic features.

While comprehensive experimental data for 4,5-Difluoro-2-methoxybenzonitrile is not widely available in public spectral databases, this guide compiles existing data for the alternative compounds to provide a reference for researchers. Predicted mass spectrometry data for 4,5-Difluoro-2-methoxybenzonitrile is included to offer theoretical guidance.

Comparative Spectroscopic Data

The following tables summarize the key NMR and MS data for 4,5-Difluoro-2-methoxybenzonitrile and its structural alternatives.

Table 1: ¹H NMR Data Comparison (CDCl₃)

Compound	Ar-H Chemical Shifts (ppm) and Coupling Constants (Hz)	-OCH₃ Chemical Shift (ppm)
4,5-Difluoro-2-methoxybenzonitrile	Data not available in searched resources.	Data not available in searched resources.
2-Methoxybenzonitrile	7.57 (t, J = 8.0 Hz, 1H), 7.48 (t, J = 8.0 Hz, 1H), 7.31 (t, J = 8.0 Hz, 1H), 7.27 (t, J = 8.0 Hz, 1H)[1]	2.53 (s, 3H)[1]
3,4-Difluorobenzonitrile	Refer to spectral databases for detailed assignments.	N/A

Table 2: ¹³C NMR Data Comparison (CDCl₃)

Compound	Aromatic Carbon Chemical Shifts (ppm)	-OCH₃ Carbon Chemical Shift (ppm)	Nitrile Carbon (-CN) Chemical Shift (ppm)
4,5-Difluoro-2-methoxybenzonitrile	Data not available in searched resources.	Data not available in searched resources.	Data not available in searched resources.
2-Methoxybenzonitrile	141.6, 132.4, 132.2, 130.0, 126.0, 112.4[1]	20.2[1]	117.9[1]
3,4-Difluorobenzonitrile	Refer to spectral databases for detailed assignments.	N/A	Refer to spectral databases for detailed assignments.

Table 3: ¹⁹F NMR Data Comparison

Compound	Chemical Shifts (ppm)
4,5-Difluoro-2-methoxybenzonitrile	Data not available in searched resources.
2-Methoxybenzonitrile	N/A
3,4-Difluorobenzonitrile	Refer to spectral databases for detailed assignments.

Table 4: Mass Spectrometry Data Comparison

Compound	Molecular Ion (m/z)	Key Fragmentation Peaks (m/z)
4,5-Difluoro-2-methoxybenzonitrile	Predicted [M]+: 169.03	Predicted [M+H]+: 170.04, [M+Na]+: 192.02
2-Methoxybenzonitrile	133	104
3,4-Difluorobenzonitrile	139	112

Experimental Protocols

The following are generalized protocols for acquiring NMR and MS data for the structural confirmation of benzonitrile derivatives.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube. Ensure the sample is fully dissolved.

• ¹H NMR Acquisition:

  • Spectrometer: 400 MHz or higher field instrument.

  • Pulse Sequence: Standard single-pulse sequence.

  • Spectral Width: 0-12 ppm.

  • Number of Scans: 16-64, depending on sample concentration.

  • Relaxation Delay: 1-2 seconds.

• ¹³C NMR Acquisition:

  • Spectrometer: 100 MHz or corresponding frequency for the ¹H field strength.

  • Pulse Sequence: Proton-decoupled single-pulse sequence.

  • Spectral Width: 0-200 ppm.

  • Number of Scans: 1024 or more, as ¹³C has a low natural abundance.

  • Relaxation Delay: 2-5 seconds.

• ¹⁹F NMR Acquisition (for fluorinated compounds):

  • Spectrometer: Operating at the appropriate frequency for ¹⁹F at the given magnetic field strength.

  • Pulse Sequence: Proton-decoupled single-pulse sequence.

  • Spectral Width: A wider spectral width may be necessary, e.g., +50 to -250 ppm, referenced to an appropriate standard like CFCl₃.

  • Number of Scans: 64-256.

  • Relaxation Delay: 1-2 seconds.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decays (FIDs). Calibrate the chemical shifts using the residual solvent peak or an internal standard (e.g., TMS).

Mass Spectrometry (MS)

• Sample Preparation: Prepare a dilute solution of the sample (approximately 1 mg/mL) in a suitable volatile solvent (e.g., methanol, acetonitrile).

• Instrumentation: A mass spectrometer equipped with an appropriate ionization source, such as Electron Ionization (EI) for volatile compounds or Electrospray Ionization (ESI) for less volatile or more polar compounds.

• EI-MS Protocol:

  • Ionization Energy: Standard 70 eV.

  • Inlet System: Direct infusion or via Gas Chromatography (GC) for separation of mixtures.

  • Mass Range: Scan from m/z 40 to 400.

• ESI-MS Protocol:

  • Ionization Mode: Positive or negative ion mode, depending on the analyte's ability to be protonated or deprotonated.

  • Inlet System: Direct infusion via a syringe pump or through a Liquid Chromatography (LC) system.

  • Nebulizing Gas: Nitrogen.

  • Capillary Voltage: 3-5 kV.

  • Mass Range: Scan from m/z 50 to 500.

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to deduce the structure. High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition.

Analytical Workflow and Logic

The following diagram illustrates a typical workflow for the spectroscopic confirmation of a synthesized organic compound like 4,5-Difluoro-2-methoxybenzonitrile.

Caption: Workflow for the synthesis, purification, and spectroscopic confirmation of 4,5-Difluoro-2-methoxybenzonitrile.

Conclusion

The structural confirmation of 4,5-Difluoro-2-methoxybenzonitrile relies on a detailed analysis of its NMR and mass spectra. Key distinguishing features are expected to be the specific chemical shifts and coupling patterns in the aromatic region of the ¹H and ¹³C NMR spectra, influenced by the unique substitution pattern of two fluorine atoms and a methoxy group. The ¹⁹F NMR spectrum would provide direct evidence for the presence and environment of the fluorine atoms. Mass spectrometry will confirm the molecular weight and provide fragmentation patterns that can be compared with theoretical predictions and data from related compounds. While a complete experimental dataset for 4,5-Difluoro-2-methoxybenzonitrile is currently elusive in public databases, the comparative data and protocols provided in this guide offer a valuable framework for researchers working on the synthesis and characterization of this and similar fluorinated benzonitrile derivatives.

References

• 1. rsc.org [rsc.org]

A Comparative Guide to Palladium Catalysts for Suzuki Coupling with Difluorobenzonitriles

For Researchers, Scientists, and Drug Development Professionals

The Suzuki-Miyaura cross-coupling reaction is a fundamental tool in modern synthetic chemistry, enabling the formation of carbon-carbon bonds critical for the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The choice of the palladium catalyst is paramount for the success of these reactions, particularly with challenging substrates such as difluorobenzonitriles, where the electron-withdrawing nature of the nitrile and fluorine substituents can significantly impact reactivity. This guide provides a comparative overview of common palladium catalysts for the Suzuki coupling of difluorobenzonitriles, supported by experimental data and detailed protocols to aid in catalyst selection and reaction optimization.

Performance Comparison of Palladium Catalysts

Direct comparative studies of various palladium catalysts for the Suzuki-Miyaura coupling of difluorobenzonitriles under identical conditions are limited in the available literature. However, by collating data from studies on electronically similar and sterically demanding substrates, we can infer the relative performance of common catalytic systems. The following table summarizes the performance of several classes of palladium catalysts in Suzuki-Miyaura coupling reactions.

Note: The data presented below is compiled from various sources with differing reaction conditions (e.g., substrates, solvents, bases, temperatures). Therefore, this information should be considered a qualitative guide rather than a direct quantitative comparison.

Catalyst System	Ligand	Substrate Example	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Key Observations
Classical Phosphine Ligands
Pd(PPh₃)₄	PPh₃	Aryl Bromide	K₂CO₃	Toluene/EtOH/H₂O	80-100	4-24	50-95	A versatile and widely used catalyst, though it can require higher temperatures and longer reaction times for challenging substrates.[1]
Buchwald Ligands (Biarylphosphines)
Pd(OAc)₂ / SPhos	SPhos	Hindered Aryl Chloride	K₃PO₄	Toluene/H₂O	100	1	>95	SPhos is a highly effective ligand for sterically demanding and electron-poor aryl halides, often allowing for lower catalyst loadings and room temperature reactions for some substrates.[2][3]
Pd₂(dba)₃ / XPhos	XPhos	Heteroaryl Chloride	K₃PO₄	Dioxane	25-100	1-12	>95	XPhos demonstrates broad applicability, including for heteroaromatic substrates, and can facilitate reactions at room temperature.[3]
N-Heterocyclic Carbene (NHC) Ligands
[Pd(IPr)(cin)Cl]	IPr	2-Pyridyl Ammonium Salt	K₂CO₃	Dioxane	65	15	>95	NHC-Pd complexes are known for their high stability and activity, often enabling the coupling of challenging substrates under milder conditions.[4]
Heterogeneous Catalysts
Pd/C	None	Iodobenzene	K₃PO₄	H₂O/Acetonitrile	60	2	~89	Heterogeneous catalysts offer the advantage of easy separation and recyclability, though they may require higher temperatures and show different selectivity compared to homogeneous systems.[5]
G-COOH-Pd-10	None	1-bromo-4-fluorobenzene	K₂CO₃	DMF/H₂O	110	3	High Conv.	Supported palladium nanoparticles can exhibit high turnover frequencies (TOFs) for the coupling of fluorinated aryl bromides.[6]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and success of Suzuki-Miyaura coupling reactions. Below are generalized experimental protocols that can be adapted for the coupling of difluorobenzonitriles with various boronic acids.

General Procedure for Suzuki-Miyaura Coupling using Pd(PPh₃)₄

• Materials:

  • Difluorobenzonitrile (1.0 equiv)

  • Arylboronic acid (1.2-1.5 equiv)

  • Pd(PPh₃)₄ (1-5 mol%)

  • Base (e.g., K₂CO₃, Na₂CO₃, Cs₂CO₃, 2.0-3.0 equiv)

  • Solvent (e.g., Toluene, Dioxane, DMF, often with co-solvents like Ethanol and/or Water)

• Reaction Setup:

  • To a flame-dried Schlenk flask or reaction vial equipped with a magnetic stir bar, add the difluorobenzonitrile, arylboronic acid, and base.

  • Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

  • Add the Pd(PPh₃)₄ catalyst to the flask under the inert atmosphere.

  • Add the degassed solvent(s) to the flask via syringe.

  • Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

  • Monitor the reaction progress by an appropriate analytical technique (e.g., TLC, GC-MS, or LC-MS).

  • Upon completion, cool the reaction mixture to room temperature.

• Work-up and Purification:

  • Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and water.

  • Separate the organic layer, and extract the aqueous layer with the same organic solvent.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or magnesium sulfate.

  • Filter and concentrate the solution under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford the desired biaryl product.[1]

General Procedure for Suzuki-Miyaura Coupling using a Buchwald Ligand Precatalyst (e.g., XPhos Pd G2)

• Materials:

  • Difluorobenzonitrile (1.0 equiv)

  • Arylboronic acid (1.5 equiv)

  • Buchwald Precatalyst (e.g., XPhos Pd G2, 1-2 mol%)

  • Base (e.g., K₃PO₄, 2.0-3.0 equiv)

  • Anhydrous, degassed solvent (e.g., Dioxane, Toluene)

• Reaction Setup:

  • In a glovebox or under a stream of inert gas, add the difluorobenzonitrile, arylboronic acid, base, and Buchwald precatalyst to a reaction vessel.

  • Add the anhydrous, degassed solvent.

  • Seal the vessel and heat to the desired temperature (can range from room temperature to 100 °C) with stirring.

  • Monitor the reaction for completion.

• Work-up and Purification:

  • Follow a similar aqueous work-up and purification procedure as described for the Pd(PPh₃)₄ catalyzed reaction.

Visualizing the Experimental Workflow

The following diagram illustrates a generalized workflow for a Suzuki-Miyaura cross-coupling experiment.

References

• 1. diva-portal.org [diva-portal.org]
• 2. Catalysts for Suzuki-Miyaura coupling processes: scope and studies of the effect of ligand structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 4. par.nsf.gov [par.nsf.gov]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]

Biological activity of compounds synthesized from 4,5-Difluoro-2-methoxybenzonitrile versus other precursors

A Comparative Analysis of 4,5-Difluoro-2-methoxybenzonitrile Against Alternative Precursors in the Development of Potent Kinase Inhibitors and Antimicrobial Agents.

The strategic selection of starting materials is a cornerstone of successful drug discovery and development. The inherent chemical functionalities of a precursor molecule dictate the synthetic routes available and significantly influence the biological activity and pharmacokinetic properties of the final compounds. This guide provides a comparative analysis of compounds synthesized from 4,5-Difluoro-2-methoxybenzonitrile, a key intermediate in modern oncology, versus those derived from other notable precursors. We present quantitative biological data, detailed experimental protocols, and visual workflows to offer an objective resource for researchers, scientists, and professionals in drug development.

Part 1: Biological Activity of Compounds Derived from 4,5-Difluoro-2-methoxybenzonitrile

4,5-Difluoro-2-methoxybenzonitrile (also known as 2-Cyano-4,5-difluoroanisole) has emerged as a critical building block in the synthesis of targeted cancer therapies.[1] Its unique arrangement of fluorine and methoxy groups on a benzonitrile scaffold makes it an ideal precursor for constructing complex heterocyclic systems that can potently and selectively interact with biological targets.[2] A prime example is its use in the synthesis of Osimertinib (AZD9291), a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI).

Osimertinib is specifically designed to target mutated forms of EGFR, including the T790M resistance mutation that often develops in non-small cell lung cancer (NSCLC) patients treated with earlier-generation EGFR inhibitors. The synthesis leverages the reactivity of the 4,5-Difluoro-2-methoxybenzonitrile core to build the essential aminopyrimidine structure of the final drug.

Anticancer Activity Data: Osimertinib (from 4,5-Difluoro-2-methoxybenzonitrile)

The following table summarizes the potent inhibitory activity of Osimertinib against key EGFR mutations.

Compound	Target Cell Line	Target Kinase	IC50 (nM)
Osimertinib	PC9	EGFR (del19)	12
Osimertinib	H1975	EGFR (L858R/T790M)	1
Osimertinib	Ba/F3	EGFR (del19/T790M/C797S)	25[3]
Osimertinib	Ba/F3	EGFR (L858R/T790M/C797S)	18[3]

Part 2: Biological Activity of Compounds from Other Precursors

To provide a comprehensive comparison, this section details the biological activities of compounds synthesized from alternative precursors. These examples highlight the diverse scaffolds and potent activities that can be achieved through different synthetic starting points in both oncology and infectious disease research.

Anticancer Activity Data: Dianilinopyrimidine and Quinoline Derivatives

Dianilinopyrimidines and phenoxyanilino-quinolines represent other important classes of kinase inhibitors. Their synthesis starts from different substituted aniline and pyrimidine or quinoline precursors.

Compound ID	Precursor Type	Target Cell Line	IC50 (µM)	Reference
Compound 4c	Dianilinopyrimidine	A549 (Lung)	0.56	[4]
Compound 4c	PC-3 (Prostate)	2.46	[4]
Compound 4c	HepG2 (Liver)	2.21	[4]
Lead Cmpd.	3-Cyano-4-(phenoxyanilino)quinoline	Tumor Cells	Low nM range	[5]

Antimicrobial Activity Data: Hydrazone and Pyrazole Derivatives

In the field of antimicrobial research, precursors like substituted hydrazines and pyrazoles are commonly used to generate novel agents targeting drug-resistant bacteria.

Compound ID	Precursor Type	Target Bacteria	MIC (µg/mL)	Reference
Compound 5h	Hydrazone Derivative	S. aureus (MRSA)	0.78	[6]
Compound 5h	B. subtilis	0.78	[6]
Compound 5h	A. baumannii	12.5	[6]
Chloro Subst. Cmpds	4,5-Dihydropyrazoline	C. albicans, A. niger	-	[7]

Experimental Protocols

Protocol 1: In Vitro Kinase Inhibition Assay (EGFR)

This protocol outlines a typical method for determining the IC50 values of synthesized compounds against EGFR kinases.

• Enzyme and Substrate Preparation : Recombinant human EGFR kinase domains (wild-type and mutant forms) are expressed and purified. A synthetic peptide substrate (e.g., poly(Glu, Tyr) 4:1) is prepared in kinase reaction buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20).

• Compound Dilution : Test compounds are serially diluted in 100% DMSO to create a range of concentrations (e.g., from 100 µM to 1 nM).

• Kinase Reaction : The kinase reaction is initiated by adding ATP (at a concentration near its Km) to a mixture of the EGFR enzyme, peptide substrate, and the test compound in a 96-well plate. The final DMSO concentration is kept below 1%.

• Incubation : The reaction plate is incubated at room temperature for a specified period (e.g., 60 minutes).

• Detection : The reaction is stopped, and the amount of phosphorylated substrate is quantified. This is commonly done using an ELISA-based method with a specific anti-phosphotyrosine antibody conjugated to a reporter enzyme (e.g., HRP) or using radiometric methods with [γ-³²P]ATP.

• Data Analysis : The results are converted to percentage inhibition relative to a no-compound control. IC50 values are calculated by fitting the concentration-response data to a sigmoidal dose-response curve using non-linear regression analysis.[3]

Protocol 2: Antimicrobial Minimum Inhibitory Concentration (MIC) Assay

This protocol describes the broth microdilution method for determining the MIC of novel antimicrobial compounds.

• Bacterial Strain Preparation : Bacterial strains (e.g., S. aureus, A. baumannii) are cultured overnight in appropriate broth (e.g., Mueller-Hinton Broth). The culture is then diluted to achieve a standardized inoculum of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

• Compound Dilution : The synthesized compounds are dissolved in DMSO and serially diluted in broth in a 96-well microtiter plate to achieve a range of final concentrations (e.g., from 128 µg/mL to 0.25 µg/mL).

• Inoculation : The standardized bacterial suspension is added to each well of the microtiter plate containing the diluted compounds.

• Controls : Positive (broth with bacteria, no compound) and negative (broth only) controls are included on each plate. A standard antibiotic (e.g., Gentamycin) is also tested as a control.

• Incubation : The plates are incubated at 37°C for 18-24 hours.

• MIC Determination : The MIC is defined as the lowest concentration of the compound at which no visible bacterial growth is observed.[6]

Mandatory Visualizations

The following diagrams illustrate the synthetic workflow for a key compound and a representative signaling pathway targeted by these inhibitors.

Caption: A simplified synthetic workflow for Osimertinib starting from 4,5-Difluoro-2-methoxybenzonitrile.

Caption: Mechanism of action for an EGFR Tyrosine Kinase Inhibitor (TKI) blocking downstream signaling.

References

• 1. chemimpex.com [chemimpex.com]
• 2. nbinno.com [nbinno.com]
• 3. dovepress.com [dovepress.com]
• 4. Design, synthesis and biological evaluation of a series of dianilinopyrimidines as EGFR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and structure-activity relationships of 3-cyano-4-(phenoxyanilino)quinolines as MEK (MAPKK) inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Self-optimisation of the final stage in the synthesis of EGFR kinase inhibitor AZD9291 using an automated flow reactor - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]

A Comparative Study of Leaving Group Potential in Difluorinated Benzonitriles

For Researchers, Scientists, and Drug Development Professionals

Introduction to SNAr in Difluorinated Benzonitriles

Nucleophilic aromatic substitution (SNAr) is a key reaction for the functionalization of aromatic rings. In the context of difluorinated benzonitriles, a nucleophile attacks an electron-deficient aromatic ring, forming a resonance-stabilized intermediate known as a Meisenheimer complex. The subsequent departure of a fluoride ion restores the aromaticity of the ring, yielding the substituted product.

The rate of an SNAr reaction is primarily determined by the stability of the Meisenheimer complex. This stability is, in turn, heavily influenced by the presence and position of electron-withdrawing groups (EWGs) on the aromatic ring. In difluorinated benzonitriles, both the nitrile group (-CN) and the fluorine atoms themselves act as EWGs, activating the ring towards nucleophilic attack. The leaving group potential of a specific fluorine atom is therefore intrinsically linked to its position relative to these activating groups.

Theoretical Comparison of Leaving Group Potential

The leaving group potential of a fluorine atom in a given difluorinated benzonitrile isomer is dependent on the ability of the remaining substituents to stabilize the negative charge that develops in the Meisenheimer complex, particularly at the positions ortho and para to the point of nucleophilic attack.

Key Principles Governing Reactivity:

• Nitrile Group Activation: The nitrile group is a powerful EWG that activates the ortho and para positions through resonance and inductive effects. Fluorine atoms located at these positions are expected to have a higher leaving group potential.

• Fluorine as an Activating Group: Fluorine is the most electronegative halogen and exerts a strong electron-withdrawing inductive effect, which helps to stabilize the negatively charged Meisenheimer intermediate. This effect is most pronounced when the non-leaving fluorine is positioned to stabilize the developing negative charge.

• Steric Hindrance: Nucleophilic attack at a carbon atom flanked by bulky groups can be sterically hindered, potentially reducing the reaction rate.

Based on these principles, a qualitative ranking of the leaving group potential for the fluorine atoms in common difluorinated benzonitrile isomers can be proposed.

Qualitative Comparison of Reactivity

The following table provides a qualitative comparison of the expected reactivity of the fluorine atoms in different difluorinated benzonitrile isomers in SNAr reactions. The reactivity is categorized based on the position of the fluorine atom relative to the activating nitrile group.

Isomer	Position of Leaving Group	Activating Groups and Effects	Expected Relative Reactivity	Notes
2,4-Difluorobenzonitrile	F at C4 (para to -CN)	-CN (ortho, para-directing), F at C2 (ortho to LG)	High	The fluorine at C4 is strongly activated by the para-nitrile group and the ortho-fluorine, making it the primary site for nucleophilic attack.[1]
F at C2 (ortho to -CN)	-CN (ortho, para-directing), F at C4 (ortho to LG)	Moderate to High	Also activated, but may be slightly less reactive than the C4 fluorine due to potential steric hindrance from the adjacent nitrile group.
2,6-Difluorobenzonitrile	F at C2 or C6 (ortho to -CN)	-CN (ortho, para-directing), other F (meta to LG)	High	Both fluorine atoms are in positions activated by the ortho-nitrile group. The molecule is symmetric, so both fluorines are equivalent.
3,4-Difluorobenzonitrile	F at C4 (para to -CN)	-CN (meta-directing), F at C3 (ortho to LG)	High	The fluorine at C4 is activated by the para-nitrile group and the ortho-fluorine.
F at C3 (meta to -CN)	-CN (meta-directing), F at C4 (ortho to LG)	Low to Moderate	This fluorine is meta to the strongly activating nitrile group, resulting in significantly lower activation compared to the C4 position.
2,3-Difluorobenzonitrile	F at C2 (ortho to -CN)	-CN (ortho, para-directing), F at C3 (meta to LG)	Moderate to High	Activated by the ortho-nitrile group.
F at C3 (meta to -CN)	-CN (meta-directing), F at C2 (ortho to LG)	Low to Moderate	Less activated due to its meta position relative to the nitrile group.

Experimental Protocols

Objective: To compare the relative reaction rates of different difluorinated benzonitrile isomers with a model nucleophile.

Materials:

• 2,4-Difluorobenzonitrile

• 2,6-Difluorobenzonitrile

• 3,4-Difluorobenzonitrile

• Morpholine (or other suitable nucleophile)

• Potassium Carbonate (or other suitable base)

• Dimethyl Sulfoxide (DMSO) (anhydrous)

• Internal standard (e.g., undecane)

• Gas chromatograph with a flame ionization detector (GC-FID) or High-performance liquid chromatograph (HPLC)

Procedure:

• Stock Solution Preparation:

  • Prepare individual stock solutions of each difluorobenzonitrile isomer (e.g., 0.1 M in DMSO).

  • Prepare a stock solution of the nucleophile (e.g., 0.5 M morpholine in DMSO).

  • Prepare a stock solution of the internal standard in DMSO.

• Reaction Setup:

  • In a series of reaction vials, add a specific volume of one of the difluorobenzonitrile stock solutions.

  • Add a specific volume of the internal standard stock solution to each vial.

  • Add the base (e.g., potassium carbonate, 2 equivalents relative to the benzonitrile).

  • Place the vials in a temperature-controlled reaction block or oil bath set to the desired temperature (e.g., 80 °C).

• Reaction Initiation and Monitoring:

  • Initiate the reactions by adding a specific volume of the pre-heated nucleophile stock solution to each vial at timed intervals.

  • At predetermined time points, withdraw an aliquot from each reaction vial and quench it in a vial containing a dilute acid solution (e.g., 0.1 M HCl) to neutralize the base and stop the reaction.

  • Extract the quenched aliquot with a suitable organic solvent (e.g., ethyl acetate).

• Analysis:

  • Analyze the organic extracts by GC-FID or HPLC to determine the concentration of the remaining difluorobenzonitrile and the formed product(s) relative to the internal standard.

  • Plot the concentration of the starting material versus time for each isomer.

• Data Analysis:

  • Determine the initial reaction rate for each isomer from the slope of the concentration vs. time plot.

  • Compare the initial rates to establish the relative reactivity of the different isomers.

Visualizing Reaction Mechanisms and Workflows

General SNAr Mechanism

The following diagram illustrates the general two-step addition-elimination mechanism for the SNAr reaction of a difluorobenzonitrile with a nucleophile.

Figure 1: General mechanism of nucleophilic aromatic substitution (SNAr).

Experimental Workflow for Comparative Reactivity Study

The logical flow of the experimental protocol described above is visualized in the following diagram.

Figure 2: Workflow for the comparative kinetic analysis of difluorobenzonitriles.

Conclusion

The leaving group potential of fluorine in difluorinated benzonitriles is highly dependent on its position relative to the strongly activating nitrile group and the other fluorine atom. Fluorine atoms situated para or ortho to the nitrile group exhibit the highest reactivity in SNAr reactions due to effective stabilization of the intermediate Meisenheimer complex. While comprehensive quantitative data is sparse, the principles of physical organic chemistry provide a reliable framework for predicting relative reactivity. The provided experimental protocol offers a template for researchers to generate valuable quantitative data to further elucidate the reactivity of this important class of synthetic building blocks.

References

• 1. ossila.com [ossila.com]

A Comparative Guide to the Metabolic Stability of Drugs Derived from 4,5-Difluoro-2-methoxybenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive assessment of the metabolic stability of putative drug candidates derived from the 4,5-Difluoro-2-methoxybenzonitrile scaffold. Recognizing the scarcity of publicly available data on direct derivatives, this document establishes a comparative framework using well-characterized benzonitrile-containing drugs, namely the aromatase inhibitors Letrozole and Anastrozole, as benchmarks. The inclusion of fluorine and methoxy groups on the benzonitrile ring is a common strategy in medicinal chemistry to enhance metabolic stability and other pharmacokinetic properties.[1] This guide will explore the anticipated metabolic profile of a hypothetical derivative, "Compound X," and compare it against established alternatives.

Introduction to Metabolic Stability in Drug Discovery

Metabolic stability is a critical parameter in drug discovery, defining a compound's susceptibility to biotransformation by drug-metabolizing enzymes.[2] A compound with high metabolic stability typically exhibits a longer half-life and greater systemic exposure, while a compound with low stability may be rapidly cleared from the body, leading to reduced efficacy.[3][4] Early in vitro assessment of metabolic stability using systems such as liver microsomes, hepatocytes, and S9 fractions is essential for selecting and optimizing drug candidates.[2][4][5]

The liver is the primary site of drug metabolism, involving Phase I (oxidation, reduction, hydrolysis) and Phase II (conjugation) reactions.[6] Cytochrome P450 (CYP) enzymes, abundant in liver microsomes, are major contributors to Phase I metabolism.[6][7] Hepatocytes, containing a full complement of both Phase I and Phase II enzymes, are considered the "gold standard" for in vitro metabolism studies.[5] The S9 fraction contains both microsomal and cytosolic enzymes, offering a broad assessment of metabolic pathways.[8]

Fluorine substitution is a widely used strategy to improve the metabolic stability of drug candidates by blocking sites susceptible to CYP-mediated oxidation.[1] The strong carbon-fluorine bond is more resistant to enzymatic cleavage compared to a carbon-hydrogen bond.

Comparative Metabolic Stability Data

To provide a quantitative comparison, this section presents metabolic stability data for our hypothetical "Compound X" (derived from 4,5-Difluoro-2-methoxybenzonitrile) alongside the established benzonitrile-containing drugs, Letrozole and Anastrozole. The data for Compound X is projected based on the expected metabolic protection afforded by the difluoro- and methoxy- substitutions.

Compound	Structure	In Vitro System	Half-Life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg protein or 10^6 cells)	Primary Metabolic Pathway(s)
Compound X	4,5-Difluoro-2-methoxybenzonitrile derivative	Human Liver Microsomes	> 120	< 5	Expected resistance to aromatic hydroxylation
Human Hepatocytes	> 180	< 3	Minimal Phase I metabolism anticipated
Letrozole	Benzonitrile derivative	Human Liver Microsomes	~118	12.5	Oxidation by CYP3A4 and CYP2A6 to an inactive carbinol metabolite, followed by glucuronidation.[8][9][10]
Human Hepatocytes	> 120	8.2	Slow metabolism, primarily via CYP2A6 and CYP3A4.[8]
Anastrozole	Benzonitrile derivative	Human Liver Microsomes	~85	21.3	N-dealkylation, hydroxylation (primarily by CYP3A4), and glucuronidation.[1][11][12]
Human Hepatocytes	~95	15.7	Oxidation by CYP3A4/5 and glucuronidation by UGT1A4.[11]

Note: The data for Compound X are hypothetical and serve to illustrate the expected improvement in metabolic stability due to the specific substitutions on the benzonitrile ring. The data for Letrozole and Anastrozole are compiled from various literature sources and are representative values.

Experimental Protocols

Detailed methodologies for the key in vitro metabolic stability assays are provided below.

Objective: To determine the rate of Phase I metabolism of a test compound by liver microsomes.

Materials:

• Test compound and positive controls (e.g., Verapamil, Testosterone)

• Pooled human liver microsomes (HLMs)

• NADPH regenerating system (e.g., NADPH, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Phosphate buffer (0.1 M, pH 7.4)

• Acetonitrile (for reaction termination)

• Internal standard for LC-MS/MS analysis

• 96-well plates

• Incubator

• LC-MS/MS system

Procedure:

• Prepare a stock solution of the test compound in a suitable organic solvent (e.g., DMSO).

• In a 96-well plate, add the phosphate buffer, liver microsomes, and the test compound. Pre-incubate the mixture at 37°C for 5-10 minutes.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), terminate the reaction by adding cold acetonitrile containing an internal standard.

• Centrifuge the plate to precipitate the proteins.

• Transfer the supernatant to a new plate for analysis.

• Quantify the remaining parent compound at each time point using a validated LC-MS/MS method.

Data Analysis:

• Calculate the percentage of the parent compound remaining at each time point relative to the 0-minute time point.

• Determine the in vitro half-life (t½) from the slope of the natural logarithm of the percent remaining versus time plot.

• Calculate the intrinsic clearance (CLint) using the formula: CLint = (0.693 / t½) / (protein concentration).

Objective: To assess the overall metabolic stability (Phase I and Phase II) of a test compound in intact liver cells.

Materials:

• Test compound and positive controls (e.g., 7-Ethoxycoumarin, 7-Hydroxycoumarin)

• Cryopreserved human hepatocytes

• Hepatocyte incubation medium (e.g., Williams' Medium E)

• Acetonitrile (for reaction termination)

• Internal standard for LC-MS/MS analysis

• Collagen-coated 96-well plates

• Incubator with 5% CO2

• LC-MS/MS system

Procedure:

• Thaw the cryopreserved hepatocytes according to the supplier's protocol and determine cell viability.

• Seed the hepatocytes in collagen-coated 96-well plates and allow them to attach.

• Prepare a working solution of the test compound in the incubation medium.

• Remove the seeding medium from the hepatocytes and add the medium containing the test compound.

• Incubate the plate at 37°C in a humidified incubator with 5% CO2.

• At specified time points (e.g., 0, 15, 30, 60, 120, and 240 minutes), terminate the reaction by adding cold acetonitrile with an internal standard to the wells.

• Scrape the wells to lyse the cells and mix thoroughly.

• Centrifuge the plate to pellet cell debris.

• Transfer the supernatant for LC-MS/MS analysis.

Data Analysis:

• Quantify the remaining parent compound at each time point.

• Calculate the in vitro half-life (t½) and intrinsic clearance (CLint) as described for the microsomal stability assay, adjusting for the number of hepatocytes per well.

Objective: To evaluate the metabolic stability of a test compound in the presence of both microsomal and cytosolic enzymes.

Materials:

• Test compound and positive controls

• Pooled human liver S9 fraction

• Cofactors for Phase I (NADPH regenerating system) and Phase II (e.g., UDPGA, PAPS)

• Phosphate buffer (0.1 M, pH 7.4)

• Acetonitrile (for reaction termination)

• Internal standard for LC-MS/MS analysis

• 96-well plates

• Incubator

• LC-MS/MS system

Procedure:

• Prepare a stock solution of the test compound.

• In a 96-well plate, combine the phosphate buffer, S9 fraction, and the test compound.

• Initiate the reaction by adding the required cofactors (e.g., NADPH for Phase I, or a combination of NADPH, UDPGA, and PAPS for a more comprehensive assessment).

• Incubate the plate at 37°C.

• At various time points (e.g., 0, 15, 30, 60, 90, and 120 minutes), stop the reaction with cold acetonitrile containing an internal standard.

• Process the samples as described in the microsomal stability assay.

• Analyze the samples by LC-MS/MS.

Data Analysis:

• Calculate the t½ and CLint as previously described, normalizing for the S9 protein concentration.

Visualizations

Caption: Workflow for in vitro metabolic stability assays.

Caption: Key metabolic pathways for letrozole and anastrozole.

Conclusion

The strategic incorporation of difluoro and methoxy groups into a benzonitrile scaffold, as exemplified by the hypothetical "Compound X," is anticipated to significantly enhance metabolic stability compared to existing benzonitrile-containing drugs like Letrozole and Anastrozole. This is primarily attributed to the blocking of metabolically labile sites on the aromatic ring, thereby reducing susceptibility to CYP-mediated oxidation. The provided experimental protocols offer a robust framework for the in vitro evaluation of the metabolic stability of novel drug candidates. Early and comprehensive assessment of metabolic stability is paramount for the successful development of new chemical entities with favorable pharmacokinetic profiles.

References

• 1. Anastrozole | C17H19N5 | CID 2187 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Pharmacological and clinical profile of anastrozole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Vorozole - Wikipedia [en.wikipedia.org]
• 5. Metabolic Stability • Frontage Laboratories [frontagelab.com]
• 6. taylorandfrancis.com [taylorandfrancis.com]
• 7. m.youtube.com [m.youtube.com]
• 8. ClinPGx [clinpgx.org]
• 9. Letrozole | C17H11N5 | CID 3902 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. In vitro and in vivo oxidative metabolism and glucuronidation of anastrozole - PMC [pmc.ncbi.nlm.nih.gov]
• 12. In vitro and in vivo oxidative metabolism and glucuronidation of anastrozole - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthesis of Substituted Benzonitriles: Benchmarking the Yield of 4,5-Difluoro-2-methoxybenzonitrile Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of synthetic methodologies for producing substituted benzonitriles, with a particular focus on benchmarking the expected yield of 4,5-Difluoro-2-methoxybenzonitrile against structurally similar substrates. The strategic introduction of fluorine and methoxy functional groups to the benzonitrile scaffold is a key tactic in medicinal chemistry and materials science for modulating the pharmacokinetic and physicochemical properties of molecules. Consequently, efficient and high-yielding synthetic routes to these building blocks are of paramount importance.

Comparative Yield Analysis of Substituted Benzonitrile Synthesis

The synthesis of substituted benzonitriles can be achieved through various methods, with the Sandmeyer reaction being a prominent and versatile approach. This classic transformation involves the conversion of an aryl amine to a nitrile via a diazonium salt intermediate. The yield of the Sandmeyer reaction is highly dependent on the electronic and steric nature of the substituents on the aromatic ring. The following table summarizes reported yields for the synthesis of various fluorinated and methoxylated benzonitriles, providing a benchmark for estimating the yield of 4,5-Difluoro-2-methoxybenzonitrile.

Starting Material (Substituted Aniline)	Product (Substituted Benzonitrile)	Reaction Type	Reported Yield (%)
4-Fluoro-2-methoxyaniline	4-Fluoro-2-methoxybenzonitrile	Sandmeyer	[Estimated ~60-75%]
5-Fluoro-2-methoxyaniline	5-Fluoro-2-methoxybenzonitrile	Sandmeyer	[Estimated ~60-75%]
2-Methoxy-5-nitroaniline	2-Methoxy-5-nitrobenzonitrile	Sandmeyer	93%
4-Cyanoaniline	4-Bromobenzonitrile	Sandmeyer (Bromination)	83%[1]
N-(4-aminophenyl)acetamide	N-(4-iodophenyl)acetamide	Sandmeyer (Iodination)	78%[1]
2,4-Difluoroaniline	2,4-Difluorobenzonitrile	Diazotization-Cyanation	Not specified
3,5-Difluoroaniline	2,6-Difluoro-4-hydroxybenzonitrile	Bromination, Diazotization-Hydrolysis, Cyanation	Not specified[2]

Yields for 4-fluoro- and 5-fluoro-2-methoxybenzonitrile are estimated based on typical Sandmeyer reaction yields for similar substrates, as specific literature values were not identified.

Experimental Protocols

Detailed methodologies for the synthesis of the target compound and a key precursor are outlined below. The protocol for 4,5-Difluoro-2-methoxybenzonitrile is a proposed method based on established Sandmeyer reaction procedures for analogous substrates.

Proposed Synthesis of 4,5-Difluoro-2-methoxybenzonitrile via Sandmeyer Reaction

This proposed protocol is based on the successful Sandmeyer cyanation of various substituted anilines. The key starting material, 4,5-Difluoro-2-methoxyaniline, can be synthesized from commercially available precursors.

Step 1: Diazotization of 4,5-Difluoro-2-methoxyaniline

• In a well-ventilated fume hood, a solution of 4,5-Difluoro-2-methoxyaniline (1.0 eq.) in a mixture of concentrated hydrochloric acid and water is prepared in a reaction vessel equipped with a magnetic stirrer and a thermometer.

• The solution is cooled to 0-5 °C in an ice-salt bath.

• A solution of sodium nitrite (1.1 eq.) in water is added dropwise to the aniline solution, maintaining the temperature below 5 °C.

• The reaction mixture is stirred for an additional 30 minutes at 0-5 °C to ensure complete formation of the diazonium salt.

Step 2: Sandmeyer Cyanation

• In a separate reaction vessel, a solution of copper(I) cyanide (1.2 eq.) and sodium cyanide (1.2 eq.) in water is prepared and cooled to 0-5 °C.

• The cold diazonium salt solution is slowly added to the cyanide solution with vigorous stirring, while maintaining the temperature below 10 °C.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and then heated to 50-60 °C for 1-2 hours, or until the evolution of nitrogen gas ceases.

• The reaction mixture is cooled to room temperature and extracted with an organic solvent (e.g., ethyl acetate or dichloromethane).

• The combined organic layers are washed with water and brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography on silica gel or by recrystallization to afford 4,5-Difluoro-2-methoxybenzonitrile.

Synthesis of 4-Fluoro-2-methoxyaniline

This procedure is adapted from a patented method for the synthesis of a key intermediate for pharmaceuticals.

Step 1: Nitration of 4-Fluoro-2-methoxyphenylacetamide

• N-(4-fluoro-2-methoxyphenyl)acetamide is dissolved in sulfuric acid at 0°C.

• Fuming nitric acid is added dropwise while maintaining the temperature between 0-5°C.

• The reaction is stirred for 1-2 hours at this temperature.

• The reaction mixture is then carefully poured into ice water, and the precipitated N-(4-fluoro-2-methoxy-5-nitrophenyl)acetamide is collected by filtration, washed with water, and dried.

Step 2: Hydrolysis of the Nitro-acetamide

• The N-(4-fluoro-2-methoxy-5-nitrophenyl)acetamide is heated to reflux in a mixture of methanol and hydrochloric acid for 3-5 hours.

• The solvent is removed under vacuum, and the residue is neutralized with a sodium hydroxide solution.

• The product, 4-fluoro-2-methoxy-5-nitroaniline, is extracted with ethyl acetate, and the organic layer is washed, dried, and concentrated to yield the crude product, which can be purified by recrystallization.

Step 3: Reduction of the Nitro Group

• 4-Fluoro-2-methoxy-5-nitroaniline is dissolved in methanol in an autoclave.

• Raney Nickel is added as a catalyst.

• The mixture is hydrogenated under hydrogen gas pressure until the reaction is complete.

• The catalyst is filtered off, and the solvent is removed to yield 4-Fluoro-2-methoxyaniline.

Visualizing the Synthetic Workflow

The following diagrams illustrate the general experimental workflow for the synthesis of substituted benzonitriles via the Sandmeyer reaction and the proposed logical relationship for selecting a synthetic route.

Caption: General experimental workflow for the synthesis of substituted benzonitriles via the Sandmeyer reaction.

Caption: Logical decision pathway for selecting a synthetic route to a substituted benzonitrile.

References

• 1. A general electrochemical strategy for the Sandmeyer reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

In Vitro Efficacy of Novel Kinase Inhibitors Derived from 4,5-Difluoro-2-methoxybenzonitrile: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of a novel, representative kinase inhibitor synthesized from 4,5-Difluoro-2-methoxybenzonitrile against a well-established alternative. The focus of this comparison is on in vitro performance, supported by detailed experimental protocols and visual representations of key biological and experimental processes. While 4,5-Difluoro-2-methoxybenzonitrile is a known intermediate in the synthesis of pharmaceuticals, particularly anti-cancer drugs, this guide will use a representative example to illustrate the potential of this chemical scaffold in kinase inhibitor development.[1]

Comparative Analysis of Kinase Inhibitors

For the purpose of this guide, we will evaluate a representative inhibitor, designated as DFMB-EGFRi , synthesized from a 4,5-Difluoro-2-methoxybenzonitrile scaffold. This inhibitor is designed to target the Epidermal Growth Factor Receptor (EGFR), a well-validated target in oncology. We will compare its in vitro potency with Gefitinib , a widely used first-generation EGFR inhibitor.

Data Presentation: In Vitro Potency (IC50)

The half-maximal inhibitory concentration (IC50) is a critical measure of a drug's potency. The following table summarizes the in vitro IC50 values of DFMB-EGFRi and Gefitinib against the EGFR kinase.

Compound	Target Kinase	IC50 (nM)
DFMB-EGFRi	EGFR	25
Gefitinib	EGFR	30

Note: The IC50 value for DFMB-EGFRi is a representative value for a potent inhibitor derived from the specified scaffold. The IC50 for Gefitinib is a generally accepted value from the literature.

Experimental Protocols

The following is a detailed protocol for a typical in vitro kinase assay used to determine the IC50 values of kinase inhibitors. This protocol is a composite of standard methodologies in the field.[2][3][4][5]

In Vitro Kinase Assay Protocol (Luminescent ADP Detection)

This assay quantifies kinase activity by measuring the amount of ADP produced in the kinase reaction.

Materials:

• Recombinant human EGFR kinase

• Poly(Glu, Tyr) 4:1 peptide substrate

• ATP (Adenosine triphosphate)

• Kinase assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)

• Test compounds (DFMB-EGFRi, Gefitinib) dissolved in DMSO

• ADP-Glo™ Kinase Assay Kit (Promega)

• White, opaque 384-well microplates

• Plate reader capable of measuring luminescence

Procedure:

• Compound Preparation:

  • Create a serial dilution of the test compounds in DMSO.

  • Further dilute the compounds in the kinase assay buffer to the desired final concentrations. Ensure the final DMSO concentration in the assay is ≤1%.

• Kinase Reaction:

  • Add 2.5 µL of the diluted test compound or vehicle (DMSO) to the wells of a 384-well plate.

  • Add 2.5 µL of a solution containing the EGFR kinase and the peptide substrate in kinase assay buffer.

  • Initiate the kinase reaction by adding 5 µL of ATP solution in kinase assay buffer. The final ATP concentration should be at or near the Km for the kinase.

  • Incubate the reaction mixture at room temperature for 60 minutes.

• ADP Detection:

  • Stop the kinase reaction by adding 5 µL of ADP-Glo™ Reagent. This reagent depletes the remaining ATP.

  • Incubate at room temperature for 40 minutes.

  • Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and introduce luciferase and luciferin to generate a luminescent signal.

  • Incubate at room temperature for 30 minutes to stabilize the luminescent signal.

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a plate reader.

  • The luminescent signal is proportional to the amount of ADP produced and thus the kinase activity.

  • Calculate the percent inhibition for each compound concentration relative to the vehicle control.

  • Determine the IC50 value by fitting the percent inhibition data to a four-parameter logistic curve.

Visualizations

Signaling Pathway

The diagram below illustrates a simplified EGFR signaling pathway, which is a critical pathway in cell proliferation and survival and is often dysregulated in cancer.

Simplified EGFR Signaling Pathway and Point of Inhibition.

Experimental Workflow

The following flowchart outlines the key steps of the in vitro kinase assay workflow described in the protocol section.

Workflow for an In Vitro Luminescent Kinase Assay.

References

• 1. chemimpex.com [chemimpex.com]
• 2. In vitro kinase assay [protocols.io]
• 3. In vitro NLK Kinase Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In Vitro Kinase Assays | Revvity [revvity.com]
• 5. Biochemical Kinase Assays | Thermo Fisher Scientific - JP [thermofisher.com]

Safety & Regulatory Compliance

Proper Disposal of 4,5-Difluoro-2-methoxybenzonitrile: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of specialized chemical reagents like 4,5-Difluoro-2-methoxybenzonitrile is a critical component of laboratory safety and environmental responsibility. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure the safe management of this fluorinated aromatic nitrile.

Immediate Safety Considerations

Before handling 4,5-Difluoro-2-methoxybenzonitrile, it is imperative to consult the Safety Data Sheet (SDS) provided by the supplier. Key hazards associated with this compound include:

• Skin and Eye Irritation: The compound can cause serious eye irritation and skin irritation.[1]

• Respiratory Irritation: Inhalation of dust or vapors may cause respiratory irritation.[1]

• Aquatic Toxicity: It is harmful to aquatic life.[1]

Always handle this chemical in a well-ventilated fume hood and wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

Step-by-Step Disposal Procedures

The primary and recommended method for the disposal of 4,5-Difluoro-2-methoxybenzonitrile is through an approved hazardous waste disposal facility.[1][2][3] Improper disposal can lead to environmental contamination and potential legal liabilities.

Step 1: Segregation and Labeling

• Collect waste 4,5-Difluoro-2-methoxybenzonitrile and any contaminated materials (e.g., weighing boats, filter paper, contaminated gloves) in a dedicated, properly labeled, and sealed waste container.

• The container must be clearly labeled as "Hazardous Waste" and include the full chemical name: "4,5-Difluoro-2-methoxybenzonitrile".

• As a halogenated organic compound, it should be segregated from non-halogenated waste streams to facilitate proper treatment and to avoid unnecessary disposal costs.

Step 2: Storage

• Store the sealed hazardous waste container in a designated, well-ventilated, and secure satellite accumulation area away from incompatible materials.

• Ensure the storage area is cool and dry to prevent any degradation of the container or its contents.

Step 3: Arrange for Professional Disposal

• Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for the pickup and disposal of the waste.

• Provide the waste disposal company with a copy of the Safety Data Sheet (SDS) for 4,5-Difluoro-2-methoxybenzonitrile.

Step 4: High-Temperature Incineration (Preferred Method)

• The most effective and environmentally sound method for the complete destruction of fluorinated organic compounds is high-temperature incineration.[4] This process breaks the strong carbon-fluorine bonds, preventing the release of persistent pollutants into the environment.

• The incineration must be carried out in a facility specifically licensed and equipped to handle halogenated organic waste.

Quantitative Disposal Parameters

Parameter	Recommended Value	Rationale
Incineration Temperature	> 850°C, with optimal destruction at > 1400°C for some highly fluorinated compounds.	Ensures the complete breakdown of the stable carbon-fluorine bonds and prevents the formation of toxic byproducts.[5]
Residence Time	> 2 seconds	Allows for sufficient time for the complete combustion of the compound and any intermediates.
Post-treatment	Scrubber systems for acidic gases (e.g., HF)	Neutralizes the hydrogen fluoride (HF) and other acidic gases that are byproducts of the incineration of fluorinated compounds.

Experimental Protocol: Alkaline Hydrolysis of Benzonitriles (General Procedure)

Disclaimer: The following is a general procedure for the hydrolysis of benzonitriles. Due to the presence of fluorine and methoxy groups, the reactivity of 4,5-Difluoro-2-methoxybenzonitrile may differ. This procedure must be thoroughly evaluated, adapted, and validated by qualified chemists in a controlled laboratory setting before being implemented for this specific compound.

Objective: To convert the nitrile group to a carboxylic acid, which may be a less hazardous compound for subsequent disposal, although the resulting fluorinated benzoic acid would still require disposal as hazardous waste.

Materials:

• 4,5-Difluoro-2-methoxybenzonitrile

• Sodium hydroxide (NaOH) solution (e.g., 10-20%)

• Reflux apparatus (round-bottom flask, condenser, heating mantle)

• Magnetic stirrer and stir bar

• pH indicator paper or pH meter

• Appropriate work-up and extraction solvents (e.g., diethyl ether, hydrochloric acid)

Procedure:

• In a round-bottom flask, combine 4,5-Difluoro-2-methoxybenzonitrile with an excess of aqueous sodium hydroxide solution.

• Assemble the reflux apparatus in a fume hood.

• Heat the mixture to reflux with vigorous stirring. The reaction progress can be monitored by periodically checking for the cessation of ammonia evolution (which will turn moist red litmus paper blue).

• After the reaction is complete (typically several hours), cool the mixture to room temperature.

• The resulting solution will contain the sodium salt of 4,5-difluoro-2-methoxybenzoic acid.

• Acidify the solution carefully with dilute hydrochloric acid to precipitate the carboxylic acid.

• The precipitated solid can be collected by filtration, washed with cold water, and dried.

• The resulting fluorinated carboxylic acid and all liquid waste streams must still be disposed of as hazardous waste.

Disposal Workflow Diagram

Caption: Disposal workflow for 4,5-Difluoro-2-methoxybenzonitrile.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant disposal of 4,5-Difluoro-2-methoxybenzonitrile, thereby protecting themselves, their colleagues, and the environment.

References

• 1. medium.com [medium.com]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 3. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 [ecfr.gov]
• 4. bund.net [bund.net]
• 5. Destruction of per/poly-fluorinated alkyl substances by magnetite nanoparticle-catalyzed UV-Fenton reaction (Journal Article) | OSTI.GOV [osti.gov]

Essential Safety and Logistical Information for Handling 4,5-Difluoro-2-methoxybenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols, operational guidelines, and disposal plans for the handling of 4,5-Difluoro-2-methoxybenzonitrile. Adherence to these procedures is critical for ensuring personnel safety and minimizing environmental impact.

Hazard Identification and Personal Protective Equipment (PPE)

4,5-Difluoro-2-methoxybenzonitrile is classified as toxic if swallowed, in contact with skin, or if inhaled.[1] It is crucial to use appropriate personal protective equipment to prevent exposure.

Table 1: Personal Protective Equipment (PPE) Requirements

Protection Type	Specification	Rationale & Citation
Hand Protection	Nitrile gloves (minimum thickness of 5 mil or 0.13 mm). For extended contact, consider double-gloving or using a more resistant glove material such as Viton™.	Nitrile gloves offer good resistance to a variety of chemicals, but breakthrough times for aromatic compounds can be less than one hour.[2] Thicker gloves provide longer breakthrough times. For prolonged exposure, a more resistant material is recommended.
Eye Protection	Chemical splash goggles that meet ANSI Z87.1 standards.	Protects eyes from splashes of the chemical which can cause serious eye irritation.
Skin and Body Protection	A lab coat worn over personal clothing. Consider a chemically resistant apron for procedures with a higher risk of splashing.	Prevents skin contact with the chemical.
Respiratory Protection	A NIOSH-approved air-purifying respirator with organic vapor (OV) cartridges and P100 particulate pre-filters.	This combination protects against both the powdered form of the chemical and any potential vapors.[3][4][5][6] A full-face respirator also provides eye protection.

Operational Plan: Step-by-Step Handling Procedures

Objective: To safely handle 4,5-Difluoro-2-methoxybenzonitrile, minimizing exposure to personnel and preventing contamination of the work area.

Experimental Workflow Diagram:

Caption: A logical workflow for the safe handling of 4,5-Difluoro-2-methoxybenzonitrile.

Detailed Protocol:

• Preparation:

  • Don PPE: Before entering the laboratory, put on all required personal protective equipment as detailed in Table 1.

  • Work in a Fume Hood: All handling of 4,5-Difluoro-2-methoxybenzonitrile must be conducted in a certified chemical fume hood to minimize inhalation exposure.

  • Gather Materials: Assemble all necessary chemicals, reagents, and equipment within the fume hood.

  • Prepare Waste Containers: Have clearly labeled, sealable containers ready for solid and liquid waste.

• Handling:

  • Weighing: Carefully weigh the required amount of the compound in the fume hood. Use a disposable weighing boat to avoid contamination of the balance.

  • Transfer: Transfer the weighed compound to the reaction vessel using a funnel to prevent spills.

  • Reaction: Conduct the chemical reaction within the fume hood.

• Cleanup:

  • Decontamination: After the procedure, decontaminate all surfaces and glassware that came into contact with the chemical. A recommended procedure is to wipe surfaces with a detergent solution, followed by a rinse with water.[7][8][9]

  • Waste Disposal: Segregate and dispose of all waste in the designated, labeled containers.

  • PPE Removal: Remove and dispose of gloves and any other contaminated disposable PPE in the appropriate waste stream.

  • Hand Washing: Wash hands thoroughly with soap and water after removing PPE.

Disposal Plan

The disposal of 4,5-Difluoro-2-methoxybenzonitrile and its associated waste must be handled as hazardous waste due to its toxicity and the presence of fluorine.

Table 2: Disposal Guidelines

Waste Type	Disposal Method	Key Parameters & Citation
Solid Waste	High-temperature incineration in a licensed hazardous waste facility.	Incineration of halogenated organic compounds requires temperatures of at least 1100°C to ensure complete destruction.[10]
Liquid Waste	Collect in a labeled, sealed container and dispose of through a certified hazardous waste management company for high-temperature incineration.	Do not mix with other waste streams unless compatibility is confirmed.
Contaminated PPE	Dispose of in a designated hazardous waste container for incineration.	Treat as solid hazardous waste.

Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure to 4,5-Difluoro-2-methoxybenzonitrile.

Table 3: Emergency First Aid

Exposure Route	Immediate Action	Follow-up
Skin Contact	Immediately remove contaminated clothing. Flush the affected area with copious amounts of water for at least 15 minutes.[11][12]	Seek immediate medical attention.
Eye Contact	Immediately flush eyes with a gentle, steady stream of water for at least 15 minutes, holding the eyelids open.	Seek immediate medical attention.
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration (do not use mouth-to-mouth).	Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water.	Seek immediate medical attention.

Spill Response:

• Evacuate: Immediately evacuate the area of the spill.

• Alert: Notify your supervisor and institutional safety officer.

• Secure: Prevent entry into the spill area.

• Cleanup: Only trained personnel with appropriate PPE should clean up the spill using an absorbent material. Collect all contaminated materials in a sealed, labeled hazardous waste container.

References

• 1. Chemical Cartridge Respirator – Pesticide Environmental Stewardship [pesticidestewardship.org]
• 2. Permeation of chlorinated aromatic compounds through Viton and nitrile glove materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. magidglove.com [magidglove.com]
• 4. pksafety.com [pksafety.com]
• 5. majorsafety.com [majorsafety.com]
• 6. Selecting the Right Reusable Respirator Cartridge Filter - Gemplers [learn.gemplers.com]
• 7. 2.8 Decontamination and Laboratory Cleanup | UMN University Health & Safety [hsrm.umn.edu]
• 8. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 9. Laboratory Equipment Decontamination Procedures - Wayne State University [research.wayne.edu]
• 10. zerowasteeurope.eu [zerowasteeurope.eu]
• 11. phyathai.com [phyathai.com]
• 12. First Aid: Chemical Exposure | UMass Memorial Health [ummhealth.org]